BBO-10203

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of BBO-10203: A First-in-Class RAS-PI3Kα Interaction Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

BBO-10203 is a pioneering, orally bioavailable small molecule inhibitor that represents a paradigm shift in targeting the phosphatidylinositol 3-kinase (PI3K) signaling pathway, a critical axis in cancer cell growth and survival. Unlike conventional PI3Kα inhibitors that target the kinase domain, BBO-10203 employs a novel mechanism of action by directly disrupting the protein-protein interaction between the RAS family of small GTPases and the p110α catalytic subunit of PI3Kα. This targeted approach has demonstrated potent anti-tumor activity in preclinical models while notably avoiding the metabolic side effects, such as hyperglycemia, that have limited the therapeutic window of traditional PI3Kα kinase inhibitors.[1][2][3][4][5] This technical guide provides a comprehensive overview of the core mechanism of action of BBO-10203, detailing its molecular interactions, downstream signaling effects, and the experimental methodologies used to elucidate its unique activity.

Core Mechanism of Action: Covalent Disruption of the RAS-PI3Kα Interface

BBO-10203 is a first-in-class covalent inhibitor that selectively targets the RAS-Binding Domain (RBD) of the p110α subunit of PI3Kα.[1][3][5] Its mechanism is characterized by the following key features:

• Covalent Binding to Cysteine 242: BBO-10203 forms a covalent bond with the cysteine 242 (Cys242) residue located within the RBD of p110α.[1][3][5] This specific and irreversible interaction is central to its mode of action.

• Allosteric Inhibition of Protein-Protein Interaction: By binding to Cys242, BBO-10203 sterically hinders the binding of all RAS isoforms (K-RAS, H-RAS, and N-RAS) to the RBD of p110α.[1][3][5] This disruption prevents the RAS-mediated activation of PI3Kα, a crucial step in oncogenic signaling in many cancers.[1][2][6]

• Preservation of Kinase Activity: Importantly, BBO-10203 does not directly inhibit the catalytic kinase activity of PI3Kα.[7] This distinguishes it from traditional PI3Kα inhibitors and is the basis for its favorable metabolic profile. By leaving the kinase domain untouched, BBO-10203 does not interfere with insulin-mediated activation of PI3Kα, thus avoiding hyperglycemia.[2][4][6][7]

The selective blockade of the RAS-PI3Kα interaction allows for a targeted anti-tumor effect in cancers driven by RAS mutations or upstream activation of RAS, such as through HER2 amplification, while minimizing off-target effects on normal physiological processes.[8][9]

Signaling Pathways and Cellular Effects

The binding of BBO-10203 to PI3Kα initiates a cascade of downstream effects, primarily through the inhibition of the PI3K/AKT/mTOR pathway.

The RAS-PI3Kα Signaling Pathway

The following diagram illustrates the canonical RAS-PI3Kα signaling pathway and the point of intervention for BBO-10203.

Caption: BBO-10203 mechanism of action in the RAS-PI3Kα signaling pathway.

Inhibition of Downstream Signaling

The primary cellular consequence of BBO-10203 action is the potent and sustained inhibition of phosphorylated AKT (pAKT).[5] This has been demonstrated across a range of cancer cell lines with various genetic backgrounds, including those with HER2 amplification, KRAS mutations, and PIK3CA mutations.[8][9] The reduction in pAKT levels leads to the downstream inhibition of the mTOR pathway, ultimately resulting in decreased cell proliferation, survival, and tumor growth.[6]

Quantitative Data from Preclinical Studies

The preclinical efficacy of BBO-10203 has been extensively characterized through various in vitro and in vivo studies. The following tables summarize key quantitative data.

Table 1: In Vitro Potency of BBO-10203

Assay Type	Cell Line	Genotype	IC50 / EC50	Reference(s)
Target Engagement	BT-474	ER+, HER2amp, PIK3CA K111N	1.4 nM	[10]
pAKT Inhibition	BT-474	ER+, HER2amp, PIK3CA K111N	< 0.1 pM	[11]
pAKT Inhibition	Panel of 18 Breast Cancer Cell Lines	HER2amp or PIK3CA mut	Mean EC50: 3.2 nM	[10]
RAS-PI3Kα Interaction	HEK293T	-	6 nM	[7]
RAS-PI3Kα (C242S) Interaction	HEK293T	PI3Kα C242S mutant	2000 nM	[10]

Table 2: In Vivo Anti-Tumor Efficacy of BBO-10203

Xenograft Model	Tumor Type	Dosing	Tumor Growth Inhibition (TGI)	Reference(s)
BT-474	Breast Cancer (ER+, HER2amp, PIK3CA K111N)	100 mg/kg, daily oral	88%	[10]
KYSE-410	Esophageal Cancer (HER2amp, KRAS G12C)	30 mg/kg, daily oral	Tumor regression
KYSE-410	Esophageal Cancer (HER2amp, KRAS G12C)	-	80-88%	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols used to characterize the mechanism of action of BBO-10203.

pAKT Inhibition Assay (Homogeneous Time-Resolved Fluorescence - HTRF)

This assay quantifies the level of phosphorylated AKT in cell lysates.

Protocol Summary:

• Cell Culture and Treatment: Cancer cell lines (e.g., BT-474) are seeded in 96-well plates and allowed to adhere overnight. Cells are then treated with a serial dilution of BBO-10203 or vehicle control for a specified duration (e.g., 4 hours).

• Cell Lysis: The culture medium is removed, and cells are lysed using a buffer containing detergents and protease/phosphatase inhibitors to preserve the phosphorylation state of proteins.

• HTRF Reaction: A small volume of the cell lysate is transferred to a 384-well assay plate. HTRF detection reagents, consisting of a Europium cryptate-labeled anti-AKT antibody and a d2-labeled anti-phospho-AKT (Ser473) antibody, are added.

• Signal Detection: The plate is incubated to allow for antibody binding to the target proteins. The HTRF signal is read on a compatible plate reader, with the ratio of emission at 665 nm (FRET signal) to 620 nm (cryptate emission) being proportional to the amount of pAKT.

Caption: Workflow for the HTRF-based pAKT inhibition assay.

Target Engagement Assay (Meso Scale Discovery - MSD)

This customized assay measures the extent to which BBO-10203 binds to its target, PI3Kα, in a cellular context.

Protocol Summary:

• Cell Treatment and Lysis: Similar to the HTRF assay, cells are treated with BBO-10203 and then lysed.

• MSD Plate Preparation: MSD plates are coated with a capture antibody specific for PI3Kα.

• Sample Incubation: Cell lysates are added to the MSD plate and incubated to allow the capture antibody to bind to PI3Kα.

• Probe Addition: A biotinylated "breaker" probe, which competes for the same binding site as BBO-10203, is added.

• Detection: A SULFO-TAG labeled streptavidin is added, which binds to the biotinylated probe. The plate is then read on an MSD instrument. The electrochemiluminescent signal is inversely proportional to the amount of BBO-10203 bound to PI3Kα.

Caption: Workflow for the MSD-based target engagement assay.

In Vivo Xenograft Studies

These studies assess the anti-tumor activity of BBO-10203 in a living organism.

Protocol Summary:

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used.

• Cell Implantation: Human cancer cells (e.g., BT-474) are suspended in a suitable medium (e.g., Matrigel) and subcutaneously injected into the flanks of the mice.

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size. Mice are then randomized into treatment and control groups.

• Drug Administration: BBO-10203 is administered orally at specified doses and schedules. The control group receives a vehicle.

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice weekly) using calipers.

• Endpoint Analysis: The study is concluded when tumors in the control group reach a predetermined size. Tumors are excised, weighed, and may be used for further analysis (e.g., pharmacodynamic biomarker analysis).

Caption: Workflow for in vivo xenograft studies.

Clinical Development

BBO-10203 is currently being evaluated in a Phase 1 clinical trial, BREAKER-101 (NCT06625775), for patients with locally advanced or metastatic solid tumors, including HER2+ breast cancer, HR+/HER2- breast cancer, KRAS mutant colorectal cancer, and KRAS mutant non-small cell lung cancer.[2][12][13][14] The trial is designed to assess the safety, tolerability, pharmacokinetics, and preliminary anti-tumor activity of BBO-10203 as a monotherapy and in combination with other anti-cancer agents.[12][13][14]

Conclusion

BBO-10203 represents a novel and highly selective approach to inhibiting the PI3Kα pathway. Its unique mechanism of action, centered on the covalent disruption of the RAS-PI3Kα protein-protein interaction, has demonstrated significant preclinical anti-tumor efficacy and a favorable safety profile, particularly concerning metabolic side effects. The ongoing clinical evaluation of BBO-10203 will be critical in determining its therapeutic potential for patients with a variety of solid tumors driven by aberrant RAS-PI3Kα signaling. This technical guide provides a foundational understanding of the core principles underlying the mechanism of action of this promising new therapeutic agent.

References

• 1. HTRF Human Phospho-AKT1 (Ser473) Detection Kit, 500 Assay Points | Revvity [revvity.co.kr]
• 2. altogenlabs.com [altogenlabs.com]
• 3. Breast Cancer Xenograft - Altogen Labs [altogenlabs.com]
• 4. SOP FOR MESOSCALE DISCOVERY ASSAYS [protocols.io]
• 5. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. bbotx.com [bbotx.com]
• 8. HTRF Human Phospho-AKT1/2/3 (Ser473) Detection Kit [weichilab.com]
• 9. BBOT develops selective PI3Kα inhibitor BBO-10203 with both anti-tumor and metabolic safety - Longbridge [longbridge.com]
• 10. osti.gov [osti.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Synthetic progestins induce growth and metastasis of BT-474 human breast cancer xenografts in nude mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthetic progestins induce growth and metastasis of BT-474 human breast cancer xenografts in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Meso scale discovery-based assays for the detection of aggregated huntingtin - PMC [pmc.ncbi.nlm.nih.gov]

BBO-10203: A Technical Guide to the First-in-Class RAS-PI3Kα Interaction Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

BBO-10203 is a pioneering, orally bioavailable, covalent small molecule inhibitor that represents a paradigm shift in targeting the PI3K/AKT/mTOR signaling pathway. Unlike traditional kinase inhibitors, BBO-10203 functions by selectively disrupting the protein-protein interaction between RAS isoforms (KRAS, HRAS, and NRAS) and the phosphoinositide 3-kinase alpha (PI3Kα). This is achieved through a specific covalent modification of the Cys242 residue within the RAS-binding domain (RBD) of the p110α catalytic subunit of PI3Kα.[1] This unique mechanism of action allows for potent inhibition of RAS-driven PI3Kα signaling in tumor cells, leading to significant anti-tumor activity across a range of preclinical models. A key differentiator of BBO-10203 is its ability to inhibit oncogenic signaling without affecting insulin-mediated glucose metabolism, thereby avoiding the dose-limiting hyperglycemia commonly associated with conventional PI3Kα kinase inhibitors.[1][2] Currently, BBO-10203 is being evaluated in a Phase 1 clinical trial (BREAKER-101; NCT06625775) for patients with advanced solid tumors.[3]

Mechanism of Action

The PI3Kα signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many cancers. This activation can be initiated by receptor tyrosine kinases or through direct interaction with RAS proteins. BBO-10203 selectively targets the latter by covalently binding to Cysteine 242 (Cys242) in the RBD of p110α. This covalent modification sterically hinders the binding of RAS proteins to PI3Kα, thereby preventing its activation and downstream signaling to AKT and mTOR. Importantly, BBO-10203 does not inhibit the kinase activity of PI3Kα directly, which is crucial for its favorable metabolic profile. Preclinical studies have established that while RAS-driven PI3Kα activation is vital for tumor cells, it is not essential for the cellular processes that control glucose metabolism.

Signaling Pathway and Mechanism of Inhibition

Preclinical Data

In Vitro Activity

BBO-10203 has demonstrated potent and selective inhibition of pAKT signaling in a variety of cancer cell lines. The inhibitory activity is particularly pronounced in cell lines with HER2 amplification or mutations in PIK3CA.

Cell Line	Genotype	pAKT Inhibition IC50/EC50	Reference(s)
BT-474	HER2amp, PIK3CA K111N	~5 nM (IC50)
KYSE-410	HER2amp, KRAS G12C	~5 nM (IC50)
BT-474	HER2amp, PIK3CA K111N	1.4 nM (IC50)
18 Breast Cancer Cell Lines	HER2amp or PIK3CA mutant	3.2 nM (mean EC50)
HEK293T	(overexpression)	6 nM (IC50, KRAS-G12D:PI3Kα interaction)

Table 1. In vitro inhibitory activity of BBO-10203 on pAKT levels and RAS:PI3Kα interaction.

In Vivo Efficacy

Preclinical studies in xenograft models have shown significant anti-tumor activity of BBO-10203 as a monotherapy and in combination with other targeted agents.

Xenograft Model	Genotype	Dosing Regimen	Tumor Growth Inhibition (TGI) / Outcome	Reference(s)
KYSE-410	HER2amp, KRAS G12C	30 mg/kg, daily oral	Significant tumor regressions
BT-474	HER2amp, PIK3CA K111N	100 mg/kg, daily oral	88% TGI
KYSE-410 & BT-474	HER2amp	Oral administration	80-88% TGI

Table 2. In vivo anti-tumor efficacy of BBO-10203 in xenograft models.

Pharmacodynamics and Target Engagement

In vivo studies have confirmed the dose- and time-dependent inhibition of pAKT in tumors following oral administration of BBO-10203.

Xenograft Model	Dosing	Outcome	Reference(s)
KYSE-410	Single oral dose (1-100 mg/kg)	Dose- and time-dependent inhibition of pAKT.
KYSE-410	Single oral dose (30 mg/kg)	Maximal pAKT inhibition (~80%) lasting for 24 hours.
BT-474	Single oral dose (10-100 mg/kg)	Dose- and time-dependent inhibition of pAKT.

Table 3. In vivo pharmacodynamic effects of BBO-10203.

Safety Profile: Glucose Metabolism

A significant advantage of BBO-10203 is its lack of effect on glucose metabolism. Preclinical studies have consistently shown that BBO-10203 does not induce hyperglycemia or hyperinsulinemia, a common side effect of PI3Kα kinase inhibitors. This is attributed to its specific mechanism of disrupting the RAS-PI3Kα interaction, which is not essential for insulin-mediated glucose uptake. Oral glucose tolerance tests in mice have confirmed that even at doses three times the maximal efficacious dose, BBO-10203 does not impact glucose homeostasis.

Experimental Protocols

Detailed, step-by-step experimental protocols for the BBO-10203 studies are not fully available in the public domain. The following descriptions are based on information from published abstracts and presentations.

pAKT Inhibition Assay (General Description)

The inhibition of AKT phosphorylation was a key measure of BBO-10203 activity. This was likely assessed using methods such as Western Blotting or Homogeneous Time Resolved Fluorescence (HTRF).

• Cell Culture and Treatment: Cancer cell lines (e.g., BT-474, KYSE-410) were cultured under standard conditions. Cells were then treated with varying concentrations of BBO-10203 for a specified period.

• Protein Extraction and Quantification: After treatment, cells were lysed to extract proteins. The total protein concentration was determined to ensure equal loading for subsequent analysis.

• Western Blotting: Protein lysates were separated by SDS-PAGE and transferred to a membrane. The membrane was probed with primary antibodies specific for phosphorylated AKT (pAKT) and total AKT, followed by incubation with appropriate secondary antibodies. The protein bands were then visualized and quantified.

• HTRF Assay: This high-throughput method involves the use of two antibodies, one targeting total AKT and the other specific for pAKT, each labeled with a different fluorophore. The proximity of the two antibodies when bound to pAKT results in a FRET signal that can be measured to quantify pAKT levels.

In Vivo Xenograft Studies (General Description)

• Cell Line Implantation: Human cancer cell lines (e.g., KYSE-410, BT-474) were implanted subcutaneously into immunocompromised mice.

• Tumor Growth Monitoring: Once tumors were established, their volumes were measured regularly (e.g., twice weekly) using calipers.

• Drug Administration: BBO-10203 was administered orally to the mice at specified doses and schedules.

• Efficacy Evaluation: The anti-tumor efficacy was assessed by comparing the tumor growth in the treated groups to the vehicle control group. Tumor growth inhibition (TGI) was calculated at the end of the study.

• Pharmacodynamic Analysis: For pharmacodynamic studies, tumors were collected at various time points after drug administration to measure the levels of pAKT and other biomarkers.

Covalent Binding Assay (General Description)

The covalent binding of BBO-10203 to PI3Kα was likely confirmed using mass spectrometry-based techniques.

• Incubation: Recombinant PI3Kα protein (or a relevant domain) was incubated with BBO-10203.

• Mass Spectrometry Analysis: The protein-drug conjugate was then analyzed by techniques such as MALDI-TOF MS to detect the mass shift corresponding to the covalent adduction of BBO-10203 to the protein. This confirms the formation of a covalent bond.

Experimental and Logical Workflows

Preclinical Evaluation Workflow

BBO-10203 Target Engagement and Downstream Effects

Conclusion

BBO-10203 is a highly promising, first-in-class RAS-PI3Kα interaction inhibitor with a novel mechanism of action that distinguishes it from conventional PI3Kα inhibitors. Its ability to potently inhibit oncogenic signaling while sparing normal glucose metabolism addresses a key unmet need in the treatment of PI3Kα- and RAS-driven cancers. The robust preclinical data, demonstrating significant anti-tumor efficacy and a favorable safety profile, provide a strong rationale for its ongoing clinical development. The results from the Phase 1 BREAKER-101 trial will be crucial in determining the therapeutic potential of this innovative approach in patients with advanced solid tumors.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. BT474 Xenograft Model - Altogen Labs [altogenlabs.com]
• 3. Breast Cancer Xenograft - Altogen Labs [altogenlabs.com]

An In-depth Technical Guide to the Covalent Binding of BBO-10203 to Cys242 of PI3Kα

For Researchers, Scientists, and Drug Development Professionals

Introduction

BBO-10203 is a pioneering, orally bioavailable small molecule inhibitor that represents a paradigm shift in targeting the phosphatidylinositol 3-kinase (PI3K) signaling pathway.[1][2][3] Unlike conventional kinase inhibitors that target the ATP-binding pocket, BBO-10203 employs a unique mechanism of action by selectively and covalently binding to Cysteine 242 (Cys242) within the RAS-binding domain (RBD) of the PI3Kα catalytic subunit, p110α.[1][2][3] This covalent modification allosterically disrupts the protein-protein interaction between PI3Kα and RAS isoforms (KRAS, HRAS, and NRAS), thereby inhibiting downstream signaling through the PI3K/AKT pathway.[1][4][5] This targeted approach has demonstrated potent anti-tumor activity across various preclinical models, notably without inducing hyperglycemia, a common and dose-limiting toxicity associated with traditional PI3Kα kinase inhibitors.[4][6] This whitepaper provides a comprehensive technical overview of the covalent interaction between BBO-10203 and Cys242, including quantitative data, detailed experimental methodologies, and visual representations of the relevant biological pathways and experimental workflows.

Quantitative Data Summary

The efficacy of BBO-10203 has been quantified through various in vitro and in vivo studies. The following tables summarize the key quantitative data regarding its target engagement, pathway inhibition, and anti-tumor activity.

Parameter	Value	Assay	Reference
Covalent Modification of PI3Kα-RBD	>90% at 15 min	MALDI-TOF Mass Spectrometry	[6]
Target Engagement (TE) PI3Kα RBD IC50	1.4 nM - 3 nM	Cellular Target Engagement Assay	[6][7]
pAKT Inhibition IC50 (BT-474 cells)	< 0.1 pM - 5 nM	Western Blot	[2][8]
pAKT Inhibition IC50 (Mean, 18 breast cancer cell lines)	3.2 nM	Western Blot	[7]
KRAS-G12D:PI3Kα Interaction Inhibition IC50	6 nM	Cellular Assay (HEK293T cells)	[1]

Cell Line	Genotype	pAKT Inhibition by BBO-10203	Reference
BT-474	HER2 amplified, PIK3CA K111N	Highly sensitive, near-complete inhibition	[1][3]
KYSE-410	HER2 amplified, KRAS G12C	Highly sensitive, near-complete inhibition	[8]
KRAS Mutant Cell Lines	e.g., H358, LU65	Intermediate sensitivity	[1]
PIK3CA Mutant Cell Lines	e.g., MCF7	Intermediate sensitivity	[1]
PTEN null Cell Lines	e.g., U87-MG	Non-responsive	[1]

Xenograft Model	Treatment	Outcome	Reference
KYSE-410	30 mg/kg BBO-10203, daily oral	Significant tumor regression	[8][9]
BT-474	100 mg/kg BBO-10203, daily oral	88% tumor growth inhibition	[3][7]
Various Models	BBO-10203 in combination with CDK4/6, ER, HER2, or KRAS-G12C inhibitors	Enhanced efficacy and tumor regressions	[1][10]

Signaling Pathway and Mechanism of Action

BBO-10203 functions by disrupting a critical node in the RAS-PI3K-AKT signaling pathway. The following diagram illustrates this pathway and the specific point of intervention by BBO-10203.

References

• 1. rcsb.org [rcsb.org]
• 2. Structural insights into isoform-specific RAS-PI3Kα interactions and the role of RAS in PI3Kα activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Alternative Method To Confirm Protein Biotinylation | Peak Proteins [peakproteins.com]
• 5. drughunter.com [drughunter.com]
• 6. BBO-10203 / BridgeBio, BridgeBio Oncology Therapeutics [delta.larvol.com]
• 7. researchgate.net [researchgate.net]
• 8. SMaSh: A Streptavidin Mass Shift Assay for Rapidly Quantifying Target Occupancy by Irreversible Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ccrod.cancer.gov [ccrod.cancer.gov]
• 10. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

BBO-10203: A Preclinical Data Summary and Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

BBO-10203 is a first-in-class, orally bioavailable small molecule designed to selectively inhibit the interaction between RAS proteins and phosphoinositide 3-kinase alpha (PI3Kα).[1][2] This novel mechanism of action aims to block RAS-mediated activation of the PI3Kα/AKT signaling pathway, a critical driver in many human cancers, while avoiding the dose-limiting hyperglycemia associated with direct PI3Kα kinase inhibitors.[2][3] Preclinical data suggest that BBO-10203 holds promise for the treatment of a variety of solid tumors, including those with KRAS mutations, PIK3CA mutations, and HER2 amplification.[3][4] This technical guide provides a comprehensive summary of the preclinical data for BBO-10203, including detailed experimental protocols and quantitative data, to support further research and development efforts.

Mechanism of Action

BBO-10203 covalently binds to a specific cysteine residue (Cys242) within the RAS-binding domain (RBD) of the p110α catalytic subunit of PI3Kα.[1] This covalent modification sterically hinders the interaction between PI3Kα and all RAS isoforms (K-RAS, H-RAS, and N-RAS), thereby preventing the RAS-GTP-mediated activation of PI3Kα and subsequent downstream signaling through AKT.[1][5] A key advantage of this "RAS:PI3Kα breaker" approach is that it does not inhibit the catalytic activity of PI3Kα directly, thus preserving insulin-mediated glucose metabolism, which is not dependent on RAS-PI3Kα interaction.[2][3]

Caption: BBO-10203 Mechanism of Action.

Quantitative Data Summary

In Vitro Activity

BBO-10203 demonstrates potent and selective inhibition of pAKT signaling in a variety of human cancer cell lines with diverse genetic backgrounds.

Cell Line	Cancer Type	Key Mutations	pAKT Inhibition IC50/EC50	Reference
BT-474	Breast Cancer	HER2 amp, PIK3CA K111N	IC50 < 0.1 pM	[6]
18 Breast Cancer Cell Lines	Breast Cancer	HER2 amp or PIK3CA mut	Mean EC50: 3.2 nM	[2]
HER2-amplified cell lines	Various	HER2 amp	IC50 < 10 nM	[7]
KYSE-410	Esophageal Squamous Cell Carcinoma	HER2 amp, KRAS G12C	-	[8]
NCI-H358	Non-Small Cell Lung Cancer	KRAS G12C	-	[9]
NCI-H2122	Non-Small Cell Lung Cancer	KRAS G12C	-	[9]
SW620	Colorectal Cancer	KRAS G12V	-	[9]
MCF7	Breast Cancer	PIK3CA E545K	-	[2]
MDA-MB-453	Breast Cancer	HER2+, PIK3CA H1047R	-	[2]

Note: A comprehensive list of IC50/EC50 values for all tested cell lines is not publicly available.

In Vivo Efficacy

BBO-10203 exhibits robust anti-tumor activity in various xenograft models, both as a monotherapy and in combination with standard-of-care agents.

Xenograft Model	Cancer Type	Treatment	Dosing	Tumor Growth Inhibition (TGI) / Outcome	Reference
BT-474	Breast Cancer	BBO-10203	100 mg/kg, oral, daily	88% TGI	[2]
KYSE-410	Esophageal Squamous Cell Carcinoma	BBO-10203	30 mg/kg, oral, daily	Significant tumor regression	[8]
KYSE-410	Esophageal Squamous Cell Carcinoma	BBO-10203	1-100 mg/kg, oral, single dose	Dose-dependent pAKT inhibition (max ~80% at 30 mg/kg)	[8]
Various CDX and PDX models	KRAS mutant cancers	BBO-10203	Not specified	Average TGI > 70%	[10]
BT-474, MDA-MB-453	Breast Cancer	BBO-10203 + Trastuzumab	Not specified	Enhanced anti-tumor activity	[2]
MCF7	Breast Cancer	BBO-10203 + Fulvestrant or Palbociclib	Not specified	Enhanced anti-tumor activity	[2]
NCI-H358, NCI-H2122	Non-Small Cell Lung Cancer	BBO-10203 + BBO-8520 (KRAS G12C inhibitor)	Not specified	Combination activity observed	[9]
SW620	Colorectal Cancer	BBO-10203 + Irinotecan	Not specified	Combination activity observed	[9]

Pharmacokinetics and Safety

Parameter	Value/Observation	Species	Reference
Oral Bioavailability	Good, with dose-proportional plasma levels	Mouse	[11]
Glucose Metabolism	No induction of hyperglycemia or hyperinsulinemia in oral glucose tolerance tests	Mouse	[2][8]
Safety	Well-tolerated in preclinical species	Mouse	[12]

Experimental Protocols

pAKT Inhibition Assay (Western Blot)

• Cell Culture and Treatment: Human cancer cell lines are seeded in appropriate growth medium and allowed to adhere overnight. Cells are then treated with a dose range of BBO-10203 or vehicle control for a specified period (e.g., 4 hours).

• Cell Lysis: Following treatment, cells are washed with ice-cold PBS and lysed with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of each lysate is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for phosphorylated AKT (pAKT) (e.g., Ser473) and total AKT. A loading control antibody (e.g., β-actin or GAPDH) is also used.

• Detection: After washing, the membrane is incubated with appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantification: The intensity of the pAKT and total AKT bands is quantified using densitometry software. The pAKT/total AKT ratio is calculated and normalized to the vehicle control.

Cell Viability/Clonogenic Assay

• Cell Seeding: Cells are seeded at a low density in multi-well plates.

• Compound Treatment: The following day, cells are treated with various concentrations of BBO-10203, alone or in combination with other agents. Media and compounds are replenished periodically (e.g., twice a week).

• Incubation: Plates are incubated for an extended period (e.g., 7-14 days) to allow for colony formation.

• Colony Staining and Quantification: Colonies are fixed and stained with a solution such as crystal violet. The number and/or area of colonies are quantified using imaging software or a plate reader. Cell confluence can also be monitored over time using an automated imaging system like the Incucyte.[1]

In Vivo Xenograft Studies

• Cell Implantation: A suspension of human tumor cells is subcutaneously injected into the flank of immunocompromised mice (e.g., nude mice).

• Tumor Growth and Randomization: Tumors are allowed to grow to a specified mean volume (e.g., 150-200 mm³). Mice are then randomized into treatment and control groups.

• Drug Administration: BBO-10203 is administered orally at specified doses and schedules (e.g., daily). The vehicle control is administered to the control group.

• Tumor Measurement: Tumor volume is measured periodically (e.g., twice weekly) using calipers. Tumor volume is calculated using the formula: (Length x Width²)/2.

• Data Analysis: Tumor growth inhibition (TGI) is calculated at the end of the study. Statistical analysis is performed to compare tumor growth between treatment and control groups.

Oral Glucose Tolerance Test (OGTT) in Mice

• Fasting: Mice are fasted overnight (e.g., 16 hours) with free access to water.

• Baseline Glucose Measurement: A baseline blood glucose level is measured from a tail vein blood sample using a glucometer.

• Drug Administration: BBO-10203 or vehicle is administered orally.

• Glucose Challenge: After a specified time post-drug administration (e.g., 60 minutes), a bolus of glucose (e.g., 2 g/kg) is administered orally.

• Blood Glucose Monitoring: Blood glucose levels are measured at various time points after the glucose challenge (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis: The area under the curve (AUC) for blood glucose levels is calculated and compared between treatment and control groups to assess the impact on glucose tolerance.

Caption: BBO-10203 Preclinical Evaluation Workflow.

Conclusion

The preclinical data for BBO-10203 strongly support its potential as a novel therapeutic agent for cancers driven by the RAS-PI3Kα signaling pathway. Its unique mechanism of action, which selectively disrupts the RAS-PI3Kα interaction without inhibiting the PI3Kα kinase domain, translates to potent anti-tumor efficacy while mitigating the risk of hyperglycemia. The in vitro and in vivo studies demonstrate significant activity across a range of cancer models, both as a monotherapy and in combination with existing therapies. These promising preclinical findings have paved the way for the clinical evaluation of BBO-10203 in patients with advanced solid tumors.[5]

References

• 1. bbotx.com [bbotx.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. osti.gov [osti.gov]
• 5. BridgeBio's BBOT Begins Phase 1 Trial for BBO-10203 in Advanced Solid Tumors [synapse.patsnap.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Drug blocking cancer-driving RAS-PI3K pathway enters clinical trials | Frederick National Laboratory [frederick.cancer.gov]
• 8. BBO-10203 inhibits RAS-driven PI3Kα activity in tumor cells without changes in glucose metabolism | BioWorld [bioworld.com]
• 9. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Validation of a refined protocol for mouse oral glucose tolerance testing without gavage | Semantic Scholar [semanticscholar.org]
• 11. bbotx.com [bbotx.com]
• 12. Oral Glucose Tolerance Test | Taconic Biosciences [taconic.com]

The Molecular Target of BBO-10203: A Technical Guide to a First-in-Class RAS-PI3Kα Interaction Breaker

For Researchers, Scientists, and Drug Development Professionals

Introduction

BBO-10203 is a first-in-class, orally bioavailable, covalent small molecule inhibitor that represents a paradigm shift in the targeting of the phosphoinositide 3-kinase (PI3K) signaling pathway. Unlike conventional PI3Kα inhibitors that target the kinase active site, BBO-10203 is designed to selectively disrupt the protein-protein interaction between RAS GTPases and the p110α catalytic subunit of PI3Kα. This unique mechanism of action allows for the potent inhibition of RAS-driven PI3Kα signaling in tumor cells while sparing the insulin-mediated activation of PI3Kα, thereby avoiding the common dose-limiting hyperglycemia associated with kinase inhibitors.[1][2][3] This technical guide provides an in-depth overview of the molecular target of BBO-10203, supported by quantitative data, detailed experimental methodologies, and visual representations of the relevant biological pathways and workflows.

The Molecular Target: Covalent Engagement of Cys242 in the RAS-Binding Domain of PI3Kα

The primary molecular target of BBO-10203 is the catalytic subunit of PI3Kα, p110α. Specifically, BBO-10203 covalently and selectively binds to Cysteine 242 (Cys242) located within the RAS-Binding Domain (RBD) of p110α.[1][4] This cysteine residue is unique to the α-isoform of PI3K, contributing to the selectivity of BBO-10203.

The binding of BBO-10203 to Cys242 introduces a steric hindrance that physically blocks the interaction between p110α and all major RAS isoforms (K-RAS, H-RAS, and N-RAS). By preventing this crucial upstream activation step, BBO-10203 effectively abrogates the RAS-mediated activation of the PI3K/AKT signaling pathway, which is a key driver of cell growth, proliferation, and survival in many cancers. Importantly, the covalent modification of p110α by BBO-10203 does not alter its intrinsic kinase activity, a key feature that distinguishes it from traditional PI3Kα inhibitors like alpelisib.

Quantitative Data Summary

The preclinical efficacy of BBO-10203 has been characterized by its potent inhibition of downstream signaling and tumor growth in various cancer models. The following tables summarize the key quantitative data.

Table 1: In Vitro Potency of BBO-10203

Assay	Cell Line / System	IC50 / EC50	Reference
pAKT Inhibition	BT-474 (HER2-amplified breast cancer)	IC50 < 0.1 pM
pAKT Inhibition	Panel of 18 HER2-amplified or PIK3CA-mutant breast cancer cell lines	Mean EC50 of 3.2 nM
KRAS-G12D:PI3Kα Interaction Blockade	HEK293T cells	IC50 of 6 nM
Cellular Target Engagement	BT-474 cells	IC50 of 1.4 nM

Table 2: In Vivo Efficacy of BBO-10203

Xenograft Model	Cancer Type	Dosing	Outcome	Reference
KYSE-410	Esophageal Squamous Cell Carcinoma (HER2-amplified, KRAS G12C)	30 mg/kg, daily oral	80-88% tumor growth inhibition
BT-474	Breast Cancer (HER2-amplified, PIK3CA K111N)	100 mg/kg, daily oral	88% tumor growth inhibition

Signaling Pathways and Experimental Workflows

Mechanism of Action of BBO-10203

The following diagram illustrates the signaling pathway targeted by BBO-10203. In oncogenic signaling, growth factor receptor tyrosine kinases (RTKs) activate RAS, which in turn binds to the RBD of PI3Kα, leading to the phosphorylation of PIP2 to PIP3 and subsequent activation of AKT. BBO-10203 covalently binds to Cys242 in the PI3Kα RBD, preventing RAS binding and blocking this signaling cascade. Conversely, insulin (B600854) receptor signaling activates PI3Kα independently of RAS, a pathway that remains unaffected by BBO-10203.

BBO-10203 Mechanism of Action

Experimental Workflow: pAKT Inhibition Assay

The following diagram outlines a typical workflow for assessing the inhibition of AKT phosphorylation (pAKT) in cancer cell lines following treatment with BBO-10203.

pAKT Inhibition Western Blot Workflow

Detailed Experimental Protocols

The following are representative protocols for key experiments used to characterize BBO-10203. These are based on standard laboratory procedures and information gleaned from publications. Specific details such as antibody clones or instrument settings may vary.

Protocol 1: pAKT Inhibition by Western Blot

• Cell Culture and Treatment:

  • Seed cancer cell lines (e.g., BT-474, KYSE-410) in 6-well plates and allow them to adhere overnight in complete growth medium.

  • Treat cells with a serial dilution of BBO-10203 (e.g., 0.1 nM to 10 µM) or vehicle (DMSO) for a specified time (e.g., 4 hours).

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify lysates by centrifugation and collect the supernatant.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts for all samples and prepare them with Laemmli sample buffer.

  • Separate proteins on a 4-12% Bis-Tris polyacrylamide gel and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Immunodetection:

  • Incubate the membrane overnight at 4°C with primary antibodies against phospho-AKT (Ser473) and total AKT, diluted in blocking buffer.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the signal using an ECL substrate and image with a chemiluminescence imager.

• Data Analysis:

  • Quantify band intensities using densitometry software.

  • Normalize the pAKT signal to the total AKT signal for each sample.

  • Plot the normalized pAKT levels against the BBO-10203 concentration and fit a dose-response curve to determine the IC50 value.

Protocol 2: In Vivo Xenograft Efficacy Study

• Animal Model and Tumor Implantation:

  • Use immunodeficient mice (e.g., female athymic nude mice).

  • Subcutaneously implant cancer cells (e.g., 5 x 10^6 BT-474 or KYSE-410 cells) into the flank of each mouse.

  • Monitor tumor growth until tumors reach a mean volume of 150-200 mm³.

• Treatment:

  • Randomize mice into treatment and vehicle control groups.

  • Administer BBO-10203 orally (e.g., by gavage) at the desired dose (e.g., 30 or 100 mg/kg) daily.

  • Administer vehicle to the control group on the same schedule.

• Monitoring and Endpoint:

  • Measure tumor volume with calipers two to three times per week.

  • Monitor animal body weight and general health as indicators of toxicity.

  • Continue the study for a predetermined period (e.g., 21-28 days) or until tumors in the control group reach a specified size limit.

• Data Analysis:

  • Calculate tumor growth inhibition (TGI) as the percentage difference in the mean tumor volume between the treated and control groups.

  • Assess tumor regression, defined as a reduction in tumor volume compared to the start of dosing.

Protocol 3: Streptavidin Mass Shift (SMaSh) Assay for Target Engagement

• Sample Preparation:

  • Treat cells or dose animals with BBO-10203.

  • Lyse cells or homogenize tissues to obtain protein lysates.

• Probe Labeling:

  • To a portion of the lysate, add a biotinylated covalent probe that also targets Cys242 of PI3Kα to label the unoccupied protein. The portion of PI3Kα already bound by BBO-10203 will not be labeled.

• Streptavidin Incubation:

  • Incubate the lysates with streptavidin. The streptavidin will bind to the biotinylated probe, causing a significant mass shift in the unoccupied PI3Kα.

• Detection and Quantification:

  • Analyze the samples using a capillary-based immunoassay system (e.g., Simple Western).

  • Use an anti-PI3Kα antibody to detect two distinct bands: one for the native PI3Kα (occupied by BBO-10203 or unbound) and a higher molecular weight band for the streptavidin-bound PI3Kα (unoccupied by BBO-10203).

  • Quantify the areas of the two peaks to determine the percentage of target occupancy by BBO-10203.

Conclusion

BBO-10203 is a novel, potent, and selective covalent inhibitor that targets the protein-protein interaction between RAS and PI3Kα by binding to Cys242 in the RBD of p110α. This mechanism allows for the effective inhibition of oncogenic PI3K signaling without the hyperglycemic side effects that limit the utility of conventional PI3Kα kinase inhibitors. The preclinical data strongly support the continued clinical development of BBO-10203 as a promising new therapeutic agent for patients with RAS-driven or PI3K-active solid tumors. The ongoing Phase 1 BREAKER-101 trial will provide further insights into its safety and efficacy in humans.

References

• 1. bbotx.com [bbotx.com]
• 2. Drug blocking cancer-driving RAS-PI3K pathway enters clinical trials | Frederick National Laboratory [frederick.cancer.gov]
• 3. BBOT Announces Publication in Science Highlighting Preclinical Data that Supports the Potential for RAS:PI3Kα Breaker BBO-10203 to Provide Therapeutic Benefit across Multiple Tumor Types - BioSpace [biospace.com]
• 4. bbotx.com [bbotx.com]

Unveiling BBO-10203: A First-in-Class RAS:PI3Kα Interaction Disruptor for Precision Oncology

For Immediate Release

SOUTH SAN FRANCISCO, Calif. – In a significant advancement for oncology research, a novel, first-in-class, orally bioavailable small molecule, BBO-10203, has demonstrated the ability to selectively disrupt the protein-protein interaction between RAS and phosphoinositide 3-kinase alpha (PI3Kα), key drivers of tumor growth.[1][2] Developed through a collaboration between Lawrence Livermore National Laboratory (LLNL), BridgeBio Oncology Therapeutics (BBOT), and the Frederick National Laboratory for Cancer Research (FNLCR), this "breaker" molecule inhibits oncogenic signaling and tumor growth without inducing hyperglycemia, a common and dose-limiting side effect of traditional PI3Kα kinase inhibitors.[1][3][4]

BBO-10203 is currently being evaluated in a Phase 1 clinical trial, BREAKER-101 (NCT06625775), for patients with advanced solid tumors, including breast, colorectal, and lung cancers. The development of this drug candidate was accelerated by leveraging high-performance computing and artificial intelligence, showcasing a new paradigm in drug discovery.

Core Mechanism of Action

BBO-10203 employs a novel mechanism of action. It covalently binds to Cysteine 242 within the RAS-binding domain (RBD) of PI3Kα. This specific and covalent modification sterically hinders the binding of all RAS isoforms (KRAS, HRAS, and NRAS) to PI3Kα, thereby preventing its activation. A critical innovation of BBO-10203 is that it does not inhibit the catalytic kinase activity of PI3Kα. This selective disruption of the RAS-PI3Kα interaction is key to its unique safety profile, as insulin (B600854) signaling pathways responsible for glucose uptake do not rely on RAS-mediated PI3Kα activation.

BBO-10203 Mechanism of Action

Quantitative Preclinical Data

BBO-10203 has demonstrated potent and selective activity in a variety of preclinical models. The following tables summarize key quantitative findings.

Table 1: In Vitro Cellular Potency

Cell Line	Genotype	Assay	Endpoint	Potency
BT-474	HER2 amplified	pAKT Inhibition (HTRF)	IC50	< 0.1 pM
Multiple Cell Lines	HER2 amplified	pAKT Inhibition	IC50	< 10 nM
KYSE-410	KRASG12C, HER2amp	Target Engagement	Full Engagement	30 nM
HEK293T	KRASG12D	PI3Kα-KRAS Interaction Assay	IC50	6 nM

Table 2: In Vivo Efficacy in Xenograft Models

Model	Genotype	Treatment	Result
KYSE-410 CDX	KRASG12C, HER2amp	BBO-10203 (30 mg/kg, daily oral)	Tumor Regression
KYSE-410 CDX	KRASG12C, HER2amp	BBO-10203 (oral)	80-88% Tumor Growth Inhibition
BT-474 CDX	HER2 amplified	BBO-10203 (oral)	80-88% Tumor Growth Inhibition
Panel of CDX/PDX	KRAS mutations	BBO-10203 (monotherapy)	>70% Average Tumor Growth Inhibition

Table 3: Pharmacodynamic and Safety Profile

Species	Assay	Treatment	Key Finding
Mouse (C57BL/6)	Oral Glucose Tolerance Test (oGTT)	BBO-10203	No induction of hyperglycemia or hyperinsulinemia
Mouse (KYSE-410 CDX)	pAKT Inhibition (MSD)	Single oral dose of BBO-10203	Dose- and time-dependent inhibition of pAKT
Mouse (KYSE-410 CDX)	Target Engagement (SMaSh Assay)	30 mg/kg dose of BBO-10203	Complete target engagement in tumors

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of these findings. Below are summaries of the key experimental protocols employed in the preclinical evaluation of BBO-10203.

1. pAKT Phosphorylation Assay (HTRF)

• Objective: To quantify the inhibition of AKT phosphorylation in cancer cell lines upon treatment with BBO-10203.

• Methodology: Cells, such as BT-474, were seeded in appropriate culture plates. The following day, cells were treated with a titration of BBO-10203 for a specified duration (e.g., 4 hours). Post-treatment, the levels of phosphorylated AKT (pAKT) were assessed using a Homogeneous Time-Resolved Fluorescence (HTRF) assay kit, following the manufacturer's instructions. This assay measures the proximity of two fluorophore-labeled antibodies, one specific for total AKT and the other for pAKT, with the signal being proportional to the amount of pAKT.

2. Target Engagement Assays

• Objective: To confirm the direct binding of BBO-10203 to PI3Kα in a cellular context.

• Methodology 1 (Customized MSD Assay): BT-474 cells were treated with a titration of BBO-10203 for 4 hours. Target engagement was then measured using a customized Meso Scale Discovery (MSD) assay. This likely involved a competitive binding format where a biotinylated "breaker" probe, also targeting the PI3Kα RBD, competes with BBO-10203. The amount of probe bound is inversely proportional to the target engagement by BBO-10203.

• Methodology 2 (Streptavidin Mass Shift - SMaSh Assay): To measure target engagement in vivo, a Western blot-based streptavidin mass shift (SMaSh) assay was used on KYSE-410 tumor samples. This method likely uses a probe that binds to the PI3Kα that has not been engaged by BBO-10203, allowing for quantification of the unbound fraction.

In Vivo Pharmacodynamic Experimental Workflow

3. Oral Glucose Tolerance Test (oGTT)

• Objective: To assess the impact of BBO-10203 on glucose metabolism and insulin sensitivity.

• Methodology: Male C57BL/6 mice were fasted for 16 hours. A baseline blood glucose level was measured. Mice were then randomized into groups and orally administered a single dose of either vehicle control or BBO-10203. After a set period (e.g., 60 minutes), a glucose challenge (e.g., 2 g/kg) was administered orally. Blood glucose levels were subsequently measured at various timepoints. Serum was also collected to measure c-peptide (B549688) or insulin levels via ELISA as an indicator of insulin secretion.

4. In Vivo Antitumor Efficacy Studies

• Objective: To evaluate the tumor growth inhibition potential of BBO-10203 as a monotherapy and in combination with other agents.

• Methodology: Human cancer cells (e.g., BT-474, KYSE-410) were subcutaneously injected into immunocompromised mice to establish cell line-derived xenograft (CDX) models. Once tumors reached a specified size, mice were randomized into treatment cohorts. BBO-10203 was administered orally at specified doses and schedules. Tumor volume was measured regularly to determine tumor growth inhibition. For combination studies, BBO-10203 was co-administered with standard-of-care agents such as trastuzumab, CDK4/6 inhibitors, or KRAS inhibitors.

The Path Forward

The preclinical data for BBO-10203 are highly encouraging, suggesting a potent anti-tumor agent with a differentiated safety profile. By selectively targeting the oncogenic RAS-PI3Kα interaction, BBO-10203 has the potential to overcome the limitations of existing PI3Kα inhibitors and offer a new therapeutic option for patients with a wide range of solid tumors harboring RAS and PI3K pathway alterations. The ongoing BREAKER-101 Phase 1 trial will be critical in evaluating the safety, tolerability, and preliminary efficacy of this promising new drug candidate in human patients.

References

• 1. bbotx.com [bbotx.com]
• 2. BridgeBio Oncology Therapeutics Presents Preclinical Data on BBO-10203 Inhibiting RAS-PI3Kα Interaction and Showing Promise in Cancer Treatment [quiverquant.com]
• 3. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taiwannews.com.tw [taiwannews.com.tw]

BBO-10203: A Technical Whitepaper on the Discovery and Development of a First-in-Class RAS-PI3Kα Interaction Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Discovery and Design

A key breakthrough in the discovery process was the determination of the 3D structure of RAS bound to PI3Kα. This was a significant challenge due to the weak and transient nature of their interaction. The use of a "molecular glue" compound, shared by Daiichi Sankyo Co., stabilized the RAS-PI3Kα complex, enabling its structural resolution.[2]

Mechanism of Action

Key aspects of its mechanism include:

• Covalent and Selective Binding: BBO-10203 covalently and specifically binds to Cys242 in the RBD of the p110α subunit of PI3Kα.[3][4]

• Disruption of RAS-PI3Kα Interaction: This binding event physically obstructs the interaction between PI3Kα and all RAS isoforms (K-RAS, H-RAS, and N-RAS).[3]

• Inhibition of RAS-Mediated PI3Kα Activation: By preventing RAS from binding to and activating PI3Kα, BBO-10203 effectively blocks the downstream signaling cascade, primarily the phosphorylation of AKT (pAKT).[3][7]

• Preservation of Insulin Signaling: A critical advantage of this mechanism is the preservation of insulin-mediated glucose uptake. Insulin's activation of PI3Kα is not dependent on RAS, thus BBO-10203's targeted disruption of the RAS-PI3Kα axis avoids the hyperglycemia and hyperinsulinemia seen with pan-PI3Kα kinase inhibitors.[3][7][8]

Figure 1: Mechanism of Action of BBO-10203.

Preclinical Data

BBO-10203 has demonstrated robust anti-tumor activity in a variety of preclinical models, both as a monotherapy and in combination with standard-of-care agents.

In Vitro Activity

BBO-10203 has shown potent inhibition of pAKT signaling across multiple cancer cell lines.

Parameter	Cell Line	Mutation/Amplification	Value	Reference
Target Engagement (IC50)	BT-474	ER+ HER2amp, PIK3CAK111N	1.4 nM	[8]
pAKT Inhibition (mean EC50)	Panel of 18 breast cancer cell lines	HER2 amplification or PI3Kα mutations	3.2 nM	[8]

In Vivo Efficacy

Oral administration of BBO-10203 has resulted in significant tumor growth inhibition in xenograft models.

Model	Treatment	Dosage	Tumor Growth Inhibition (TGI)	Reference
BT-474 Xenograft	BBO-10203	100 mg/kg, daily	88%	[3][8]
KYSE-410 Xenograft	BBO-10203	Not Specified	80-88%	[3]

Safety and Tolerability

A key differentiating feature of BBO-10203 is its favorable safety profile, particularly concerning metabolic side effects. Preclinical studies have confirmed that BBO-10203 does not induce hyperglycemia or hyperinsulinemia, as demonstrated in oral glucose tolerance tests in mice.[3][8] This is attributed to its specific mechanism of action that spares the insulin-dependent activation of PI3Kα.

Experimental Protocols

Detailed experimental protocols are proprietary; however, based on published information, the following methodologies were employed in the preclinical evaluation of BBO-10203.

Target Engagement Assay

• Objective: To quantify the binding of BBO-10203 to PI3Kα in a cellular context.

• Methodology: A customized Meso Scale Discovery (MSD) assay was utilized. BT-474 cells were treated with varying concentrations of BBO-10203 for 4 hours. A biotinylated "breaker" probe, which also binds to the PI3Kα RBD, was then used to measure the degree of target engagement by BBO-10203.[9]

Figure 2: Workflow for Target Engagement Assay.

AKT Phosphorylation Assay

• Objective: To measure the functional consequence of BBO-10203 binding, specifically the inhibition of AKT phosphorylation.

• Methodology: A Homogeneous Time Resolved Fluorescence (HTRF) assay was used. Cells were seeded and, on the following day, treated with a titration of BBO-10203. After a 4-hour incubation period, the levels of phosphorylated AKT (pAKT) were assessed via HTRF.[9]

Figure 3: Workflow for pAKT Inhibition Assay.

In Vivo Tumor Growth Inhibition Studies

• Objective: To evaluate the anti-tumor efficacy of BBO-10203 in animal models.

• Methodology: Human cancer cell lines (e.g., BT-474, KYSE-410) were implanted into immunocompromised mice to establish xenograft tumors. Once tumors reached a specified volume, mice were treated with BBO-10203 orally. Tumor volume was measured regularly to determine the percentage of tumor growth inhibition compared to vehicle-treated control groups.[3][8]

Clinical Development

BBO-10203 is currently under investigation in a Phase 1a/1b clinical trial designated BREAKER-101 (NCT06625775).[7][9][10]

• Study Design: This is a first-in-human, open-label, multi-center study evaluating the safety, tolerability, pharmacokinetics (PK), and preliminary anti-tumor activity of BBO-10203.[10][11][12]

• Patient Population: The trial is enrolling patients with locally advanced or metastatic solid tumors, including HER2-positive breast cancer, HR-positive/HER2-negative breast cancer, KRAS-mutant colorectal cancer, and KRAS-mutant non-small cell lung cancer.[7][11]

• Treatment Arms: The study includes both monotherapy and combination therapy arms. BBO-10203 is being evaluated as a single agent and in combination with standard-of-care therapies such as trastuzumab, fulvestrant (B1683766) +/- ribociclib, or FOLFOX + bevacizumab.[10][12]

• Endpoints: The primary objectives are to assess safety and tolerability and to determine the recommended Phase 2 dose. Secondary objectives include evaluating preliminary efficacy based on metrics like the clinical benefit rate (CBR) as assessed by RECIST v1.1.[10]

Initial clinical data from the Phase 1 trial are anticipated in the first half of 2026.[7][13]

Conclusion and Future Directions

BBO-10203 is a pioneering oncology drug candidate that validates the disruption of the RAS-PI3Kα protein-protein interaction as a viable and potentially safer therapeutic strategy.[3] Its unique mechanism of action offers the promise of potent anti-tumor efficacy while mitigating the metabolic toxicities that have hampered the clinical utility of conventional PI3Kα inhibitors.[3]

References

• 1. Cancer drug candidate developed using supercomputing & AI blocks tumor growth without toxic side effect | Lawrence Livermore National Laboratory [llnl.gov]
• 2. Drug blocking cancer-driving RAS-PI3K pathway enters clinical trials | Frederick National Laboratory [frederick.cancer.gov]
• 3. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. drughunter.com [drughunter.com]
• 5. bbotx.com [bbotx.com]
• 6. scitechdaily.com [scitechdaily.com]
• 7. BridgeBio Oncology Therapeutics Presents Preclinical Data on BBO-10203 Inhibiting RAS-PI3Kα Interaction and Showing Promise in Cancer Treatment [quiverquant.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. bbotx.com [bbotx.com]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. Facebook [cancer.gov]
• 12. Open-Label Study of BBO-10203 in Subjects With Advanced Solid Tumors | Clinical Research Trial Listing [centerwatch.com]
• 13. Preclinical Data Presented at the 2025 AACR-NCI-EORTC International Conference on Molecular Targets and Cancer Therapeutics Support Potential of BBO-10203, a First-in-Class RAS:PI3Kα Breaker That Inhibits KRAS-Mutant Tumor Growth without Inducing Hyperglycemia - BioSpace [biospace.com]

Protocols & Analytical Methods

BBO-10203: Application Notes and Protocols for Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BBO-10203 is a first-in-class, orally bioavailable, covalent small molecule inhibitor that specifically targets the interaction between RAS proteins (HRAS, NRAS, and KRAS) and the p110α catalytic subunit of phosphoinositide 3-kinase α (PI3Kα).[1][2][3][4] By binding to cysteine 242 in the RAS-binding domain (RBD) of PI3Kα, BBO-10203 effectively blocks RAS-mediated activation of the PI3Kα signaling pathway.[2][3][5] This targeted mechanism of action leads to the inhibition of downstream signaling, including the phosphorylation of AKT (pAKT), a key mediator of cell growth, proliferation, and survival.[1][6] Notably, BBO-10203's unique mechanism spares insulin-mediated PI3Kα activation, thereby avoiding the common side effect of hyperglycemia seen with traditional PI3Kα kinase inhibitors.[2][3][4]

Preclinical studies have demonstrated the potent anti-tumor activity of BBO-10203 in various cancer models, including those with oncogenic mutations in KRAS or PIK3CA, as well as those with HER2 amplification.[1][4] This document provides detailed protocols for in vitro cell culture experiments to evaluate the efficacy and mechanism of action of BBO-10203.

Data Presentation

In Vitro Efficacy of BBO-10203: pAKT Inhibition

Cell Line	Genotype	pAKT Inhibition IC50 (nM)
BT-474	HER2 amplified, PIK3CA K111N	~5.0[1], <0.1 pM[6]
KYSE-410	HER2 amplified, KRAS G12C	~5.0[1]
N87	HER2 amplified	4.0
EFM-192A	HER2 amplified	5.0
SK-BR-3	HER2 amplified	6.0
MDA-MB-361	HER2 amplified	9.0
MDA-MB-453	HER2 amplified	40.3
U87-MG	PTEN null	>10000
Mean (18 breast cancer cell lines)	HER2 amplified or PIK3CA mutant	3.2[2]

In Vivo Efficacy of BBO-10203: Tumor Growth Inhibition

Xenograft Model	Treatment	Tumor Growth Inhibition
BT-474	100 mg/kg, daily oral dosing	88%[2]
KYSE-410	30 mg/kg, daily oral dosing	Significant tumor regression[1][7]
KYSE-410	30 mg/kg, single oral dose	~80% pAKT inhibition for 24 hours[1][7]

Experimental Protocols

Protocol 1: Cell Culture and Maintenance

Objective: To provide a general procedure for the culture of cancer cell lines for use in BBO-10203-related experiments.

Materials:

• Cancer cell lines (e.g., BT-474, KYSE-410)

• Complete growth medium (specific to each cell line)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• Cell culture flasks, plates, and other consumables

• CO2 incubator (37°C, 5% CO2)

Procedure:

• Culture cells in the recommended complete growth medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• For passaging, wash adherent cells with PBS and detach using Trypsin-EDTA.

• Neutralize trypsin with complete growth medium and centrifuge the cell suspension.

• Resuspend the cell pellet in fresh medium and seed into new culture vessels at the appropriate density.

Protocol 2: pAKT Inhibition Assay (Western Blot)

Objective: To determine the effect of BBO-10203 on the phosphorylation of AKT in cancer cell lines.

Materials:

• Cancer cell lines

• BBO-10203 (resuspended in DMSO)

• Complete growth medium

• 96-well plates

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-pAKT Ser473, anti-total AKT, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 96-well plates at a density that allows for overnight adherence and growth.[8]

• The following day, treat the cells with a serial dilution of BBO-10203 (e.g., starting from 3 µM with 1:3 dilutions) or DMSO as a vehicle control for 4 hours.[8]

• After treatment, wash the cells with cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the pAKT signal to total AKT and the loading control (GAPDH).

Protocol 3: Cell Viability Assay (e.g., MTT Assay)

Objective: To assess the effect of BBO-10203 on the viability of cancer cells.

Materials:

• Cancer cell lines

• BBO-10203 (resuspended in DMSO)

• Complete growth medium

• 96-well plates

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treat the cells with various concentrations of BBO-10203 or DMSO for the desired duration (e.g., 72 hours).

• Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 4: Clonogenic Survival Assay

Objective: To evaluate the long-term effect of BBO-10203 on the proliferative capacity of single cells.

Materials:

• Cancer cell lines

• BBO-10203 (resuspended in DMSO)

• Complete growth medium

• 6-well or 24-well plates[8]

• Crystal violet staining solution

Procedure:

• Seed cells at a low density (e.g., 500-1000 cells/well) in 6-well or 24-well plates and allow them to adhere overnight.[8]

• Treat the cells with different concentrations of BBO-10203 or DMSO.

• Incubate the plates for 10-14 days, allowing colonies to form. Replace the medium with fresh medium containing the respective treatments every 3-4 days.

• After the incubation period, wash the colonies with PBS, fix them with methanol, and stain with crystal violet solution.

• Wash the plates with water and allow them to air dry.

• Count the number of colonies (typically >50 cells) in each well.

• Calculate the surviving fraction for each treatment condition relative to the vehicle control.

Mandatory Visualization

Caption: BBO-10203 Mechanism of Action

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. bbotx.com [bbotx.com]
• 4. bbotx.com [bbotx.com]
• 5. Preclinical Data Presented at the 2025 AACR-NCI-EORTC International Conference on Molecular Targets and Cancer Therapeutics Support Potential of BBO-10203, a First-in-Class RAS:PI3Kα Breaker That Inhibits KRAS-Mutant Tumor Growth without Inducing Hyperglycemia | October 25, 2025 [investors.bbotx.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. BBO-10203 inhibits RAS-driven PI3Kα activity in tumor cells without changes in glucose metabolism | BioWorld [bioworld.com]
• 8. bbotx.com [bbotx.com]

Application Notes and Protocols for In Vitro Efficacy Assessment of BBO-10203

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide an overview of the in vitro assays used to characterize the efficacy of BBO-10203, including detailed protocols for key experiments and a summary of reported quantitative data.

Mechanism of Action: Signaling Pathway

BBO-10203 acts by disrupting the protein-protein interaction between RAS and PI3Kα. In many cancers, activating mutations in RAS or PIK3CA (the gene encoding p110α), or amplification of receptor tyrosine kinases like HER2, lead to constitutive activation of the PI3K/AKT pathway, promoting cell proliferation, survival, and growth.[2][7] BBO-10203 specifically blocks the RAS-GTP-mediated activation of PI3Kα, thereby inhibiting the downstream phosphorylation of AKT and subsequent signaling cascades.[1]

Caption: Mechanism of BBO-10203 action.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of BBO-10203 in various assays and cell lines.

Table 1: Cellular Target Engagement and Pathway Inhibition

Assay Type	Metric	Value	Cell Line(s)	Reference
PI3Kα RBD Target Engagement	IC50	3 nM	-	[8]
KRAS-G12D:PI3Kα Interaction	IC50	6 nM	HEK293T	[2]
pAKT Inhibition	IC50	4 nM	-	[8]
pAKT Inhibition	IC50	5 nM	HER2-amplified, WT/mutant PI3Kα	[4]
Cellular Target Engagement	Full Engagement	30 nM	Diverse human cancer cell lines	[9]

Table 2: Anti-proliferative and Combination Effects

Assay Type	Combination Agent	Effect	Cell Line(s)	Reference
Clonogenic Assay	Trastuzumab	Synergistic Inhibition	BT-474, MDA-MB-453	[10]
Proliferation Assay	Trastuzumab	Synergistic Inhibition	HER2+ breast cancer models	[2]
-	Fulvestrant	Combination Activity	MCF7	[10]
-	Palbociclib	Combination Activity	MCF7	[10]
-	Irinotecan	Combination Activity	SW620 (colorectal)	[10]
-	BBO-8520 (KRAS G12C inhibitor)	Combination Activity	NCI-H358, NCI-H2122 (NSCLC)	[2][10]

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below.

Experimental Workflow Overview

Caption: General workflow for in vitro assays.

Protocol 1: pAKT Inhibition Assay (Western Blot)

This protocol describes how to measure the inhibition of AKT phosphorylation at Ser473 in cancer cell lines following treatment with BBO-10203.

Materials:

• Cancer cell lines (e.g., BT-474, KYSE-410)

• Complete cell culture medium

• BBO-10203

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: Rabbit anti-pAKT (Ser473), Rabbit anti-total AKT, Mouse anti-GAPDH or β-actin

• Secondary antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG

• Enhanced chemiluminescence (ECL) substrate

• Imaging system for chemiluminescence detection

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of BBO-10203 in complete medium. Aspirate the old medium from the cells and add the medium containing BBO-10203 or DMSO vehicle control. Incubate for the desired time (e.g., 2, 6, or 24 hours).

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA buffer to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Normalize the protein concentrations for all samples with lysis buffer. Add Laemmli sample buffer to the lysates and boil at 95°C for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Run the gel to separate proteins by size.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-pAKT, 1:1000 dilution) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody (1:5000 dilution) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Apply ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Re-probe the membrane for total AKT and a loading control (GAPDH or β-actin) to ensure equal protein loading.

• Analysis: Quantify the band intensities using densitometry software. Normalize the pAKT signal to the total AKT signal. Calculate the percent inhibition relative to the vehicle control and determine the IC50 value.

Protocol 2: Cell Viability Assay

This protocol measures cell viability to assess the cytotoxic or cytostatic effects of BBO-10203.

Materials:

• Cancer cell lines

• Complete cell culture medium

• BBO-10203

• DMSO (vehicle control)

• 96-well clear-bottom white plates

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Luminometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1,000-5,000 cells/well). Allow cells to adhere overnight.

• Compound Treatment: Prepare a 2X serial dilution of BBO-10203 in complete medium. Add an equal volume of the 2X compound solution to the wells. Include wells with vehicle control (DMSO) and no-cell controls (medium only).

• Incubation: Incubate the plate for a specified period (e.g., 72 hours) in a standard cell culture incubator.

• Assay Measurement:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions (typically a volume equal to the culture medium volume).

  • Mix the contents by placing the plate on an orbital shaker for 2 minutes.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Read the luminescence on a plate-reading luminometer.

• Analysis: Subtract the background luminescence from the no-cell control wells. Normalize the data to the vehicle-treated wells (representing 100% viability). Plot the cell viability against the log of the BBO-10203 concentration and fit a dose-response curve to calculate the GI50 (concentration for 50% growth inhibition).

Protocol 3: Clonogenic Survival Assay

This assay assesses the ability of single cells to survive and proliferate to form colonies after treatment with BBO-10203.

Materials:

• Cancer cell lines

• Complete cell culture medium

• BBO-10203

• DMSO (vehicle control)

• 6-well plates

• Crystal violet staining solution (0.5% crystal violet in 25% methanol)

• PBS

Procedure:

• Cell Seeding: Seed a low number of cells (e.g., 500-1,000 cells) per well in 6-well plates. Allow cells to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of BBO-10203 or vehicle control. For combination studies, add the second agent (e.g., trastuzumab) as required.

• Incubation: Incubate the plates for 10-14 days, allowing colonies to form. The medium can be replenished every 3-4 days if necessary.

• Colony Staining:

  • Aspirate the medium and gently wash the wells with PBS.

  • Fix the colonies with 100% methanol (B129727) for 15 minutes.

  • Aspirate the methanol and let the plates air dry.

  • Add crystal violet solution to each well and incubate for 20-30 minutes at room temperature.

  • Gently wash the plates with water to remove excess stain and let them air dry.

• Colony Counting: Scan the plates and count the colonies (typically defined as a cluster of ≥50 cells) either manually or using imaging software.

• Analysis: Calculate the plating efficiency and survival fraction for each treatment condition. The survival fraction is the ratio of the number of colonies formed after treatment to the number of colonies formed in the control group, adjusted for plating efficiency.

Conclusion

The in vitro assays described provide a robust framework for evaluating the efficacy of BBO-10203. The data consistently demonstrate that BBO-10203 potently and selectively inhibits the RAS-PI3Kα interaction, leading to decreased pAKT levels and reduced cancer cell proliferation.[1][4][9] Furthermore, BBO-10203 shows promising synergistic effects when combined with standard-of-care therapies, suggesting its potential in various combination treatment regimens.[2][10] These protocols can be adapted by researchers to further investigate the therapeutic potential of BBO-10203 in a variety of cancer models.

References

• 1. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bbotx.com [bbotx.com]
• 3. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. BBO-10203 inhibits RAS-driven PI3Kα activity in tumor cells without changes in glucose metabolism | BioWorld [bioworld.com]
• 5. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cancer drug candidate developed using supercomputing & AI blocks tumor growth without toxic side effect | Lawrence Livermore National Laboratory [llnl.gov]
• 7. Drug blocking cancer-driving RAS-PI3K pathway enters clinical trials | Frederick National Laboratory [frederick.cancer.gov]
• 8. bbotx.com [bbotx.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. bbotx.com [bbotx.com]

Application Notes and Protocols for BBO-10203 in In Vivo Mouse Models

For Research Use Only.

Introduction

BBO-10203 is a first-in-class, orally bioavailable small molecule that covalently and specifically binds to the RAS-binding domain of phosphoinositide 3-kinase α (PI3Kα).[1][2][3] This action prevents the activation of PI3Kα by HRAS, NRAS, and KRAS, leading to the inhibition of downstream signaling pathways, such as the AKT pathway, which are critical for tumor cell growth and survival.[1][2] Preclinical studies have demonstrated that BBO-10203 exhibits significant anti-tumor activity across a range of cancer models, including those with KRAS or PIK3CA mutations and HER2 amplification. A key advantage of BBO-10203 is its unique mechanism of action which does not inhibit the kinase activity of PI3Kα required for insulin (B600854) signaling, thus avoiding the hyperglycemia often associated with other PI3Kα inhibitors.

These application notes provide detailed protocols for the in vivo administration and evaluation of BBO-10203 in mouse xenograft models, guidance on dosing, and methods for assessing target engagement and efficacy.

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies of BBO-10203 in various mouse models.

Table 1: In Vivo Efficacy of BBO-10203 in Xenograft Mouse Models

Mouse Model	Tumor Type	Treatment and Dose	Dosing Frequency	Outcome	Citation
KYSE-410 CDX	Esophageal Squamous Cell Carcinoma (HER2amp/KRASG12C)	BBO-10203, 30 mg/kg, p.o.	Daily	Significant tumor regression
BT-474 CDX	Breast Cancer (ER+, HER2amp, PIK3CAK111N)	BBO-10203, 100 mg/kg, p.o.	Daily	88% tumor growth inhibition
Various CDX/PDX	KRAS mutant tumors	BBO-10203	Not specified	Average tumor growth inhibition >70%

Table 2: Pharmacodynamic Effects of BBO-10203 in KYSE-410 CDX Model

Dose (mg/kg, p.o.)	Time Point	Effect	Citation
1-100	Multiple	Dose and time-dependent inhibition of pAKT
30	24 hours	Maximal inhibition of pAKT (~80%) with sustained effect
30	Single dose	Complete target engagement (SMaSh assay)

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the mechanism of action of BBO-10203 and a general workflow for in vivo efficacy studies.

Diagram 1: Mechanism of action of BBO-10203.

Diagram 2: General experimental workflow for BBO-10203 in vivo efficacy studies.

Experimental Protocols

BBO-10203 Formulation and Administration

This protocol describes the preparation and oral administration of BBO-10203 to mice.

Materials:

• BBO-10203 compound

• Vehicle ("BBO-10203 formulation buffer" is mentioned in literature; if the exact composition is unknown, a suitable vehicle such as 0.5% methylcellulose (B11928114) with 0.2% Tween 80 in sterile water should be developed and validated for solubility and stability)

• Sterile microcentrifuge tubes

• Vortex mixer and/or sonicator

• Animal balance

• 1 mL syringes

• 20-22 gauge stainless steel feeding needles with a rounded tip

Procedure:

• Dose Calculation: Calculate the required amount of BBO-10203 based on the desired dose (e.g., 30 mg/kg) and the body weight of the mice. The final volume for oral gavage should not exceed 10 mL/kg.

• Formulation Preparation: a. Accurately weigh the calculated amount of BBO-10203. b. Prepare the chosen vehicle under sterile conditions. c. Add the weighed BBO-10203 to a sterile tube and add the appropriate volume of vehicle to achieve the final desired concentration. d. Vortex or sonicate the mixture until a homogenous suspension or solution is achieved. Prepare fresh daily unless stability data indicates otherwise.

• Oral Gavage Administration: a. Weigh each mouse immediately before dosing to determine the precise volume to administer. b. Firmly restrain the mouse by the scruff of the neck to immobilize its head. c. Measure the gavage needle externally from the tip of the mouse's nose to the last rib to ensure proper insertion depth and avoid stomach perforation. d. Gently insert the gavage needle into the diastema (gap between the incisors and molars) and advance it along the upper palate into the esophagus. The needle should pass smoothly. Do not force the needle. e. Slowly depress the syringe plunger to deliver the formulation. f. Gently withdraw the needle. g. Monitor the animal for a few minutes post-administration for any signs of distress.

Subcutaneous Xenograft Mouse Model Protocol

This protocol outlines the establishment of a subcutaneous tumor model for efficacy studies.

Materials:

• Human cancer cell lines (e.g., KYSE-410, BT-474)

• Cell culture medium and supplements

• Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Trypsin-EDTA

• Matrigel (optional, can improve tumor take rate)

• Immunocompromised mice (e.g., Nude, SCID, or NSG)

• 1 mL syringes with 25-27 gauge needles

• Digital calipers

Procedure:

• Cell Preparation: a. Culture tumor cells according to standard protocols. b. Harvest cells that are in the logarithmic growth phase. c. Wash the cells with sterile PBS or HBSS and perform a cell count to determine viability (e.g., via trypan blue exclusion). d. Resuspend the cell pellet in sterile PBS or HBSS at the desired concentration (e.g., 5-10 x 106 cells per 100-200 µL). If using Matrigel, resuspend cells in a 1:1 mixture of PBS/HBSS and Matrigel on ice.

• Tumor Implantation: a. Anesthetize the mouse if required by institutional guidelines. b. Subcutaneously inject the cell suspension (typically 100-200 µL) into the flank of the mouse.

• Tumor Growth Monitoring: a. Begin monitoring for tumor formation a few days after implantation. b. Once tumors are palpable, measure their dimensions two to three times per week using digital calipers. c. Calculate tumor volume using the formula: Volume = (Length x Width2) / 2.

• Randomization and Treatment: a. When the average tumor volume reaches a predetermined size (e.g., 165-210 mm³), randomize the mice into treatment groups (e.g., vehicle control, BBO-10203 at various doses). b. Begin treatment as described in Protocol 1. Monitor body weight and tumor volume throughout the study.

Pharmacodynamic Analysis of pAKT Inhibition by Western Blot

This protocol is for assessing target engagement by measuring the levels of phosphorylated AKT (pAKT) in tumor tissue.

Materials:

• Tumor tissue lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies: anti-pAKT (Ser473) and anti-total AKT

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Western blot imaging system

Procedure:

• Sample Collection and Lysis: a. At specified time points after a single or multiple doses of BBO-10203, euthanize mice and excise tumors. b. Flash-freeze tumors in liquid nitrogen and store at -80°C. c. Homogenize the frozen tumor tissue in ice-cold RIPA buffer. d. Centrifuge the lysate at high speed at 4°C to pellet debris. Collect the supernatant.

• Protein Quantification: a. Determine the protein concentration of each tumor lysate using a BCA assay.

• Western Blotting: a. Normalize all samples to the same protein concentration with lysis buffer and Laemmli buffer. b. Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel and perform electrophoresis. c. Transfer the separated proteins to a PVDF membrane. d. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. e. Incubate the membrane with the primary anti-pAKT antibody overnight at 4°C. f. Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. g. Wash the membrane again and apply the ECL substrate. h. Visualize the protein bands using an imaging system.

• Analysis: a. Quantify band intensity using densitometry software (e.g., ImageJ). b. To confirm equal protein loading, strip the membrane and re-probe with an antibody against total AKT or a housekeeping protein (e.g., GAPDH, β-actin). c. Express pAKT levels as a ratio relative to total AKT.

Safety and Handling

BBO-10203 is an investigational compound. Researchers should handle the compound in accordance with institutional guidelines for chemical safety. Use appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection, during formulation and administration. All animal procedures must be approved by and performed in accordance with the institution's Animal Care and Use Committee (IACUC) guidelines.

References

• 1. Protocol for establishing spontaneous metastasis in mice using a subcutaneous tumor model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

BBO-10203 solubility and preparation for experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

BBO-10203 is a pioneering, orally bioavailable small molecule inhibitor that selectively targets the interaction between RAS proteins and phosphoinositide 3-kinase alpha (PI3Kα).[1][2][3] Unlike conventional PI3Kα inhibitors that target the kinase domain and can lead to hyperglycemia, BBO-10203 covalently binds to cysteine 242 within the RAS-binding domain (RBD) of PI3Kα's p110α subunit.[2][4] This unique mechanism of action specifically blocks RAS-mediated activation of PI3Kα, inhibiting downstream signaling through AKT, thereby suppressing tumor growth without significantly impacting insulin-regulated glucose metabolism. Preclinical studies have demonstrated its potent anti-tumor activity across a range of cancer models, including those with KRAS or PIK3CA mutations and HER2 amplification. BBO-10203 is currently being evaluated in Phase 1 clinical trials for advanced solid tumors.

Data Presentation

Solubility and Physicochemical Properties

Property	Value	Source
Molecular Formula	C₃₄H₃₀F₂N₆O₃S
Molecular Weight	640.70 g/mol
CAS Number	2971769-60-3
Appearance	Solid
Solubility in DMSO	100 mg/mL (156.08 mM) (ultrasonication recommended) 80 mg/mL (124.86 mM) (sonication is recommended)
Storage (Powder)	-20°C for 3 years
Storage (In Solvent)	-80°C for 6 months; -20°C for 1 month

In Vitro Efficacy

Assay	Cell Line	IC₅₀	Source
pAKT Inhibition	BT-474 (HER2-amplified)	< 0.1 pM
pAKT Inhibition	HER2-amplified cell lines	< 10 nM
pAKT Inhibition	BT-474 / KYSE-410	~5 nM
KRAS-G12D:PI3Kα Interaction	HEK293T	6 nM
RAS:PI3Kα Interaction	-	3 nM
RAS-PI3Kα Disruption	-	5 nM

Signaling Pathway and Experimental Workflow

BBO-10203 Mechanism of Action

Caption: Mechanism of BBO-10203 action on the RAS-PI3Kα signaling pathway.

General Experimental Workflow for In Vitro Studies

Caption: A generalized workflow for in vitro evaluation of BBO-10203.

Experimental Protocols

Preparation of BBO-10203 Stock and Working Solutions

Materials:

• BBO-10203 powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous, cell culture grade

• Sterile microcentrifuge tubes

• Sterile cell culture medium (e.g., DMEM, RPMI-1640) supplemented as required for the cell line

• Vortex mixer

• Ultrasonic bath

Protocol for 10 mM Stock Solution:

• Equilibrate BBO-10203 powder to room temperature before opening.

• Aseptically weigh the required amount of BBO-10203 powder. For example, to prepare 1 mL of a 10 mM stock solution, use 0.6407 mg of BBO-10203 (Molecular Weight: 640.70 g/mol ).

• Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

• Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

• If necessary, use an ultrasonic bath for short intervals until the compound is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution aliquots at -80°C for up to 6 months.

Protocol for Preparing Working Solutions:

• Thaw a single aliquot of the 10 mM BBO-10203 stock solution at room temperature.

• Perform serial dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations for your experiment (e.g., for a dose-response curve).

• Ensure the final concentration of DMSO in the cell culture medium is consistent across all treatment groups (including vehicle control) and is typically ≤ 0.1% to minimize solvent toxicity.

• Use the freshly prepared working solutions immediately for treating cells.

Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

Materials:

• Cancer cell lines of interest (e.g., BT-474, KYSE-410)

• 96-well clear or opaque-walled microplates

• Complete cell culture medium

• BBO-10203 working solutions

• MTT reagent or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Plate reader (spectrophotometer or luminometer)

Protocol:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• The following day, remove the medium and replace it with fresh medium containing various concentrations of BBO-10203 or vehicle control (e.g., 0.1% DMSO).

• Incubate the plates for a specified period (e.g., 72 hours).

• Following incubation, perform the viability assay according to the manufacturer's instructions (e.g., add MTT reagent and incubate, then solubilize formazan (B1609692) crystals, or add CellTiter-Glo® reagent and measure luminescence).

• Read the absorbance or luminescence using a plate reader.

• Normalize the data to the vehicle-treated control wells and plot the dose-response curve to determine the IC₅₀ value.

Western Blotting for pAKT Inhibition

Materials:

• Cancer cell lines

• 6-well or 10 cm culture dishes

• BBO-10203 working solutions

• RIPA buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-pAKT (Ser473), anti-total AKT, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Seed cells in larger format dishes and grow to 70-80% confluency.

• Treat the cells with different concentrations of BBO-10203 for a short duration (e.g., 4 hours).

• After treatment, wash the cells with ice-cold PBS and lyse them with ice-cold RIPA buffer.

• Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Quantify the band intensities and normalize the pAKT signal to total AKT and a loading control like GAPDH.

Clonogenic Survival Assay

Materials:

• Cancer cell lines

• 6-well or 24-well plates

• Complete cell culture medium

• BBO-10203 working solutions

• Crystal violet staining solution

Protocol:

• Seed a low number of cells (e.g., 500-1000 cells per well) in 6-well or 24-well plates and allow them to adhere overnight.

• Treat the cells with a range of BBO-10203 concentrations.

• Incubate the plates for an extended period (e.g., 10-14 days), allowing colonies to form. Replace the medium with fresh medium containing the respective treatments every 2-3 days.

• After the incubation period, wash the colonies with PBS, fix them with methanol, and stain with crystal violet solution.

• Wash away the excess stain, allow the plates to dry, and then count the number of colonies (typically defined as >50 cells).

• Calculate the plating efficiency and survival fraction for each treatment group relative to the vehicle control.

Conclusion

BBO-10203 represents a promising therapeutic agent with a novel mechanism of action that selectively inhibits the oncogenic RAS-PI3Kα signaling axis. These application notes and protocols provide a foundational guide for researchers to handle, prepare, and evaluate the in vitro effects of BBO-10203. Adherence to these guidelines will facilitate reproducible and reliable experimental outcomes in the investigation of this compound's therapeutic potential.

References

• 1. bbotx.com [bbotx.com]
• 2. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. Small Molecules That Inhibit or Promote PI3K/RAS Interactions Provide Distinct Therapies for Diabetes and Cancer [bldpharm.com]

Application Notes and Protocols for B-10203 Treatment

For Researchers, Scientists, and Drug Development Professionals

Abstract

BBO-10203 is a first-in-class, orally bioavailable small molecule inhibitor that selectively targets the interaction between RAS and phosphoinositide 3-kinase alpha (PI3Kα).[1][2] By covalently binding to Cysteine 242 within the RAS-Binding Domain (RBD) of the p110α catalytic subunit of PI3Kα, BBO-10203 effectively disrupts RAS-mediated PI3Kα activation. This unique mechanism of action leads to the inhibition of downstream signaling, including the phosphorylation of AKT (pAKT), resulting in potent anti-tumor activity in sensitive cell lines. These application notes provide detailed protocols for assessing cell sensitivity to BBO-10203 and quantifying its impact on the PI3K/AKT signaling pathway.

Introduction

The PI3K/AKT signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a common feature in many human cancers. BBO-10203 offers a novel therapeutic strategy by inhibiting the protein-protein interaction between RAS and PI3Kα, rather than directly targeting the kinase activity of PI3Kα. This targeted approach has been shown to be effective in tumor cells with HER2 amplification and certain KRAS or PIK3CA mutations. The following protocols and data provide a framework for identifying and characterizing cancer cell lines sensitive to BBO-10203 treatment.

Data Presentation

BBO-10203 Sensitivity in Various Cancer Cell Lines

The sensitivity of cancer cell lines to BBO-10203 is often evaluated by measuring the inhibition of AKT phosphorylation (pAKT), a key downstream effector in the PI3K pathway. The half-maximal inhibitory concentration (IC50) for pAKT is a critical parameter for quantifying the potency of BBO-10203.

Cell Line	Cancer Type	Relevant Mutations/Status	pAKT Inhibition IC50 (nM)
N87	Gastric Carcinoma	HER2 amplified	4.0
KYSE-410	Esophageal Squamous Cell Carcinoma	HER2 amplified, KRAS G12C	5.0
EFM-192A	Breast Ductal Carcinoma	HER2 amplified	5.0
BT-474	Breast Ductal Carcinoma	HER2 amplified, PIK3CA K111N	5.0
MDA-MB-361	Breast Carcinoma	HER2 amplified	9.0
SK-BR-3	Breast Adenocarcinoma	HER2 amplified	6.0
MDA-MB-453	Breast Carcinoma	HER2 amplified, PIK3CA H1047R	40.3
U87-MG	Glioblastoma	PTEN null	>10000

Note: Data compiled from publicly available presentations and literature. Intermediate levels of pAKT inhibition were observed in KRAS/PIK3CA mutant cell lines. PTEN null cell lines were generally non-responsive.[3]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of BBO-10203 and the general workflow for assessing cell line sensitivity.

Caption: Mechanism of action of BBO-10203 in the RAS-PI3Kα signaling pathway.

Caption: General experimental workflow for evaluating cell line sensitivity to BBO-10203.

Experimental Protocols

Protocol 1: Cell Viability Assay (CellTiter-Glo®)

This protocol is for determining the IC50 value of BBO-10203 in a 96-well format using a luminescent-based cell viability assay.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium (e.g., RPMI-1640 + 10% FBS)

• BBO-10203

• DMSO (cell culture grade)

• 96-well clear-bottom, white-walled plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 3,000-8,000 cells per well in 100 µL of complete medium. The optimal seeding density should be determined for each cell line.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of BBO-10203 in DMSO.

  • Perform serial dilutions of BBO-10203 in complete medium to achieve the desired final concentrations (e.g., a 9-point dose titration starting from 3 µM with 1:3 dilutions is a good starting point).[3]

  • Include a vehicle control (DMSO) at the same final concentration as the highest BBO-10203 concentration.

  • Carefully remove the medium from the cells and add 100 µL of the medium containing the different concentrations of BBO-10203 or vehicle control.

  • Incubate for 72 hours at 37°C in a 5% CO2 incubator.

• Cell Viability Measurement:

  • Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Subtract the average background luminescence (from wells with medium only).

  • Normalize the data to the vehicle-treated control wells (set as 100% viability).

  • Plot the percentage of cell viability against the log concentration of BBO-10203.

  • Calculate the IC50 value using a non-linear regression curve fit (e.g., log(inhibitor) vs. response -- variable slope).

Protocol 2: Western Blot for pAKT Inhibition

This protocol describes the detection of phosphorylated AKT (Ser473) and total AKT in cell lysates by Western blotting to assess the inhibitory effect of BBO-10203.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• BBO-10203

• DMSO

• 6-well plates

• Ice-cold PBS

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: rabbit anti-pAKT (Ser473), rabbit anti-total AKT

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

  • Treat cells with various concentrations of BBO-10203 (e.g., 0, 1, 10, 100, 1000 nM) for 4 hours.[3] Include a vehicle control (DMSO).

• Protein Extraction:

  • After treatment, place the plates on ice and wash the cells twice with ice-cold PBS.

  • Aspirate the PBS and add 100-150 µL of ice-cold lysis buffer to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new pre-chilled tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

  • Normalize the protein concentrations with lysis buffer.

• SDS-PAGE and Protein Transfer:

  • Prepare protein samples by adding Laemmli buffer and boiling at 95°C for 5 minutes.

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against pAKT (Ser473) (diluted in blocking buffer, e.g., 1:1000) overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate with the HRP-conjugated secondary antibody (diluted in blocking buffer, e.g., 1:5000) for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection and Analysis:

  • Apply the ECL substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • To normalize for protein loading, the membrane can be stripped and re-probed with an antibody for total AKT and/or a loading control like GAPDH or β-actin.

  • Quantify the band intensities using densitometry software. Calculate the ratio of pAKT to total AKT for each treatment condition.

References

• 1. bbotx.com [bbotx.com]
• 2. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bbotx.com [bbotx.com]

Application Notes and Protocols: BBO-10203 in Combination with HER2 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Human Epidermal Growth Factor Receptor 2 (HER2) is a key driver in a significant portion of breast, gastric, and other cancers.[1][2] Therapies targeting HER2, such as the monoclonal antibody trastuzumab, have significantly improved patient outcomes.[1] However, resistance to these therapies remains a major clinical challenge, often driven by the activation of alternative signaling pathways, most notably the PI3K/Akt/mTOR pathway.[1]

BBO-10203 is a first-in-class, orally bioavailable small molecule that offers a novel approach to overcoming this resistance.[3][4] Instead of directly inhibiting the kinase activity of PI3Kα, BBO-10203 selectively and covalently binds to Cysteine 242 in the RAS-binding domain (RBD) of the p110α subunit of PI3Kα.[3][4] This unique mechanism disrupts the interaction between PI3Kα and RAS isoforms (K-RAS, H-RAS, and N-RAS), thereby inhibiting RAS-mediated activation of the PI3Kα pathway.[3] A key advantage of this targeted approach is the preservation of insulin-regulated glucose metabolism, mitigating the risk of hyperglycemia often associated with conventional PI3Kα inhibitors.[3][4]

Preclinical studies have demonstrated that the combination of BBO-10203 with HER2 inhibitors, such as trastuzumab, results in pronounced synergistic antitumor effects in HER2-positive cancer models.[3][5] These application notes provide a summary of the preclinical data and detailed protocols for evaluating the combination of BBO-10203 and HER2 inhibitors.

Mechanism of Action

HER2, a receptor tyrosine kinase, forms heterodimers with other ErbB family members, with the HER2/HER3 dimer being a potent activator of the PI3K/Akt pathway.[2][6] This signaling cascade is crucial for cell proliferation, survival, and differentiation.[2][7] In HER2-overexpressing cancers, this pathway is often constitutively active.

BBO-10203 intervenes downstream of HER2 activation. By preventing the RAS-mediated activation of PI3Kα, BBO-10203 effectively blocks the signal transduction to AKT, a critical node in the pathway. The combination of a HER2 inhibitor directly targeting the receptor and BBO-10203 blocking a key downstream signaling pathway creates a dual blockade, leading to a more potent and sustained anti-tumor response.[3]

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. A Comprehensive Review of HER2 in Cancer Biology and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. bbotx.com [bbotx.com]
• 6. The oncogene HER2; Its signaling and transforming functions and its role in human cancer pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HER2 - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: BBO-10203 Treatment in PIK3CA Mutant Cancer Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

The phosphatidylinositol 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its aberrant activation is a frequent driver of tumorigenesis.[1][2][3] Activating mutations in the PIK3CA gene, which encodes the p110α catalytic subunit of PI3K, are among the most common genetic alterations in human cancers.[1][4] While conventional PI3Kα inhibitors have shown clinical efficacy, their use is often limited by significant side effects, most notably hyperglycemia, stemming from their interference with insulin (B600854) signaling.[5][6]

BBO-10203 is a first-in-class, orally bioavailable small molecule that represents a novel approach to targeting the PI3Kα pathway.[5][7] Instead of inhibiting the kinase activity of PI3Kα, BBO-10203 is a "RAS:PI3Kα breaker" that selectively and covalently binds to Cysteine 242 (Cys242) within the RAS-binding domain (RBD) of p110α.[5][7][8] This unique mechanism disrupts the interaction between PI3Kα and RAS isoforms (K-RAS, H-RAS, and N-RAS), thereby inhibiting RAS-mediated activation of the PI3Kα pathway.[7][9][10] A key advantage of this approach is the preservation of insulin-regulated glucose metabolism, potentially mitigating the metabolic adverse effects seen with traditional PI3Kα inhibitors.[5][7][10]

These application notes provide a summary of the preclinical data for BBO-10203 in PIK3CA mutant and other relevant cancer models, along with detailed protocols for key experimental procedures.

Data Presentation

In Vitro Efficacy of BBO-10203

Cell Line	Cancer Type	Genotype	Assay	Endpoint	Result	Reference
Multiple Cell Lines	Various	HER2-amplified, PIK3CA-mutant	pAKT Inhibition	IC50	5 nM	[11]
BT-474	Breast Cancer	HER2-amplified, PIK3CA K111N	pAKT Inhibition	-	High Efficacy	[7]
MCF7	Breast Cancer	ER+, PIK3CA E545K	Growth Inhibition	-	Effective in combination with fulvestrant (B1683766) or palbociclib	[12]
HER2-amplified cell lines	Various	HER2-amplified	pAKT Inhibition	-	Potent Inhibition	[12]
KRAS/PIK3CA mutant cell lines	Various	KRAS mutant, PIK3CA mutant	pAKT Inhibition	-	Intermediate Inhibition	[12]
PTEN null cell lines	Various	PTEN null	pAKT Inhibition	-	Non-responsive	[12]

In Vivo Efficacy of BBO-10203

Xenograft Model	Cancer Type	Genotype	Treatment	Endpoint	Result	Reference
KYSE-410	Esophageal Squamous Cell Carcinoma	HER2-amplified, KRAS G12C	BBO-10203 (30 mg/kg, daily oral)	Tumor Growth	Significant tumor regressions	[11]
KYSE-410	Esophageal Squamous Cell Carcinoma	HER2-amplified, KRAS G12C	BBO-10203 (1-100 mg/kg, single oral dose)	pAKT Inhibition	80% maximal inhibition at 30 mg/kg, lasting 24h	[7][11]
BT-474	Breast Cancer	HER2-amplified, PIK3CA K111N	BBO-10203 (oral)	Tumor Growth Inhibition (TGI)	80-88% TGI	[7]
BT-474	Breast Cancer	HER2-amplified, PIK3CA K111N	BBO-10203 + Trastuzumab	Tumor Growth	Pronounced synergistic antitumor effects	[7][12]
SW620	Colorectal Cancer	KRAS G12V	BBO-10203 + Irinotecan	Tumor Growth	Combination activity observed	[12]
NCI-H2122	Non-Small Cell Lung Cancer	-	BBO-10203 + BBO-8520 (KRAS G12C inhibitor)	Cell Proliferation and Apoptosis	Decreased bromodeoxyuridine incorporation and increased cleaved caspase-3	[9]

Signaling Pathways and Experimental Workflows

Caption: The PI3K/AKT/mTOR signaling pathway, often activated by RAS.

Caption: Mechanism of BBO-10203 action on the RAS-PI3Kα interaction.

Caption: General workflow for in vivo efficacy studies of BBO-10203.

Experimental Protocols

Protocol 1: In Vitro Cell Viability Assay (e.g., using CellTiter-Glo®)

Objective: To determine the effect of BBO-10203 on the viability of PIK3CA mutant cancer cells.

Materials:

• PIK3CA mutant cancer cell line (e.g., MCF7, BT-474)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• BBO-10203 stock solution (e.g., 10 mM in DMSO)

• 96-well clear bottom, white-walled plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding: a. Trypsinize and count cells. b. Seed cells in a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of complete medium. c. Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.

• Drug Treatment: a. Prepare a serial dilution of BBO-10203 in complete medium. A typical concentration range would be from 1 nM to 10 µM. Include a vehicle control (DMSO) at the same final concentration as the highest drug concentration. b. Remove the medium from the wells and add 100 µL of the prepared drug dilutions or vehicle control. c. Incubate the plate for 72 hours at 37°C, 5% CO₂.

• Viability Measurement: a. Equilibrate the plate and the CellTiter-Glo® reagent to room temperature. b. Add 100 µL of CellTiter-Glo® reagent to each well. c. Mix contents for 2 minutes on an orbital shaker to induce cell lysis. d. Incubate at room temperature for 10 minutes to stabilize the luminescent signal. e. Measure luminescence using a luminometer.

• Data Analysis: a. Normalize the luminescence readings of the treated wells to the vehicle control wells. b. Plot the normalized values against the log of the drug concentration and fit a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot for pAKT Inhibition

Objective: To assess the inhibition of PI3Kα signaling by BBO-10203 through measurement of phosphorylated AKT (pAKT) levels.

Materials:

• PIK3CA mutant cancer cells

• 6-well plates

• BBO-10203

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies: anti-pAKT (Ser473), anti-total AKT, anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: a. Seed cells in 6-well plates and grow to 70-80% confluency. b. Treat cells with various concentrations of BBO-10203 or vehicle (DMSO) for a specified time (e.g., 2, 6, or 24 hours). c. Wash cells with ice-cold PBS and lyse with 100-200 µL of ice-cold RIPA buffer. d. Scrape the cells and transfer the lysate to a microfuge tube. Incubate on ice for 30 minutes. e. Centrifuge at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: a. Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• Western Blotting: a. Normalize protein amounts for all samples (e.g., 20-30 µg per lane) and prepare them with Laemmli buffer. b. Separate proteins by SDS-PAGE and transfer them to a PVDF membrane. c. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. d. Incubate the membrane with primary antibodies (e.g., anti-pAKT, 1:1000 dilution) overnight at 4°C. e. Wash the membrane three times with TBST. f. Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature. g. Wash the membrane three times with TBST.

• Detection and Analysis: a. Apply ECL substrate to the membrane and detect the signal using an imaging system. b. Strip the membrane and re-probe for total AKT and a loading control (e.g., GAPDH). c. Quantify band intensities and normalize the pAKT signal to total AKT and the loading control.

Protocol 3: In Vivo Xenograft Tumor Model

Objective: To evaluate the anti-tumor efficacy of BBO-10203 in a PIK3CA mutant cancer xenograft model.

Materials:

• PIK3CA mutant cancer cell line (e.g., KYSE-410, BT-474)

• Immunocompromised mice (e.g., female athymic nude mice, 6-8 weeks old)

• Matrigel (optional)

• BBO-10203 formulation for oral gavage

• Vehicle control

• Calipers

• Animal balance

Procedure:

• Tumor Implantation: a. Harvest cancer cells and resuspend them in sterile PBS, potentially mixed 1:1 with Matrigel, at a concentration of 5-10 x 10⁷ cells/mL. b. Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth and Randomization: a. Monitor tumor growth by measuring tumor dimensions with calipers two to three times per week. Calculate tumor volume using the formula: (Length x Width²)/2. b. When tumors reach an average volume of 150-200 mm³, randomize the mice into treatment groups (e.g., n=8-10 mice per group).[12]

• Drug Administration: a. Prepare the BBO-10203 formulation and vehicle control. b. Administer BBO-10203 (e.g., 30 mg/kg) or vehicle to the respective groups via oral gavage once daily. c. Monitor the body weight of the mice as an indicator of toxicity.

• Efficacy Assessment: a. Continue to measure tumor volumes throughout the study. b. At the end of the study (e.g., after 21-28 days or when tumors in the control group reach a predetermined size), euthanize the mice. c. Excise the tumors, weigh them, and optionally process them for pharmacodynamic analysis (e.g., western blot for pAKT).

• Data Analysis: a. Calculate the Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (ΔT/ΔC)] x 100, where ΔT is the change in mean tumor volume of the treated group and ΔC is the change in mean tumor volume of the control group. b. Statistically analyze the differences in tumor volume and weight between the treated and control groups.

Protocol 4: Oral Glucose Tolerance Test (OGTT) in Mice

Objective: To assess the effect of BBO-10203 on glucose homeostasis.

Materials:

• Tumor-bearing or non-tumor-bearing mice

• BBO-10203

• Glucose solution (e.g., 2 g/kg)

• Handheld glucometer and test strips

Procedure:

• Dosing and Fasting: a. Administer a single oral dose of BBO-10203 or vehicle to the mice. Doses can be therapeutic (e.g., 30 mg/kg) and supra-therapeutic (e.g., 100 mg/kg) to assess for dose-limiting toxicity.[8][11] b. After drug administration, fast the mice for a specified period (e.g., 6 hours), with free access to water.

• Glucose Challenge: a. At the end of the fasting period, measure the baseline blood glucose level (t=0) from the tail vein. b. Administer an oral bolus of glucose solution.

• Blood Glucose Monitoring: a. Measure blood glucose levels at multiple time points after the glucose challenge (e.g., 15, 30, 60, and 120 minutes).

• Data Analysis: a. Plot the mean blood glucose concentration over time for each treatment group. b. Calculate the area under the curve (AUC) for the glucose excursion and compare the values between the BBO-10203-treated and vehicle-treated groups to determine if there is a significant impact on glucose tolerance. Preclinical studies have shown that BBO-10203 does not induce hyperglycemia or hyperinsulinemia.[7]

References

• 1. PIK3CA mutations in human solid tumors: Role in sensitivity to various therapeutic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 4. PIK3CA gene: MedlinePlus Genetics [medlineplus.gov]
• 5. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. BBO-10203 / BridgeBio, BridgeBio Oncology Therapeutics [delta.larvol.com]
• 7. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BBOT develops selective PI3Kα inhibitor BBO-10203 with both anti-tumor and metabolic safety - Longbridge [longbridge.com]
• 9. bbotx.com [bbotx.com]
• 10. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. BBO-10203 inhibits RAS-driven PI3Kα activity in tumor cells without changes in glucose metabolism | BioWorld [bioworld.com]
• 12. bbotx.com [bbotx.com]

Technical Notes & Optimization

Overcoming resistance to BBO-10203 in cancer cells

Welcome to the technical support center for BBO-10203, a first-in-class, orally bioavailable small-molecule inhibitor targeting the RAS-PI3Kα interaction. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing BBO-10203 in their experiments and overcoming potential challenges.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BBO-10203?

A1: BBO-10203 is a covalent small molecule that selectively binds to Cysteine 242 (Cys242) within the RAS-Binding Domain (RBD) of the PI3Kα catalytic subunit, p110α.[1] This binding physically obstructs the interaction between PI3Kα and RAS isoforms (K-RAS, H-RAS, and N-RAS), thereby preventing RAS-mediated activation of the PI3K/AKT signaling pathway.[1][2][3] Unlike conventional PI3Kα inhibitors that target the kinase active site, BBO-10203 modulates the upstream activation of the pathway.[1]

Q2: What is the key advantage of BBO-10203 over traditional PI3Kα inhibitors?

A2: The primary advantage of BBO-10203 is its ability to inhibit tumor growth without inducing hyperglycemia. Traditional PI3Kα inhibitors often cause high blood sugar levels as a dose-limiting toxicity because they interfere with insulin (B600854) signaling. BBO-10203 avoids this by not affecting the insulin-dependent activation of PI3Kα, which is crucial for glucose uptake.

Q3: In which cancer types has BBO-10203 shown preclinical activity?

A3: Preclinical models have demonstrated that BBO-10203 is effective in a range of tumor types, including those with HER2 amplification, oncogenic mutations in KRAS or PIK3CA, and in combination with therapies for breast, colorectal, and lung cancers.

Q4: Is BBO-10203 currently in clinical trials?

A4: Yes, BBO-10203 has advanced to Phase 1 clinical trials (NCT06625775) to evaluate its safety, tolerability, pharmacokinetics, and efficacy in patients with advanced solid tumors.

Troubleshooting Guide

This guide addresses potential issues of reduced sensitivity or resistance to BBO-10203 in cancer cells during your experiments.

Issue 1: Reduced or No Inhibition of pAKT Signaling in BBO-10203 Treated Cells

Possible Cause 1: RAS-Independent PI3Kα Activation

• Explanation: The efficacy of BBO-10203 is dependent on the cancer cell's reliance on RAS-mediated PI3Kα activation. If the PI3K pathway is activated downstream of RAS or through alternative mechanisms, BBO-10203 will have limited effect. A key example is loss of the tumor suppressor PTEN, which leads to RAS-independent PI3K activation.

• Troubleshooting Steps:

  • Assess PTEN Status: Perform Western blotting or immunohistochemistry (IHC) to determine the PTEN protein levels in your cancer cells.

  • Sequence PIK3CA: Certain mutations in the kinase domain of PIK3CA (e.g., H1047R) are less dependent on RAS for activation compared to helical domain mutations (e.g., E545K).

  • Consider Alternative Inhibitors: For PTEN-null or kinase domain mutant cells, a direct PI3Kα kinase inhibitor like alpelisib (B612111) may be more effective.

Possible Cause 2: Suboptimal Drug Concentration or Exposure

• Explanation: The concentration of BBO-10203 may be insufficient to achieve target engagement and pathway inhibition.

• Troubleshooting Steps:

  • Perform Dose-Response Curve: Treat cells with a range of BBO-10203 concentrations to determine the IC50 for pAKT inhibition in your specific cell line.

  • Verify Compound Integrity: Ensure the BBO-10203 compound has been stored correctly and has not degraded.

Issue 2: Cancer Cells Develop Acquired Resistance to BBO-10203 Monotherapy

Possible Cause: Upregulation of Parallel Signaling Pathways

• Explanation: Cancer cells can develop resistance by activating alternative survival pathways to bypass the blocked RAS-PI3Kα axis. A common mechanism is the activation of the MAPK pathway.

• Troubleshooting Steps:

  • Profile Signaling Pathways: Use phospho-kinase arrays or Western blotting to assess the activation status of key signaling nodes in both sensitive and resistant cells (e.g., pERK, pMEK).

  • Implement Combination Therapy: The combination of BBO-10203 with inhibitors of parallel pathways can overcome resistance. For instance, combining BBO-10203 with a MEK inhibitor has shown synergy in preclinical models.

Issue 3: Limited In Vivo Efficacy in Xenograft Models

Possible Cause: Poor Bioavailability or Rapid Metabolism

• Explanation: Although BBO-10203 is orally bioavailable, its pharmacokinetics can vary between different mouse strains or with different tumor models.

• Troubleshooting Steps:

  • Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: Measure BBO-10203 levels in plasma and tumor tissue over time to ensure adequate exposure. Correlate drug levels with pAKT inhibition in the tumor.

  • Optimize Dosing Regimen: Adjust the dose and frequency of administration based on PK/PD data.

Data at a Glance

Table 1: In Vitro Efficacy of BBO-10203

Cell Line	Genotype	Assay	IC50 (nM)	Reference
Multiple Cell Lines	HER2-amplified, WT/mutant PI3Kα	pAKT Inhibition	5
PI3Kα:KRAS Interaction	N/A	Biochemical Assay	3
PI3Kα (C242S):KRAS Interaction	C242S Mutant	Biochemical Assay	2000

Table 2: In Vivo Efficacy of BBO-10203

Xenograft Model	Genotype	Treatment	Tumor Growth Inhibition	Reference
KYSE-410	HER2amp/KRAS G12C	30 mg/kg BBO-10203 (oral, daily)	Significant tumor regression
BT-474	HER2-amplified	BBO-10203 (oral)	80-88%
KYSE-410	HER2amp/KRAS G12C	BBO-10203 (oral)	80-88%

Key Experimental Protocols

Protocol 1: Western Blot Analysis of pAKT Inhibition

• Cell Seeding: Seed cancer cells in 6-well plates and allow them to adhere overnight.

• Drug Treatment: Treat cells with varying concentrations of BBO-10203 (e.g., 0, 1, 5, 10, 50, 100 nM) for a specified time (e.g., 2, 6, 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein lysate on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour. Incubate with primary antibodies against pAKT (Ser473), total AKT, and a loading control (e.g., GAPDH) overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect signal using an ECL substrate and an imaging system.

• Quantification: Densitometry analysis can be performed to quantify the relative levels of pAKT normalized to total AKT.

Protocol 2: Cell Viability Assay (e.g., CellTiter-Glo®)

• Cell Seeding: Seed cells in a 96-well opaque plate at a density of 3,000-5,000 cells per well and allow to adhere overnight.

• Drug Treatment: Treat cells with a serial dilution of BBO-10203 for 72 hours.

• Assay Procedure: Equilibrate the plate to room temperature. Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Measurement: Mix the contents by orbital shaking for 2 minutes to induce cell lysis. Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Analysis: Measure luminescence using a plate reader. Plot the data and calculate the IC50 value using non-linear regression analysis.

Visualized Pathways and Workflows

References

• 1. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bbotx.com [bbotx.com]
• 3. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Optimizing BBO-10203 concentration for cell viability assays

Welcome to the technical support center for BBO-10203. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the use of BBO-10203 in cell viability assays. Here you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the successful application of this novel inhibitor.

Mechanism of Action at a Glance

BBO-10203 is a first-in-class, orally available small molecule that specifically and covalently binds to the RAS-binding domain (RBD) of phosphoinositide 3-kinase α (PI3Kα).[1][2][3] This action prevents the activation of PI3Kα by RAS isoforms (HRAS, NRAS, and KRAS), thereby inhibiting downstream signaling through the PI3K/Akt pathway.[1][2] A key advantage of this mechanism is that it inhibits tumor cell proliferation without affecting insulin-regulated glucose metabolism, thus avoiding the hyperglycemia often associated with other PI3Kα inhibitors.

Figure 1. Simplified signaling pathway of BBO-10203 action.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for BBO-10203 in a cell viability assay?

A1: For initial screening, a broad concentration range from 10 nM to 100 µM is often advisable when the sensitivity of the cell line is unknown. Based on preclinical data, BBO-10203 has shown potent inhibition of pAKT with an IC50 of approximately 5 nM in sensitive cell lines. Therefore, for sensitive lines, a starting range of 1 nM to 5 µM, using half-log10 serial dilutions, is recommended to accurately determine the EC50.

Q2: Which cell lines are known to be sensitive to BBO-10203?

A2: BBO-10203 has demonstrated significant activity in cancer cell lines with oncogenic mutations in KRAS or PIK3CA, and particularly in tumors with HER2 amplification. It potently inhibits pAKT in HER2-amplified cell lines. Intermediate sensitivity has been observed in KRAS/PIK3CA mutant cell lines, while PTEN null cell lines were noted to be non-responsive.

Q3: What solvent should I use to dissolve BBO-10203?

A3: BBO-10203 should be dissolved in dimethyl sulfoxide (B87167) (DMSO). For cell-based assays, it is critical to ensure the final concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.1%.

Q4: How long should I expose the cells to BBO-10203?

A4: The duration of drug exposure is a critical parameter. For BBO-10203, pAKT inhibition has been observed as early as 4 hours post-treatment. For cell viability assays (e.g., MTT, MTS), a 48 to 72-hour incubation period is common to allow for effects on cell proliferation and survival to become apparent. However, the optimal time should be determined empirically for your specific cell line and assay.

Q5: I am not seeing the expected decrease in cell viability. What could be the issue?

A5: Several factors could contribute to this. First, confirm your cell line's genetic background; cell lines without HER2 amplification or relevant KRAS/PIK3CA mutations may be less sensitive. Second, ensure the compound is fully solubilized and the final concentration is accurate. Finally, consider the cell seeding density, as this can influence the outcome of viability assays. Refer to the troubleshooting guide for more detailed steps.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of BBO-10203 across various human cancer cell lines.

Table 1: pAKT Inhibition by BBO-10203 in HER2-Overexpressing Cell Lines

Cell Line	IC50 (nM) for pAKT Inhibition
N87	4.0
KYSE-410	5.0
EFM-192A	5.0
BT-474	5.0
MDA-MB-361	9.0
SK-BR-3	6.0
MDA-MB-453	40.3
U87-MG (PTEN null)	>10,000
Data adapted from preclinical studies.

Table 2: General BBO-10203 Assay Parameters

Parameter	Value/Range	Reference
Target Engagement (PI3Kα RBD IC50)	3 nM
pAKT Inhibition (IC50)	4 nM (in KYSE-410)
In Vivo Efficacious Dose (Mouse)	30 mg/kg daily
Recommended In Vitro Starting Range	1 nM - 5 µM
Solvent	DMSO (<0.1% final conc.)

Experimental Protocols & Workflows

General Workflow for Cell Viability Assay

Figure 2. General experimental workflow for a cell viability assay.

Detailed Protocol: MTT Assay for Cell Viability

This protocol is a standard method for assessing metabolic activity.

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium. Incubate overnight at 37°C with 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a 2X stock concentration series of BBO-10203 by serial dilution in culture medium. Also, prepare a 2X vehicle control (e.g., 0.2% DMSO in medium).

• Cell Treatment: Remove the old medium from the cells. Add 100 µL of the 2X BBO-10203 dilutions or the 2X vehicle control to the appropriate wells. This will result in a 1X final concentration.

• Incubation: Incubate the plate for your desired exposure time (e.g., 48 or 72 hours) at 37°C with 5% CO2.

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS. Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).

• Formazan (B1609692) Formation: Incubate the plate for an additional 2-4 hours at 37°C until purple formazan crystals are visible.

• Crystal Solubilization: Carefully remove the medium from each well. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (from no-cell control wells). Normalize the data to the vehicle-treated control wells (representing 100% viability) and plot the results to determine the IC50 value.

Troubleshooting Guide

Figure 3. Troubleshooting decision tree for viability assays.

References

• 1. bbotx.com [bbotx.com]
• 2. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

BBO-10203 stability in different experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and handling of BBO-10203 in various experimental settings. Below are troubleshooting guides and frequently asked questions (FAQs) to ensure the optimal performance and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

1. What is BBO-10203 and what is its mechanism of action?

BBO-10203 is a first-in-class, orally bioavailable small molecule inhibitor that targets the interaction between RAS and phosphoinositide 3-kinase alpha (PI3Kα).[1][2][3][4][5][6][7] It functions by selectively and covalently binding to cysteine 242 within the RAS-binding domain (RBD) of PI3Kα's p110α catalytic subunit.[3][5] This "breaker" molecule disrupts the RAS-mediated activation of PI3Kα, a critical signaling pathway that is often dysregulated in cancer, without inhibiting the intrinsic kinase activity of PI3Kα.[2][8] This targeted approach is designed to inhibit tumor growth while avoiding the hyperglycemia often associated with traditional PI3Kα kinase inhibitors.[2][9][10]

2. How should I store BBO-10203 powder and stock solutions?

Proper storage is crucial to maintain the integrity of BBO-10203. The following table summarizes the recommended storage conditions:

Form	Storage Temperature	Shelf Life
Solid Powder	-20°C	3 years
4°C	2 years
In Solvent (e.g., DMSO)	-80°C	6 months
-20°C	1 month

Data compiled from multiple sources.

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot stock solutions into single-use volumes.[11]

3. How do I prepare a stock solution of BBO-10203?

For in vitro experiments, BBO-10203 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO).[8] The solubility in DMSO is reported to be 100 mg/mL (156.08 mM). It is recommended to use ultrasonic assistance to ensure complete dissolution.

4. What is the recommended solvent for BBO-10203 for in vivo studies?

For oral administration in animal models, a specific "BBO-10203 formulation buffer" has been mentioned, though its exact composition is not publicly detailed.[8] Researchers should refer to specific preclinical study protocols or contact the supplier for detailed formulation information for in vivo experiments.

Troubleshooting Guides

Issue 1: Inconsistent or lower than expected activity in cell-based assays.

This is a common issue that can arise from several factors related to compound stability and handling.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Compound Degradation	- Ensure BBO-10203 powder and stock solutions have been stored at the recommended temperatures. - Avoid repeated freeze-thaw cycles of stock solutions by preparing single-use aliquots.[11] - Prepare fresh dilutions in your final assay buffer or cell culture medium immediately before each experiment.
Precipitation in Aqueous Media	- BBO-10203 is a hydrophobic molecule. When diluting from a DMSO stock into aqueous solutions like cell culture media, ensure the final DMSO concentration is low (typically <0.5%) to prevent precipitation. - Visually inspect the media for any signs of precipitation after adding the compound. If precipitation occurs, consider lowering the final concentration of BBO-10203 or adjusting the dilution method.
Interaction with Assay Components	- Some components in serum or media supplements can potentially interact with or sequester small molecules. If you suspect this, you can try reducing the serum concentration during the treatment period, if experimentally feasible.

Issue 2: Variability between experimental replicates.

Variability can often be traced back to inconsistencies in compound preparation and handling.

Experimental Workflow for Minimizing Variability:

Caption: Recommended workflow for BBO-10203 handling.

Signaling Pathway and Mechanism of Action

BBO-10203 specifically disrupts the oncogenic signaling cascade driven by the interaction of RAS proteins with PI3Kα. This targeted disruption prevents the downstream activation of AKT, a key protein involved in cell growth, proliferation, and survival.

Caption: BBO-10203 mode of action in the RAS/PI3K pathway.

Experimental Protocols

In Vitro pAKT Inhibition Assay

This protocol describes a general method for assessing the potency of BBO-10203 in inhibiting the phosphorylation of AKT in a cell-based assay.

Materials:

• Cancer cell line of interest (e.g., BT-474, KYSE-410)

• Complete growth medium

• BBO-10203

• DMSO (anhydrous)

• 96-well cell culture plates

• Lysis buffer

• Phospho-AKT (Ser473) and total AKT antibodies

• Detection reagents (e.g., HTRF, ELISA, or Western blot)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-80% confluency at the end of the experiment. Allow cells to adhere overnight in a 37°C incubator.

• Compound Preparation: Prepare a serial dilution of BBO-10203 in DMSO. A typical starting concentration for the dilution series might be 3 µM.[8]

• Cell Treatment: Treat the cells with the BBO-10203 dilutions. Ensure the final DMSO concentration is consistent across all wells and is non-toxic to the cells (e.g., <0.5%). Include a vehicle control (DMSO only). Incubate for a predetermined time (e.g., 4 hours).[8]

• Cell Lysis: After treatment, wash the cells with cold PBS and then add lysis buffer.

• Detection: Quantify the levels of phosphorylated AKT and total AKT using your chosen detection method.

• Data Analysis: Normalize the phosphorylated AKT signal to the total AKT signal. Plot the normalized values against the logarithm of the BBO-10203 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Disclaimer: The information provided here is based on publicly available data and general laboratory practices. Specific stability studies for BBO-10203 under various experimental conditions have not been detailed in the available literature. For critical applications, it is recommended to perform your own stability validation experiments.

References

• 1. BBO-10203 | RAS-PI3Kα inhibitor | Probechem Biochemicals [probechem.com]
• 2. Drug blocking cancer-driving RAS-PI3K pathway enters clinical trials | Frederick National Laboratory [frederick.cancer.gov]
• 3. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. drughunter.com [drughunter.com]
• 7. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 8. bbotx.com [bbotx.com]
• 9. nanoappsmedical.com [nanoappsmedical.com]
• 10. BBOT Announces Publication in Science Highlighting Preclinical Data that Supports the Potential for RAS:PI3Kα Breaker BBO-10203 to Provide Therapeutic Benefit across Multiple Tumor Types - BioSpace [biospace.com]
• 11. medchemexpress.com [medchemexpress.com]

Troubleshooting BBO-10203 precipitation in media

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with BBO-10203.

Troubleshooting Guide: BBO-10203 Precipitation in Media

Precipitation of BBO-10203 in aqueous media can be a concern during in vitro and cell-based assays. This guide addresses common causes and provides solutions to maintain the solubility and activity of the compound.

Issue: Immediate Precipitation Upon Addition to Aqueous Media

Question: I dissolved BBO-10203 in DMSO to create a stock solution. When I add it to my cell culture medium or aqueous buffer, a precipitate forms immediately. What is happening and how can I resolve this?

Answer: This is a common phenomenon known as "crashing out," which occurs when a compound that is highly soluble in an organic solvent like DMSO is introduced into an aqueous environment where its solubility is significantly lower.[1] BBO-10203 is an orally bioavailable drug, suggesting it has properties that allow for absorption, but its solubility in aqueous media can still be limited, especially at higher concentrations.[2][3][4]

Here are the potential causes and recommended solutions:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of BBO-10203 in the aqueous medium exceeds its solubility limit.	Decrease the final working concentration. It is crucial to determine the maximum soluble concentration of BBO-10203 in your specific medium by performing a solubility test.
Rapid Dilution	Adding a concentrated DMSO stock directly to a large volume of aqueous media causes a rapid solvent exchange, leading to immediate precipitation.[1]	Employ a serial dilution method. First, create an intermediate dilution of the DMSO stock in pre-warmed (37°C) media or buffer. Then, add this intermediate dilution to the final volume of media, ideally dropwise while gently vortexing.
Low Temperature of Media	The solubility of many compounds, including potentially BBO-10203, decreases at lower temperatures.	Always use pre-warmed (37°C) cell culture media or buffers for your experiments.
High DMSO Concentration in Final Solution	While DMSO aids in initial dissolution, a high final concentration can be toxic to cells and may not prevent precipitation upon significant dilution.	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%. This may necessitate preparing a more dilute stock solution in DMSO.

Issue: Precipitation Over Time in Cell Culture

Question: My BBO-10203 solution is initially clear in the cell culture medium, but I observe a precipitate forming after several hours or days. What could be the cause?

Answer: Time-dependent precipitation can be influenced by several factors related to the cell culture environment and the stability of the compound in the medium.

Potential Cause	Explanation	Recommended Solution
Media Evaporation	In long-term experiments, evaporation of media can increase the concentration of all components, including BBO-10203, potentially exceeding its solubility limit.	Ensure proper humidification of your incubator. For long-term cultures, consider using culture plates with low-evaporation lids or sealing plates with gas-permeable membranes.
Temperature Fluctuations	Repeatedly removing culture vessels from the stable environment of the incubator can cause temperature cycling, which may affect the solubility of the compound.	Minimize the time that culture vessels are outside the incubator. If frequent observation is necessary, consider using a microscope with an integrated incubator.
Interaction with Media Components	Components in the cell culture media, such as proteins in fetal bovine serum (FBS), could potentially interact with BBO-10203 over time, leading to the formation of insoluble complexes.	If permissible for your cell line, try reducing the percentage of FBS. However, be mindful of the potential impact on cell health.
pH Shift in Culture	Cellular metabolism can lead to a gradual increase in the pH of the culture medium. If the solubility of BBO-10203 is pH-dependent, this shift could cause it to precipitate.	Ensure your incubator's CO2 levels are stable to maintain the buffering capacity of the media.

Experimental Protocols

Protocol 1: Preparation of BBO-10203 Stock Solution

• Weighing: Accurately weigh the desired amount of BBO-10203 powder.

• Dissolution: Add anhydrous DMSO to the powder to achieve the desired stock concentration (e.g., 10 mM). One supplier notes a solubility of up to 80 mg/mL in DMSO.

• Solubilization: Vortex the solution thoroughly. If needed, brief sonication can be used to ensure the compound is fully dissolved.

• Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

Protocol 2: Determining the Maximum Soluble Concentration of BBO-10203 in Media

• Prepare Serial Dilutions: Prepare a 2-fold serial dilution of your BBO-10203 DMSO stock solution in DMSO.

• Add to Media: In a clear multi-well plate (e.g., 96-well), add a fixed volume of each DMSO dilution to a corresponding well containing your complete cell culture medium (pre-warmed to 37°C). For instance, add 2 µL of each DMSO dilution to 200 µL of media.

• Incubate and Observe: Incubate the plate under standard cell culture conditions (37°C, 5% CO2).

• Visual Inspection: Visually inspect the wells for any signs of precipitation immediately after addition and at several time points (e.g., 1, 4, and 24 hours) under a microscope.

• Turbidity Measurement (Optional): To quantify precipitation, measure the absorbance of each well at a wavelength of 620 nm using a plate reader. An increase in absorbance indicates the formation of a precipitate.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BBO-10203?

A1: BBO-10203 is a first-in-class, orally bioavailable small molecule that covalently and specifically binds to the RAS-binding domain of phosphoinositide 3-kinase α (PI3Kα). This binding prevents the interaction between RAS proteins (HRAS, NRAS, and KRAS) and PI3Kα, thereby inhibiting its activation. Unlike traditional PI3Kα inhibitors that target the kinase domain, BBO-10203 does not inhibit the intrinsic kinase activity of PI3Kα. This unique mechanism allows it to block RAS-driven PI3Kα signaling in tumors without causing hyperglycemia, a common side effect of kinase inhibitors that affect insulin (B600854) signaling.

Q2: In which cancer types has BBO-10203 shown preclinical activity?

A2: Preclinical models have demonstrated that BBO-10203 has significant tumor growth inhibition activity across various tumor types. It has shown efficacy in tumors with oncogenic mutations in KRAS or PIK3CA, as well as in those with human epidermal growth factor receptor 2 (HER2) amplification or overexpression. It has also shown enhanced efficacy when used in combination with other targeted therapies.

Q3: What is the recommended solvent for preparing BBO-10203 stock solutions?

A3: DMSO is the recommended solvent for preparing high-concentration stock solutions of BBO-10203. It is reported to be soluble in DMSO at concentrations as high as 80 mg/mL.

Q4: What precautions should I take when handling BBO-10203?

A4: As with any chemical compound, standard laboratory safety practices should be followed. This includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Handle the compound in a well-ventilated area.

Visual Guides

Caption: Troubleshooting workflow for BBO-10203 precipitation.

Caption: BBO-10203 mechanism of action in the RAS-PI3Kα pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. bbotx.com [bbotx.com]
• 3. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting unexpected results with BBO-10203

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with BBO-10203.

Understanding BBO-10203

Core Signaling Pathway of BBO-10203

Caption: BBO-10203 mechanism of action.

Frequently Asked Questions (FAQs) and Troubleshooting

Here we address specific issues that users might encounter during their experiments with BBO-10203.

FAQ 1: Unexpected Lack of Efficacy in a PIK3CA-Mutant Cell Line

Question: We are using BBO-10203 in a cell line with a known activating PIK3CA mutation, but we are not observing the expected decrease in cell viability. What could be the reason?

Answer: While BBO-10203 is effective in many PIK3CA-mutant contexts, its mechanism relies on disrupting the RAS-PI3Kα interaction.[2][8] Some specific PIK3CA mutations may render the kinase constitutively active in a manner that is independent of RAS binding.

Troubleshooting Steps:

• Confirm Target Engagement: Verify that BBO-10203 is inhibiting the phosphorylation of AKT (pAKT), a downstream marker of PI3Kα activity. A lack of pAKT inhibition suggests a problem with the experimental setup or that the specific mutation circumvents the need for RAS-mediated activation.

• Assess RAS Dependency: The specific PIK3CA mutation in your cell line might not be dependent on RAS for its activity.[8] Consider a co-immunoprecipitation experiment to determine if RAS is associated with PI3Kα in your model system.

• Evaluate Alternative Pathways: The cancer cells may have developed resistance through the activation of parallel signaling pathways, such as the MAPK pathway.[9]

Experimental Workflow for Troubleshooting Lack of Efficacy:

Caption: Troubleshooting workflow for lack of efficacy.

FAQ 2: Paradoxical Increase in Proliferation at High Concentrations

Question: We have observed that at concentrations above the optimal inhibitory dose, BBO-10203 appears to slightly increase cell proliferation in our cancer cell line. Is this a known effect?

Answer: This is not a commonly reported effect but could be due to off-target effects or complex feedback loops within the signaling network. High concentrations of a targeted agent can sometimes lead to unexpected biological responses.

Troubleshooting Steps:

• Confirm Dose-Response: Perform a detailed dose-response curve to confirm this observation and identify the precise concentration range where the paradoxical effect occurs.

• Evaluate Off-Target Effects: At high concentrations, BBO-10203 may be interacting with other cellular targets. Consider performing a kinome scan or similar profiling to identify potential off-target interactions.

• Investigate Feedback Loops: Inhibition of the PI3Kα pathway can sometimes lead to the activation of other pro-proliferative pathways through the release of negative feedback loops. Assess the activation status of other key signaling nodes (e.g., MAPK, STAT pathways) at the problematic concentrations.

Concentration	% Inhibition of pAKT	% Cell Viability
1 nM	20%	95%
10 nM	85%	60%
100 nM	95%	40%
1 µM	98%	45%
10 µM	99%	55%
Caption: Example of paradoxical cell viability at high concentrations.

FAQ 3: Unexpected Efficacy in HER2-Amplified Tumors

Question: We were surprised to see significant tumor growth inhibition in our HER2-amplified breast cancer model, as these are not typically driven by oncogenic RAS. What is the explanation for this?

Answer: This is a documented and interesting finding.[7][8] While not always driven by RAS mutations, HER2-amplified tumors can still be dependent on RAS for PI3Kα activation.[8] This suggests that in some HER2-positive cancers, there is a critical reliance on the RAS-PI3Kα signaling axis that BBO-10203 can effectively disrupt.[7]

Logical Relationship for HER2-Amplified Efficacy:

Caption: Rationale for BBO-10203 efficacy in HER2+ tumors.

Experimental Protocols

Protocol 1: Western Blot for Phospho-AKT (pAKT) Levels

• Cell Lysis: Treat cells with BBO-10203 at desired concentrations for the specified time. Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto a polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against pAKT (Ser473) and total AKT overnight at 4°C. A loading control like GAPDH or β-actin should also be used.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Protocol 2: Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of BBO-10203 and a vehicle control.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 72 hours).

• Reagent Addition:

  • For MTT: Add MTT reagent to each well and incubate for 2-4 hours. Then, add solubilization solution.

  • For CellTiter-Glo®: Add CellTiter-Glo® reagent to each well.

• Data Acquisition: Read the absorbance (for MTT) or luminescence (for CellTiter-Glo®) using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and plot the dose-response curve to determine the IC50 value.

Protocol 3: Co-Immunoprecipitation (Co-IP) for RAS-PI3Kα Interaction

• Cell Lysis: Lyse cells treated with BBO-10203 or a vehicle control using a non-denaturing lysis buffer.

• Pre-clearing: Pre-clear the lysates by incubating with protein A/G agarose (B213101) beads.

• Immunoprecipitation: Incubate the pre-cleared lysates with an antibody against either RAS or PI3Kα overnight at 4°C.

• Immune Complex Capture: Add protein A/G agarose beads to capture the antibody-protein complexes.

• Washing: Wash the beads several times with lysis buffer to remove non-specific binding.

• Elution: Elute the proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluted proteins by Western blotting using antibodies against the protein that was not used for immunoprecipitation (e.g., if you pulled down with anti-PI3Kα, blot for RAS).

References

• 1. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Cancer drug candidate developed using supercomputing & AI blocks tumor growth without toxic side effect | Lawrence Livermore National Laboratory [llnl.gov]
• 4. Facebook [cancer.gov]
• 5. Open-Label Study of BBO-10203 in Subjects With Advanced Solid Tumors | Clinical Research Trial Listing [centerwatch.com]
• 6. PAN Foundation Trial Finder [trialfinder.panfoundation.org]
• 7. Drug blocking cancer-driving RAS-PI3K pathway enters clinical trials | Frederick National Laboratory [frederick.cancer.gov]
• 8. bbotx.com [bbotx.com]
• 9. firstwordpharma.com [firstwordpharma.com]

Technical Support Center: BBO-10203 Target Engagement

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on measuring the target engagement of BBO-10203, a first-in-class covalent inhibitor of the RAS-PI3Kα interaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for BBO-10203?

A1: BBO-10203 is an orally bioavailable small molecule that selectively and covalently binds to Cysteine 242 (Cys242) within the RAS-Binding Domain (RBD) of the PI3Kα catalytic subunit, p110α.[1][2][3] This binding physically obstructs the interaction between PI3Kα and all RAS isoforms (KRAS, HRAS, and NRAS), thereby inhibiting RAS-driven activation of the PI3K-AKT signaling pathway.[1][4][5]

Q2: How does BBO-10203 differ from traditional PI3Kα kinase inhibitors?

A2: Unlike conventional PI3Kα inhibitors such as alpelisib (B612111) which target the ATP-binding pocket to inhibit kinase activity, BBO-10203 does not affect the intrinsic catalytic activity of PI3Kα.[4] Its mechanism is based on disrupting a protein-protein interaction. This specificity allows BBO-10203 to avoid off-target effects associated with kinase inhibition, such as hyperglycemia, because insulin (B600854) signaling, which also depends on PI3Kα, is not RAS-dependent.[1][2][5]

Q3: What are the primary methods to measure BBO-10203 target engagement?

A3: Target engagement of BBO-10203 can be assessed through a combination of direct and indirect methods:

• Biochemical Assays: To directly measure the disruption of the RAS-PI3Kα interaction.

• Cell-Based Assays (Pharmacodynamic Readouts): To measure the downstream consequences of target engagement, such as the inhibition of AKT phosphorylation.

• Direct Target Binding Assays: To confirm the covalent modification of PI3Kα by BBO-10203.

Q4: In which cell lines has BBO-10203 shown potent activity?

A4: BBO-10203 has demonstrated potent inhibition of pAKT signaling in various cancer cell lines, particularly those with HER2 amplification or certain PIK3CA mutations.[4] For instance, in the HER2-amplified BT-474 breast cancer cell line, the IC50 for pAKT inhibition is less than 0.1 pM.[6] It has also shown efficacy in models with KRAS mutations.[4][7]

Troubleshooting Guides

Guide 1: Inconsistent Results in pAKT Western Blot

Potential Issue	Possible Cause	Recommended Solution
No or weak inhibition of pAKT	Insufficient BBO-10203 concentration or incubation time.	Optimize the concentration and incubation time of BBO-10203. A dose-response and time-course experiment is recommended. In vivo studies have shown maximal pAKT inhibition at 30 mg/kg, lasting for 24 hours.[7]
Cell line is not dependent on RAS-driven PI3Kα signaling.	Use a positive control cell line known to be sensitive to BBO-10203, such as BT-474 or KYSE-410.[1][7]
Poor antibody quality.	Validate the specificity of your pAKT and total AKT antibodies using appropriate controls.
High background	Non-specific antibody binding.	Optimize antibody dilution and blocking conditions. Ensure thorough washing steps.
Variable loading	Inaccurate protein quantification or pipetting errors.	Use a reliable protein quantification method and a consistent loading control (e.g., GAPDH, β-actin).

Guide 2: Challenges with Co-Immunoprecipitation (Co-IP) for RAS-PI3Kα Interaction

Potential Issue	Possible Cause	Recommended Solution
Failure to pull down the interaction complex	Lysis buffer is too stringent and disrupts the interaction.	Use a milder lysis buffer (e.g., with lower salt concentration or non-ionic detergents).
Antibody is not efficiently binding the target protein.	Use a high-affinity, validated antibody for immunoprecipitation.
High non-specific binding	Insufficient blocking or washing.	Pre-clear the lysate with protein A/G beads. Increase the number and duration of wash steps.
Inconsistent disruption of interaction with BBO-10203	Suboptimal drug treatment conditions.	Ensure adequate pre-incubation time with BBO-10203 to allow for target engagement before cell lysis.

Experimental Protocols

Protocol 1: Western Blot for pAKT Inhibition

This protocol is designed to assess the functional consequence of BBO-10203 target engagement by measuring the phosphorylation of AKT at Ser473.

Materials:

• Cancer cell line of interest (e.g., BT-474)

• Complete cell culture medium

• BBO-10203 stock solution (in DMSO)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: Rabbit anti-pAKT (Ser473), Rabbit anti-total AKT, and a loading control antibody (e.g., anti-GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding: Seed cells in a 6-well plate and allow them to adhere overnight.

• Drug Treatment: Treat cells with varying concentrations of BBO-10203 (e.g., 0.1 nM to 1 µM) and a vehicle control (DMSO) for a predetermined time (e.g., 2, 6, or 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an ECL substrate and an imaging system.

• Data Analysis: Quantify band intensities and normalize the pAKT signal to total AKT and the loading control. Calculate IC50 values from the dose-response curve.

Protocol 2: Co-Immunoprecipitation to Assess RAS-PI3Kα Interaction

This protocol directly measures the ability of BBO-10203 to disrupt the interaction between RAS and PI3Kα.

Materials:

• HEK293T cells

• Plasmids for expressing tagged versions of KRAS (e.g., FLAG-KRAS-G12D) and PI3Kα (e.g., HA-p110α)

• Transfection reagent

• Co-IP lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40 with protease inhibitors)

• Anti-FLAG antibody or beads

• Protein A/G magnetic beads

• Elution buffer (e.g., glycine-HCl, pH 2.5 or FLAG peptide)

Procedure:

• Transfection: Co-transfect HEK293T cells with plasmids expressing tagged KRAS and PI3Kα.

• Drug Treatment: After 24-48 hours, treat the cells with BBO-10203 or vehicle (DMSO) for the desired time.

• Cell Lysis: Lyse the cells in Co-IP lysis buffer.

• Immunoprecipitation:

  • Incubate the cell lysates with an anti-FLAG antibody for 2-4 hours at 4°C.

  • Add protein A/G beads and incubate for another 1-2 hours.

  • Wash the beads several times with lysis buffer.

• Elution and Analysis:

  • Elute the protein complexes from the beads.

  • Analyze the eluates by Western blot using antibodies against the HA-tag (to detect p110α) and the FLAG-tag (to confirm KRAS pulldown).

• Interpretation: A decrease in the amount of HA-p110α co-immunoprecipitated with FLAG-KRAS-G12D in the BBO-10203-treated sample compared to the vehicle control indicates disruption of the interaction.

Data Presentation

Table 1: IC50 Values for pAKT Inhibition by BBO-10203 in Various Cell Lines

Cell Line	Genotype	pAKT Inhibition IC50 (nM)	Reference
BT-474	HER2 amplified	< 0.1	[6]
KYSE-410	HER2 amplified, KRAS G12C	~5
NCI-H358	KRAS G12C	Intermediate	[4]
MCF7	PIK3CA E545K	Intermediate	[4]
U87-MG	PTEN null	> 10,000	[4]

Visualizations

Caption: Mechanism of action of BBO-10203 in the RAS-PI3K signaling pathway.

Caption: Experimental workflow for measuring pAKT inhibition by Western blot.

References

• 1. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. drughunter.com [drughunter.com]
• 4. bbotx.com [bbotx.com]
• 5. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. BBO-10203 inhibits RAS-driven PI3Kα activity in tumor cells without changes in glucose metabolism | BioWorld [bioworld.com]

BBO-10203 toxicity assessment in preclinical models

BBO-10203 Preclinical Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with detailed information regarding the preclinical toxicity and safety assessment of BBO-10203. The content is structured to address specific questions and potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is BBO-10203 and what is its primary preclinical safety advantage?

A1: BBO-10203 is a first-in-class, orally bioavailable small molecule designed to selectively block the protein-protein interaction between RAS and phosphoinositide 3-kinase alpha (PI3Kα).[1][2][3] Its primary safety advantage, demonstrated in multiple preclinical models, is the absence of hyperglycemia (high blood sugar) and hyperinsulinemia, which are common dose-limiting toxicities for traditional PI3Kα kinase inhibitors.[1][4][5][6]

Q2: Why does BBO-10203 not induce hyperglycemia like other PI3Kα inhibitors?

A2: BBO-10203's unique mechanism spares the insulin (B600854) signaling pathway.[3][4] While conventional PI3Kα inhibitors block the enzyme's kinase activity, affecting both cancer-related signaling and normal metabolic functions like glucose uptake, BBO-10203 specifically disrupts the RAS-mediated activation of PI3Kα, a process prevalent in malignant cells.[1][4] Crucially, insulin's activation of PI3Kα to regulate blood glucose does not depend on RAS, so this vital physiological function remains unaffected by BBO-10203.[1][4][7]

Q3: What specific preclinical studies have been conducted to evaluate the metabolic safety of BBO-10203?

A3: The key study performed was an oral glucose tolerance test (OGTT) in fasted male C57BL/6 mice.[1][2] Results showed that even at a dose of 100 mg/kg (approximately three times the efficacious dose), BBO-10203 did not lead to an accumulation of glucose or an increase in serum c-peptide (B549688), confirming its neutral metabolic profile.[4]

Q4: What is the effective and well-tolerated dose of BBO-10203 in preclinical mouse models?

A4: In mouse xenograft models, BBO-10203 demonstrates dose-dependent inhibition of its target, pAKT, at doses ranging from 10 to 100 mg/kg.[1][4] A daily oral dose of 100 mg/kg resulted in 88% tumor growth inhibition in a BT-474 breast cancer model and was reported to be well-tolerated when used in combination with other anti-cancer agents.[1]

Q5: Have other potential toxicities (e.g., liver, kidney, cardiac) been evaluated for BBO-10203?

A5: The publicly available preclinical data for BBO-10203 focuses almost exclusively on its significant advantage of not causing hyperglycemia. While combination therapies have been described as "well tolerated," detailed reports on organ-specific toxicity, maximum tolerated dose (MTD), or comprehensive safety pharmacology studies are not available in the reviewed literature.[1] The compound has advanced to Phase 1 clinical trials (NCT06625775), indicating that a broader safety assessment has been completed to support human studies.[8][9]

Troubleshooting Guide

Issue 1: Unexpected hyperglycemia or metabolic abnormalities observed in animal models following BBO-10203 administration.

• Is this expected? No. This finding is contrary to all published preclinical data for BBO-10203.[1][2][4]

• Recommended Actions:

  • Verify Compound Integrity: Confirm the identity, purity, and formulation of the administered BBO-10203.

  • Evaluate Vehicle Effects: Conduct a control experiment with the vehicle alone to rule out any metabolic effects from the delivery medium.

  • Assess Animal Model: Consider if the specific animal strain or its underlying genetic characteristics could have an unexpected interaction with the drug's pathway.

  • Review Experimental Protocol: Ensure that procedures such as fasting times and blood collection methods are consistent and correctly performed.

Issue 2: Suboptimal inhibition of pAKT or lack of anti-tumor efficacy in xenograft models.

• Is this expected? This may occur due to suboptimal dosing or administration.

• Recommended Actions:

  • Confirm Dose and Bioavailability: Preclinical studies show that BBO-10203 has good oral bioavailability.[1][10] Effective doses in mouse models range from 30 to 100 mg/kg administered orally once daily.[1][4]

  • Perform a Dose-Response Study: If efficacy is low, consider performing a dose-escalation study within the 10-100 mg/kg range to determine the optimal dose for your specific model.[1][4]

  • Analyze Pharmacokinetics: Ensure that the dosing frequency is appropriate. BBO-10203 showed sustained pAKT inhibition over 24 hours at doses of 30 and 100 mg/kg.[4]

  • Check Target Pathway: Confirm that the tumor model is driven by RAS-PI3Kα signaling, as BBO-10203 is a targeted agent.

Quantitative Data Summary

Table 1: In Vitro Potency of BBO-10203

Assay	Cell Line / System	Metric	Value (nM)	Reference
Cellular Target Engagement	BT-474 Cells	IC₅₀	1.4	[1]
pAKT Inhibition	Panel of 18 Breast Cancer Lines	Mean EC₅₀	3.2	[1]
RAS:PI3Kα Interaction Blocking	HEK293T Cells (KRAS-G12D)	IC₅₀	6.0	[4]

Table 2: Preclinical Pharmacokinetic Parameters of BBO-10203 in Mice

Parameter	Value
IV Clearance (mL/min/kg)	26
IV Half-life (t₁/₂) (hr)	0.86
IV Volume of Distribution (Vss) (L/kg)	1.2
Oral Bioavailability (%F) @ 30 mg/kg	24%
Oral Bioavailability (%F) @ 100 mg/kg	31%
Oral Bioavailability (%F) @ 300 mg/kg	30%
Data sourced from reference[10].

Experimental Protocols

Protocol: Oral Glucose Tolerance Test (OGTT) in Mice

This protocol is a standard method to assess the effect of a compound on glucose metabolism, as performed for BBO-10203.[1][4]

• Animal Model: Male C57BL/6 mice.

• Acclimatization: Acclimatize animals for at least 7 days before the experiment.

• Fasting: Fast mice overnight (approximately 16 hours) with free access to water.

• Compound Administration:

  • Prepare BBO-10203 in an appropriate vehicle for oral gavage.

  • Administer the desired dose of BBO-10203 (e.g., 100 mg/kg), a positive control (e.g., a pan-PI3Kα inhibitor like alpelisib), or vehicle to respective groups of mice.

• Baseline Blood Glucose: 60 minutes after compound administration, collect a blood sample from the tail vein to measure baseline glucose (t=0).

• Glucose Challenge: Immediately after the baseline reading, administer a 2 g/kg dose of D-glucose solution via oral gavage.

• Time-Point Blood Collection: Collect blood samples from the tail vein at 15, 30, 60, and 120 minutes after the glucose challenge.

• Analysis:

  • Measure blood glucose levels at each time point using a calibrated glucometer.

  • Plot the mean blood glucose concentration versus time for each treatment group.

  • Calculate the area under the curve (AUC) for glucose excursion to quantify the overall effect on glucose tolerance.

  • Optionally, collect a final blood sample for serum c-peptide or insulin analysis.

Visualizations

Caption: Differentiated action of BBO-10203 on oncogenic vs. physiological PI3Kα signaling.

Caption: Experimental workflow for the Oral Glucose Tolerance Test (OGTT).

Caption: Go/No-Go decision logic based on the key metabolic safety endpoint for BBO-10203.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. BBOT Announces Publication in Science Highlighting Preclinical Data that Supports the Potential for RAS:PI3Kα Breaker BBO-10203 to Provide Therapeutic Benefit across Multiple Tumor Types | Nasdaq [nasdaq.com]
• 4. bbotx.com [bbotx.com]
• 5. Preclinical Data Presented at the 2025 AACR-NCI-EORTC International Conference on Molecular Targets and Cancer Therapeutics Support Potential of BBO-10203, a First-in-Class RAS:PI3Kα Breaker That Inhibits KRAS-Mutant Tumor Growth without Inducing Hyperglycemia - BioSpace [biospace.com]
• 6. Preclinical Data Presented at the 2025 AACR-NCI-EORTC [globenewswire.com]
• 7. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction [pubmed.ncbi.nlm.nih.gov]
• 8. Drug blocking cancer-driving RAS-PI3K pathway enters clinical trials | Frederick National Laboratory [frederick.cancer.gov]
• 9. A Phase 1a/1b Open-Label Study Evaluating the Safety, Tolerability, Pharmacokinetics, and Efficacy of BBO-10203 in Subjects with Advanced Solid Tumors (The BREAKER-101 Trial) | Dana-Farber Cancer Institute [dana-farber.org]
• 10. bbotx.com [bbotx.com]

Technical Support Center: BBO-10203 Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in experiments involving the investigational compound BBO-10203.

Troubleshooting Guides

This section addresses specific issues that may arise during BBO-10203 experiments, presented in a question-and-answer format.

Question	Possible Causes	Solutions
1. Inconsistent IC50 values for cell viability/growth inhibition assays.	- Cell line instability: Genetic drift, mycoplasma contamination, or inconsistent passage numbers can alter cellular response.[1] - Inconsistent cell seeding density: Variations in the initial number of cells per well will lead to variability in the final readout.[1] - Compound precipitation: BBO-10203 may precipitate in media if not prepared and diluted correctly. - Variations in treatment duration: Small differences in incubation times can affect results, especially for a covalent inhibitor.	- Cell Line Authentication: Regularly authenticate cell lines and test for mycoplasma. Use cells from a consistent, low passage number for all experiments.[1] - Standardize Cell Seeding: Use an automated cell counter for accuracy. Ensure even cell distribution in each well by proper mixing of the cell suspension. - Proper Compound Handling: Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO). Visually inspect for precipitation after dilution in culture media. Vortex gently before adding to cells. - Precise Timing: Use a multichannel pipette for simultaneous addition of the compound to replicate wells. Standardize the incubation period across all plates and experiments.
2. Weak or no inhibition of phosphorylated AKT (pAKT) in Western blots.	- Suboptimal treatment conditions: Insufficient concentration of BBO-10203 or inadequate treatment time. - Inactive compound: Improper storage and handling may have degraded the compound. - Issues with protein extraction: Phosphatase activity during lysis can lead to dephosphorylation of pAKT.[2] - Western blot technical errors: Poor protein transfer, inactive antibodies, or inappropriate blocking agents.[3]	- Optimize Treatment: Perform a dose-response and time-course experiment to determine the optimal concentration and duration for pAKT inhibition in your specific cell line. A 4-hour treatment is a good starting point. - Proper Storage: Store BBO-10203 stock solutions at -20°C for up to one month or -80°C for up to six months. Aliquot to avoid repeated freeze-thaw cycles. - Use Phosphatase Inhibitors: Always include a phosphatase inhibitor cocktail in your lysis buffer and keep samples on ice. - Optimize Western Blot Protocol: Use BSA for blocking when detecting phosphoproteins, as milk contains phosphoproteins that can cause high background. Ensure efficient transfer and use validated antibodies at their optimal dilution.
3. High variability between replicate wells in cell-based assays.	- Pipetting errors: Inaccurate or inconsistent liquid handling. - "Edge effect" in microplates: Evaporation from wells on the edge of the plate can concentrate the compound and affect cell growth. - Uneven cell distribution: A non-homogenous cell suspension before seeding.	- Calibrate Pipettes: Regularly calibrate and use appropriate pipetting techniques. For dose-response experiments, consider using automated liquid handlers for precision. - Mitigate Edge Effects: Avoid using the outer wells of the microplate for experimental samples. Fill them with sterile PBS or media to maintain humidity. - Ensure Homogenous Cell Suspension: Gently and thoroughly mix the cell suspension before and during seeding to ensure a uniform cell number in each well.
4. Unexpected cytotoxicity in control (DMSO-treated) cells.	- High DMSO concentration: DMSO can be toxic to cells at concentrations above 0.5-1%. - Poor quality DMSO: Impurities in the DMSO can be cytotoxic.	- Limit Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium does not exceed 0.1%. Prepare a serial dilution of BBO-10203 to maintain a consistent low DMSO concentration across all treatments. - Use High-Quality Solvent: Use sterile, high-purity, cell culture-grade DMSO.

Frequently Asked Questions (FAQs)

Question	Answer
1. What is the mechanism of action of BBO-10203?	BBO-10203 is a first-in-class, orally available, covalent inhibitor that selectively targets the RAS-binding domain (RBD) of phosphoinositide 3-kinase alpha (PI3Kα). It forms a covalent bond with a specific cysteine residue (Cys242) in the RBD, which physically blocks the interaction between PI3Kα and RAS proteins (KRAS, HRAS, and NRAS). This prevents RAS-mediated activation of the PI3K/AKT signaling pathway, which is crucial for the growth and survival of many cancer cells.
2. How should I prepare and store BBO-10203?	For in vitro experiments, prepare a stock solution in a suitable solvent like DMSO. For storage, it is recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).
3. What is a typical starting concentration for in vitro experiments?	For cell viability and growth inhibition assays, a common starting concentration is 3 µM, followed by serial dilutions (e.g., 1:3). For mechanistic studies like pAKT inhibition via Western blot, a treatment duration of 4 hours is often sufficient. However, it is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.
4. Which cancer cell lines are sensitive to BBO-10203?	BBO-10203 has shown activity in a range of cancer cell lines, particularly those with HER2 amplification or mutations in KRAS or PIK3CA. Cell lines such as BT-474 (HER2-amplified breast cancer) and KYSE-410 (HER2-amplified esophageal cancer) have been reported to be highly responsive.
5. What are the key advantages of BBO-10203 compared to other PI3Kα inhibitors?	A significant advantage of BBO-10203 is its unique mechanism of action that does not inhibit the kinase activity of PI3Kα directly. This allows it to block oncogenic RAS-driven PI3Kα signaling without significantly affecting insulin (B600854) signaling, thus avoiding the common side effect of hyperglycemia seen with many pan-PI3K inhibitors.

Quantitative Data Summary

In Vitro pAKT Inhibition

Cell Line	Cancer Type	Genotype	pAKT Inhibition IC50
BT-474	Breast Cancer	HER2-amplified, PIK3CA K111N	< 0.1 pM
KYSE-410	Esophageal Cancer	HER2-amplified, KRAS G12C	~5 nM
General HER2-amplified lines	-	HER2-amplified	~5 nM

In Vivo Efficacy in Xenograft Models

Model	Cancer Type	Treatment	Key Outcomes
KYSE-410 CDX	Esophageal Cancer	30 mg/kg, daily oral dosing	Significant tumor regression. Maximal pAKT inhibition (~80%) lasting for 24 hours.
BT-474 CDX	Breast Cancer	-	80-88% tumor growth inhibition.
PIK3CA mutant & HER2-amplified models	Various	Repeated oral dosing	Significant antitumor efficacy and well-tolerated.

Experimental Protocols

Protocol 1: Cell Viability/Growth Inhibition Assay

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of BBO-10203 in 100% DMSO. Create a serial dilution series (e.g., starting at 3 µM with 1:3 dilutions) in culture medium, ensuring the final DMSO concentration is ≤0.1%.

• Treatment: Remove the overnight culture medium and add the medium containing the different concentrations of BBO-10203. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for the desired duration (e.g., 72 hours).

• Viability Assessment: Measure cell viability using a suitable assay, such as MTS or a resazurin-based assay, according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of viability relative to the vehicle control for each concentration. Plot the results and determine the IC50 value using non-linear regression analysis.

Protocol 2: Western Blot for pAKT Inhibition

• Cell Treatment: Seed cells in 6-well plates and grow until they reach 70-80% confluency. Treat the cells with the desired concentrations of BBO-10203 for a specified time (e.g., 4 hours). Include positive and negative controls.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them on ice using a lysis buffer (e.g., RIPA) supplemented with protease and phosphatase inhibitor cocktails.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour at room temperature. Incubate with a primary antibody against pAKT (e.g., Ser473) overnight at 4°C. Also, probe a separate blot or strip and re-probe for total AKT as a loading control.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize the pAKT signal to the total AKT signal.

Visualizations

Caption: BBO-10203 selectively blocks the RAS-PI3Kα interaction.

Caption: Workflow for minimizing variability in BBO-10203 assays.

Caption: Logical flow for troubleshooting experimental variability.

References

• 1. promegaconnections.com [promegaconnections.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

BBO-10203 Technical Support Center: Experimental Controls and Best Practices

Welcome to the BBO-10203 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental controls, best practices, and troubleshooting for the use of BBO-10203, a first-in-class, orally bioavailable small-molecule inhibitor of the RAS-PI3Kα interaction.[1][2][3] BBO-10203 covalently binds to cysteine 242 in the RAS-binding domain (RBD) of the PI3Kα catalytic subunit p110α, effectively disrupting RAS-mediated PI3Kα activation.[1][4][5]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BBO-10203?

A1: BBO-10203 is a highly selective inhibitor that covalently binds to the RAS-binding domain of phosphoinositide 3-kinase α (PI3Kα).[6] This binding prevents the interaction between PI3Kα and RAS proteins (HRAS, NRAS, and KRAS), thereby inhibiting downstream signaling pathways, such as the PI3K/AKT/mTOR pathway, that are critical for tumor cell growth and survival.[1] A key advantage of BBO-10203 is that it does not inhibit the kinase activity of PI3Kα directly, which helps to avoid off-target effects like hyperglycemia that are common with traditional PI3Kα kinase inhibitors.[7][8][9]

Q2: In which cancer models is BBO-10203 expected to be most effective?

A2: Preclinical studies have shown that BBO-10203 is particularly effective in cancer models with HER2 amplification or mutations in PIK3CA and KRAS.[7][8] It has demonstrated significant tumor growth inhibition in various preclinical models, including breast, lung, and colorectal cancers.[4][7][8][9] The compound's efficacy is linked to the dependence of these tumors on the RAS-PI3Kα signaling axis.[10]

Q3: What are the recommended storage and handling conditions for BBO-10203?

A3: For long-term storage, BBO-10203 should be stored as a solid powder at -20°C for up to one year. For use, it is recommended to prepare a stock solution in a suitable solvent like DMSO. The stock solution should be aliquoted to avoid repeated freeze-thaw cycles and can be stored at -80°C for up to six months or at -20°C for up to one month.[11]

Q4: What is the solubility of BBO-10203?

A4: BBO-10203 is soluble in DMSO at a concentration of 80 mg/mL (124.86 mM). Sonication may be required to fully dissolve the compound.[12]

Experimental Protocols

In Vitro pAKT Inhibition Assay (Western Blot)

This protocol outlines the steps to assess the inhibitory effect of BBO-10203 on the phosphorylation of AKT (a downstream effector of PI3Kα).

Materials:

• Cancer cell line of interest (e.g., BT-474, KYSE-410)[3]

• Complete growth media

• BBO-10203

• DMSO (vehicle control)

• 96-well plates

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-pAKT Ser473, anti-total AKT, anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-80% confluency at the time of treatment. Allow cells to adhere overnight in a 37°C incubator.

• Compound Treatment: Prepare a 9-point dose titration of BBO-10203 in complete growth media with 0.1% DMSO, starting at a concentration of 3 µM and performing 1:3 serial dilutions.[13] Aspirate the old media from the cells and add the media containing the different concentrations of BBO-10203. Include a vehicle-only control (0.1% DMSO).

• Incubation: Treat the cells for 4 hours at 37°C.[13]

• Cell Lysis: After treatment, wash the cells with cold PBS and then add lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against pAKT, total AKT, and a loading control (e.g., GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and develop with a chemiluminescent substrate.

• Analysis: Quantify the band intensities and normalize the pAKT signal to total AKT and the loading control.

Cell Viability Assay

This protocol is for determining the effect of BBO-10203 on the viability of cancer cells.

Materials:

• Cancer cell line of interest

• Complete growth media

• BBO-10203

• DMSO (vehicle control)

• 96-well plates

• Cell viability reagent (e.g., MTT, MTS, or a commercial kit)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density for the duration of the assay. Allow them to adhere overnight.

• Compound Treatment: The following day, treat the cells with a serial dilution of BBO-10203 (e.g., from 0.1 nM to 10 µM) in complete growth media. Include a vehicle-only control.

• Incubation: Incubate the cells for a predetermined period (e.g., 72 hours).

• Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions and incubate for the recommended time.

• Data Acquisition: Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.

• Analysis: Normalize the results to the vehicle-treated cells and plot a dose-response curve to determine the IC50 value.

In Vivo Xenograft Studies

This protocol provides a general guideline for evaluating the in vivo efficacy of BBO-10203 in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line of interest

• Matrigel (optional)

• BBO-10203

• Vehicle for oral administration

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1-5 million cells in PBS, with or without Matrigel) into the flank of each mouse.

• Tumor Growth and Randomization: Monitor tumor growth regularly. When tumors reach a mean size of approximately 150-200 mm³, randomize the mice into treatment and control groups.

• Treatment Administration: Administer BBO-10203 orally (e.g., daily at a dose of 30 mg/kg) to the treatment group.[3][14] The control group should receive the vehicle alone.

• Tumor Measurement: Measure tumor volume using calipers two to three times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Monitoring: Monitor the body weight and overall health of the mice throughout the study.

• Endpoint and Analysis: At the end of the study (e.g., when tumors in the control group reach a predetermined size), euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamics studies to measure pAKT levels).[14] Compare the tumor growth between the BBO-10203-treated and vehicle-treated groups.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent pAKT inhibition in Western Blots	- Cell confluency variation- Inconsistent treatment times- Lysate degradation	- Ensure uniform cell seeding and confluency across wells.- Standardize the timing of compound addition and cell lysis.- Use fresh lysis buffer with protease and phosphatase inhibitors and keep lysates on ice.
High variability in cell viability assays	- Uneven cell seeding- Edge effects in the 96-well plate- Compound precipitation at high concentrations	- Ensure a single-cell suspension before seeding and mix gently.- Avoid using the outer wells of the plate or fill them with PBS.- Check the solubility of BBO-10203 in your media and sonicate if necessary.
No significant tumor growth inhibition in xenograft models	- Insufficient drug exposure- Tumor model is not dependent on RAS-PI3Kα signaling- Incorrect dosing or formulation	- Confirm the dose and formulation of BBO-10203. Perform a pilot PK/PD study to ensure target engagement in the tumors.- Select a cell line with known HER2 amplification or KRAS/PIK3CA mutations.- Review the dosing schedule and route of administration.
Toxicity observed in in vivo studies (e.g., weight loss)	- Dose is too high- Off-target effects (though BBO-10203 is highly selective)	- Perform a dose-ranging study to determine the maximum tolerated dose (MTD).- Although BBO-10203 is designed to avoid hyperglycemia, monitor blood glucose levels if unexpected toxicity is observed.

Quantitative Data Summary

Parameter	Value	Cell Line / Model	Reference
pAKT Inhibition IC50	< 0.1 pM	BT-474	[11]
pAKT Inhibition IC50	~5 nM	BT-474 / KYSE-410	[3]
Mean pAKT Inhibition EC50	3.2 nM	Panel of 18 human breast cancer cell lines	[5]
KRAS-G12D:PI3Kα Interaction IC50	6 nM	HEK293T cells	[10]
In vivo pAKT Inhibition	Dose- and time-dependent	KYSE-410 xenograft	[14]
In vivo Efficacious Dose	30 mg/kg (daily, oral)	KYSE-410 xenograft	[3][14]
In vivo Tumor Growth Inhibition	88% at 100 mg/kg (daily, oral)	BT-474 xenograft	[5]

Visualizations

Caption: Mechanism of action of BBO-10203 in the RAS-PI3Kα signaling pathway.

Caption: Experimental workflow for assessing pAKT inhibition by BBO-10203.

Caption: A logical approach to troubleshooting experimental issues.

References

• 1. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1stoncology.com [1stoncology.com]
• 3. BBO-10203 | RAS-PI3Kα inhibitor | Probechem Biochemicals [probechem.com]
• 4. Drug blocking cancer-driving RAS-PI3K pathway enters clinical trials | Frederick National Laboratory [frederick.cancer.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. scitechdaily.com [scitechdaily.com]
• 8. drughunter.com [drughunter.com]
• 9. BBO-10203 / BridgeBio, BridgeBio Oncology Therapeutics [delta.larvol.com]
• 10. bbotx.com [bbotx.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. BBO-10203 | PI3Kα Inhibitor | TargetMol [targetmol.com]
• 13. bbotx.com [bbotx.com]
• 14. BBO-10203 inhibits RAS-driven PI3Kα activity in tumor cells without changes in glucose metabolism | BioWorld [bioworld.com]

Reference Data & Comparative Studies

BBO-10203: A Paradigm Shift in PI3Kα Inhibition by Disrupting the RAS-PI3Kα Interaction

A Comparative Analysis of BBO-10203 Versus Conventional PI3Kα Kinase Inhibitors

The landscape of targeted cancer therapy is continually evolving, with a significant focus on the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and survival. Dysregulation of this pathway, often through mutations in the PIK3CA gene, is a hallmark of various cancers. While several PI3Kα inhibitors have been developed, their clinical utility has been hampered by on-target toxicities, most notably hyperglycemia, stemming from their mechanism of action. BBO-10203 emerges as a first-in-class, orally bioavailable small molecule that offers a novel approach to PI3Kα inhibition. Unlike conventional inhibitors that target the kinase active site, BBO-10203 selectively and covalently binds to the RAS-binding domain (RBD) of PI3Kα, thereby disrupting its interaction with RAS proteins (K-RAS, H-RAS, and N-RAS).[1][2] This unique mechanism allows for the potent inhibition of tumor growth without the dose-limiting hyperglycemia associated with traditional PI3Kα kinase inhibitors.[2][3][4]

This guide provides an objective comparison of BBO-10203 with other PI3Kα inhibitors—alpelisib, taselisib, and pictilisib—supported by preclinical and clinical data.

Mechanism of Action: A Tale of Two Strategies

Conventional PI3Kα inhibitors, such as alpelisib, taselisib, and pictilisib, function by competing with ATP at the kinase active site of the p110α catalytic subunit of PI3Kα. This inhibition blocks the downstream signaling cascade. However, this mechanism also disrupts the normal physiological role of PI3Kα in insulin (B600854) signaling, leading to hyperglycemia.

In stark contrast, BBO-10203 acts as a "RAS:PI3Kα breaker." It covalently binds to a specific cysteine residue (Cys242) within the RBD of PI3Kα. This binding event sterically hinders the interaction between RAS and PI3Kα, a crucial step for oncogenic signaling in many cancers. Importantly, this targeted disruption of the RAS-PI3Kα interaction does not affect the kinase activity of PI3Kα itself in the context of insulin signaling, thus preserving normal glucose metabolism.

Figure 1. Contrasting mechanisms of BBO-10203 and conventional PI3Kα inhibitors.

Preclinical Efficacy: A Comparative Look

Direct head-to-head preclinical studies of BBO-10203 against other PI3Kα inhibitors in the same models are limited in the public domain. However, by comparing data from various studies, we can get a sense of their relative potencies and activities.

In Vitro Activity

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a drug in inhibiting a specific biological or biochemical function.

Inhibitor	Target/Cell Line	IC50 (nM)	Reference(s)
BBO-10203	pAKT inhibition in BT-474/KYSE-410 cells	~5
KRAS-G12D:PI3Kα interaction	6
PI3Kα:KRAS interaction	3
Alpelisib (BYL719)	PI3Kα	5
PI3Kβ	1200
PI3Kδ	290
PI3Kγ	250
Taselisib (GDC-0032)	PI3Kα	0.29
PI3Kβ	9.1
PI3Kδ	0.12
PI3Kγ	0.97
PIK3CA-mutant cell lines (mean)	Not specified, 26-fold more sensitive than wild-type
Pictilisib (GDC-0941)	PI3Kα	3
PI3Kβ	33
PI3Kδ	3
PI3Kγ	75

Note: IC50 values can vary depending on the specific assay conditions, cell lines, and experimental protocols used.

In Vivo Tumor Growth Inhibition

Xenograft models, where human tumor cells are implanted into immunodeficient mice, are a standard preclinical method to evaluate the anti-tumor efficacy of drug candidates.

Inhibitor	Xenograft Model	Dosing	Tumor Growth Inhibition (TGI)	Reference(s)
BBO-10203	KYSE-410 (HER2amp/KRAS G12C)	30 mg/kg, daily, oral	Significant tumor regression
BT-474 (HER2amp/PIK3CA K111N)	Not specified	80-88%
Alpelisib (BYL719)	HCC1954 (HER2+/PIK3CA H1047R)	Not specified	Significantly delayed tumor growth
Taselisib (GDC-0032)	USC mouse xenografts (PIK3CA mutant/HER2/neu amplified)	Not specified	Significant TGI (P=0.007)
Pictilisib (GDC-0941)	U87MG glioblastoma	150 mg/kg, oral	98%
IGROV1 ovarian cancer	150 mg/kg, oral	80%

Safety Profile: The Hyperglycemia Divide

A major differentiating factor for BBO-10203 is its favorable safety profile, particularly the absence of hyperglycemia, a common and often dose-limiting side effect of conventional PI3Kα inhibitors.

Inhibitor	Key Adverse Events (Clinical Data)	Hyperglycemia Incidence	Reference(s)
BBO-10203	Currently in Phase 1 clinical trials (BREAKER-101). Preclinical data show no induction of hyperglycemia or hyperinsulinemia.	Not observed in preclinical models.
Alpelisib (Piqray)	Hyperglycemia, diarrhea, rash, nausea, fatigue.	Any grade: ~64-80%; Grade 3/4: ~37-40%
Taselisib	Diarrhea, hyperglycemia, rash, stomatitis, fatigue.	Grade ≥3: 15% in a Phase 1 study.
Pictilisib	Rash, nausea, fatigue, diarrhea.	Increased plasma insulin and glucose levels observed.

The lack of hyperglycemia with BBO-10203 is a direct consequence of its unique mechanism of action, which preserves the insulin signaling pathway.

Figure 2. PI3K signaling pathway and points of intervention.

Experimental Protocols

Detailed experimental protocols are crucial for the accurate interpretation and replication of scientific findings. Below are generalized protocols for key experiments cited in the comparison of these PI3Kα inhibitors.

In Vitro IC50 Determination (Cell Viability Assay)

This protocol outlines a common method for determining the half-maximal inhibitory concentration (IC50) of a compound on cancer cell lines.

• Cell Culture: Cancer cell lines (e.g., BT-474, KYSE-410) are cultured in appropriate media and conditions until they reach the logarithmic growth phase.

• Cell Seeding: Cells are harvested, counted, and seeded into 96-well plates at a predetermined density.

• Compound Treatment: The PI3Kα inhibitor (BBO-10203, alpelisib, etc.) is serially diluted to a range of concentrations and added to the wells. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 72 hours).

• Viability Assessment: Cell viability is measured using a colorimetric assay such as MTT or a luminescence-based assay like CellTiter-Glo.

• Data Analysis: The absorbance or luminescence readings are normalized to the vehicle control, and the IC50 value is calculated by fitting the data to a dose-response curve using appropriate software.

In Vivo Xenograft Efficacy Studies

This protocol describes a general workflow for evaluating the anti-tumor efficacy of PI3Kα inhibitors in a mouse xenograft model.

• Animal Models: Immunodeficient mice (e.g., BALB/c nude) are used.

• Tumor Cell Implantation: Human cancer cells are suspended in a suitable medium (e.g., Matrigel) and subcutaneously injected into the flank of the mice.

• Tumor Growth Monitoring: Tumor volume is measured regularly using calipers.

• Treatment: Once tumors reach a specified size, mice are randomized into treatment and control groups. The inhibitor is administered orally or via another appropriate route at a specified dose and schedule.

• Efficacy Assessment: Tumor volumes and body weights are monitored throughout the study. At the end of the study, tumors are excised and weighed. Tumor growth inhibition (TGI) is calculated.

• Pharmacodynamic Analysis: Tumor and plasma samples can be collected to assess target engagement and downstream pathway modulation (e.g., pAKT levels).

Figure 3. A generalized workflow for the preclinical evaluation of PI3Kα inhibitors.

Conclusion

BBO-10203 represents a significant advancement in the field of PI3Kα-targeted cancer therapy. Its novel mechanism of action, which involves the specific disruption of the RAS-PI3Kα interaction, sets it apart from conventional kinase inhibitors. The preclinical data strongly suggest that BBO-10203 can achieve potent anti-tumor efficacy without inducing the hyperglycemia that has limited the clinical application of other PI3Kα inhibitors. As BBO-10203 progresses through clinical trials, it holds the promise of a safer and potentially more effective treatment option for patients with a broad range of RAS-driven and PI3Kα-activated cancers. Further clinical data will be crucial to fully elucidate its therapeutic potential and confirm its favorable safety profile in patients.

References

• 1. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]

A Comparative Analysis of the Adverse Event Profiles of BBO-10203 and Alpelisib

For researchers, scientists, and drug development professionals, this guide provides a detailed comparison of the side effect profiles of the novel PI3Kα inhibitor BBO-10203 and the approved drug alpelisib (B612111). This analysis is based on available preclinical and clinical data and is intended to inform ongoing research and development in oncology.

The landscape of targeted cancer therapy is continually evolving, with a focus on maximizing efficacy while minimizing treatment-related toxicities. Alpelisib, a selective PI3Kα inhibitor, is approved for the treatment of hormone receptor (HR)-positive, human epidermal growth factor receptor 2 (HER2)-negative, PIK3CA-mutated advanced or metastatic breast cancer.[1][2] However, its clinical use is often complicated by a significant and challenging side effect: hyperglycemia.[3][4] BBO-10203 is a first-in-class, orally bioavailable small molecule that offers a novel mechanism of action by disrupting the interaction between RAS and PI3Kα, without directly inhibiting the PI3Kα kinase domain. Preclinical data strongly suggest that this unique mechanism may spare patients from the metabolic side effects that are characteristic of alpelisib.

Quantitative Comparison of Side Effects

The following table summarizes the incidence of common adverse events reported for alpelisib in the pivotal SOLAR-1 clinical trial. As BBO-10203 is currently in early-phase clinical development (BREAKER-101 trial), comprehensive quantitative data on its side effect profile in humans is not yet publicly available. Preclinical studies with BBO-10203 have consistently demonstrated a lack of hyperglycemia.

Adverse Event	Alpelisib + Fulvestrant (B1683766) (SOLAR-1)	BBO-10203
All Grades (%)	Grade 3/4 (%)
Hyperglycemia	63.7	36.6 (Grade 3: 32.7, Grade 4: 3.9)
Diarrhea	57.7	6.7 (Grade 3)
Rash	35.6	9.9 (Grade 3)
Nausea	44.7	2.5 (Grade 3)
Decreased Appetite	35.6	1.1 (Grade 3)
Fatigue	Not specified	Not specified

Signaling Pathway Diagrams

The distinct mechanisms of action of alpelisib and BBO-10203 are central to their differing side effect profiles.

Alpelisib's Mechanism of Action.

Alpelisib directly inhibits the kinase activity of the p110α subunit of PI3Kα. This blockade prevents the phosphorylation of PIP2 to PIP3, thereby inhibiting the downstream AKT signaling pathway, which is crucial for cancer cell growth and survival. However, PI3Kα is also a key component of the insulin signaling pathway, and its inhibition by alpelisib leads to insulin resistance and subsequent hyperglycemia.

BBO-10203's Mechanism of Action.

In contrast, BBO-10203 does not inhibit the kinase activity of PI3Kα. Instead, it covalently binds to the RAS-binding domain of p110α, preventing its activation by RAS isoforms (K-RAS, H-RAS, and N-RAS). This selective disruption of the RAS-PI3Kα interaction inhibits oncogenic signaling in tumor cells. Crucially, insulin-mediated activation of PI3Kα for glucose uptake is independent of RAS signaling. Therefore, BBO-10203 is not expected to interfere with glucose metabolism, a hypothesis supported by preclinical data showing no induction of hyperglycemia.

Experimental Protocols

Assessment of Hyperglycemia in Clinical Trials:

The monitoring and management of hyperglycemia are critical components of clinical trials for PI3K inhibitors. A typical protocol involves the following:

• Baseline Assessment: Prior to treatment initiation, patients undergo a thorough evaluation of their glycemic status, including fasting plasma glucose (FPG) and glycated hemoglobin (HbA1c) levels. Patients with a history of diabetes or pre-diabetes are identified for closer monitoring.

• On-treatment Monitoring: During the trial, FPG levels are monitored frequently, especially during the initial cycles of treatment, as alpelisib-induced hyperglycemia often has an early onset. For instance, monitoring may occur weekly for the first few weeks, then bi-weekly, and then monthly. Self-monitoring of blood glucose by patients may also be implemented.

• Grading of Hyperglycemia: The severity of hyperglycemia is graded according to standardized criteria, such as the Common Terminology Criteria for Adverse Events (CTCAE).

• Management Strategies: A predefined hyperglycemia management algorithm is typically included in the protocol. This may involve lifestyle modifications (e.g., diet and exercise), initiation or titration of anti-hyperglycemic medications (e.g., metformin), and, in cases of severe hyperglycemia, dose interruption or reduction of the study drug.

The following diagram illustrates a general workflow for the assessment and management of drug-induced hyperglycemia in a clinical trial setting.

Hyperglycemia Monitoring Workflow.

Conclusion

The available data indicate a significant difference in the anticipated side effect profiles of BBO-10203 and alpelisib, primarily concerning hyperglycemia. Alpelisib's potent inhibition of the PI3Kα kinase domain, while effective against cancer cells, inevitably impacts insulin signaling, leading to a high incidence of hyperglycemia that requires careful monitoring and management. BBO-10203's novel mechanism of selectively blocking the RAS-PI3Kα interaction is designed to circumvent this on-target toxicity. Preclinical evidence strongly supports this hypothesis, suggesting that BBO-10203 could offer a safer therapeutic window. The ongoing BREAKER-101 clinical trial will be crucial in determining if this promising preclinical safety profile translates to human subjects. For researchers and drug developers, the comparative study of these two agents underscores the importance of innovative mechanistic approaches in designing targeted therapies with improved tolerability.

References

• 1. Management Strategies for Hyperglycemia Associated with the α-Selective PI3K Inhibitor Alpelisib for the Treatment of Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Time course and management of key adverse events during the randomized phase III SOLAR-1 study of PI3K inhibitor alpelisib plus fulvestrant in patients with HR-positive advanced breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Considerations for Management of Alpelisib Induced Hyperglycemia [adcesconnect.org]
• 4. BBO-10203 / BridgeBio, BridgeBio Oncology Therapeutics [delta.larvol.com]

BBO-10203: A Comparative Analysis of Efficacy in KRAS G12C and G12D Tumor Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the preclinical efficacy of BBO-10203, a first-in-class RAS-PI3Kα interaction inhibitor, in tumor models harboring KRAS G12C and G12D mutations. This document synthesizes available preclinical data, outlines experimental methodologies, and contextualizes the findings with alternative KRAS-targeting therapies.

Introduction to BBO-10203

BBO-10203 is an orally bioavailable small molecule that represents a novel approach to targeting RAS-driven cancers.[1] Instead of directly inhibiting the kinase activity of PI3Kα, BBO-10203 selectively and covalently binds to Cysteine 242 within the RAS-Binding Domain (RBD) of the PI3Kα catalytic subunit, p110α.[1] This unique mechanism of action disrupts the protein-protein interaction between PI3Kα and all RAS isoforms (KRAS, NRAS, and HRAS), thereby inhibiting the downstream PI3K/AKT signaling pathway.[1] A key advantage of this approach is the preservation of insulin-mediated glucose metabolism, mitigating the risk of hyperglycemia, a common dose-limiting toxicity associated with conventional PI3Kα kinase inhibitors.[1][2]

Comparative Efficacy Data: BBO-10203 in KRAS G12C vs. G12D Models

Preclinical studies have demonstrated the activity of BBO-10203 across various KRAS-mutant models. While direct, side-by-side comparative studies under identical conditions are not extensively published, data from different preclinical models indicate a broad efficacy profile.

Table 1: In Vitro Efficacy of BBO-10203

Parameter	Cell Line/System	KRAS Mutation	Result	Citation
IC50	HEK293T cells	G12D	6 nM	[3]
pAKT Inhibition (IC50)	KYSE-410	G12C	~5 nM	[4]

Table 2: In Vivo Efficacy of BBO-10203 Monotherapy

Model Type	Cancer Type	KRAS Mutation	Treatment	Key Findings	Citation
Xenograft	Esophageal Squamous Cell Carcinoma	G12C (in KYSE-410)	30 mg/kg, daily oral	Significant tumor regressions	[5]

Table 3: Efficacy of BBO-10203 in Combination Therapy

Model Type	Cancer Type	KRAS Mutation	Combination Partner	Key Findings	Citation
Preclinical Models	NSCLC	G12C	BBO-8520 (KRAS G12C inhibitor)	Enhanced anti-tumor activity	[6][7]
CDX Models	Pancreatic, NSCLC, Colorectal	G12D, G12V	BBO-11818 (pan-KRAS inhibitor)	Enhanced anti-tumor activity, robust decrease in proliferation and increase in apoptosis	[1][8]
Syngeneic Model	Colorectal Cancer	G12D (in CT26)	BBO-11818 + anti-PD-1	Complete tumor regressions	[1]

Mechanism of Action and Signaling Pathway

BBO-10203 functions by disrupting the critical interaction between RAS and PI3Kα, which is a key node in oncogenic signaling. The diagram below illustrates this mechanism.

References

• 1. BridgeBio Oncology announces new preclinical data of BBO-11818 demonstrating its potential as a potent panKRAS inhibitor targeting mutant KRAS [pharmabiz.com]
• 2. scitechdaily.com [scitechdaily.com]
• 3. bbotx.com [bbotx.com]
• 4. Beyond First-Generation KRAS Inhibitors: BBO-8520 Tests the Dual Mechanism Hypothesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. Preclinical Data Presented at the 2025 AACR-NCI-EORTC International Conference on Molecular Targets and Cancer Therapeutics Support Potential of BBO-10203, a First-in-Class RAS:PI3Kα Breaker That Inhibits KRAS-Mutant Tumor Growth without Inducing Hyperglycemia | October 25, 2025 [investors.bbotx.com]
• 7. Reported Saturday, BridgeBio Oncology Therapeutics Presents Preclinical Data Showing BBO-10203 Inhibits KRAS-Mutant Tumor Growth Without Inducing Hyperglycemia [sahmcapital.com]
• 8. firstwordpharma.com [firstwordpharma.com]

BBO-10203: A Paradigm Shift in PI3Kα Inhibition by Sidestepping Glucose Metabolism Disruption

A novel, first-in-class PI3Kα inhibitor, BBO-10203, demonstrates potent anti-tumor activity without the dose-limiting hyperglycemia characteristic of conventional therapies in its class. This unique attribute, stemming from its selective mechanism of action, positions BBO-10203 as a promising therapeutic agent, particularly in cancers driven by the PI3K/AKT pathway.

Developed by BridgeBio Pharma, BBO-10203 is an orally bioavailable, covalent small molecule that selectively inhibits the RAS-driven activation of phosphoinositide 3-kinase alpha (PI3Kα).[1][2] Unlike traditional PI3Kα inhibitors that target the kinase active site, BBO-10203 covalently binds to a specific cysteine residue (Cys242) within the RAS-Binding Domain (RBD) of PI3Kα.[3][4] This prevents the interaction between RAS proteins and PI3Kα, thereby inhibiting downstream signaling through the AKT pathway, a critical driver of cell growth and proliferation in many cancers.[1]

The key differentiator for BBO-10203 lies in its ability to spare the insulin (B600854) signaling pathway. Conventional PI3Kα inhibitors, such as alpelisib, are frequently associated with hyperglycemia because they interfere with insulin's ability to regulate glucose uptake. In contrast, BBO-10203's targeted disruption of the RAS-PI3Kα interaction does not affect insulin-mediated glucose metabolism. Preclinical studies have shown that BBO-10203 does not induce hyperglycemia or hyperinsulinemia, even at doses significantly higher than those required for anti-tumor efficacy.

Comparative Performance Data

The following tables summarize the key characteristics and preclinical efficacy of BBO-10203 in comparison to conventional PI3Kα inhibitors.

Feature	BBO-10203	Conventional PI3Kα Inhibitors (e.g., Alpelisib)
Mechanism of Action	Covalently binds to the RAS-Binding Domain of PI3Kα, preventing RAS-mediated activation.	Inhibit the kinase activity of PI3Kα.
Effect on Glucose Metabolism	Does not affect insulin signaling or glucose metabolism; no hyperglycemia observed.	Frequently causes hyperglycemia and hyperinsulinemia due to interference with insulin signaling.
Selectivity	Selective for RAS-driven PI3Kα activation.	Varying degrees of selectivity for PI3K isoforms.
Clinical Development Stage	Phase 1 clinical trials.	Approved for specific cancer indications.

Preclinical Efficacy	BBO-10203
Cellular pAKT Inhibition (IC50)	5 nM in HER2-amplified and wild-type or mutant PI3Kα cell lines.
In Vivo Tumor Growth Inhibition	Significant tumor regression at 30 mg/kg daily oral dose in a KYSE-410 xenograft model. 88% tumor growth inhibition at 100 mg/kg daily oral dose in a BT-474 xenograft model.
In Vivo pAKT Inhibition	Dose- and time-dependent inhibition in KYSE-410 tumor-bearing mice, with maximal inhibition (80%) at 30 mg/kg lasting for 24 hours.

Experimental Protocols

In Vitro pAKT Inhibition Assay

Objective: To determine the potency of BBO-10203 in inhibiting the PI3K/AKT signaling pathway in cancer cell lines.

Methodology:

• Cancer cell lines (e.g., HER2-amplified, PIK3CA mutant) are seeded in multi-well plates and cultured under standard conditions.

• Cells are treated with a serial dilution of BBO-10203 for a specified period.

• Following treatment, cells are lysed, and protein concentrations are determined.

• Levels of phosphorylated AKT (pAKT) and total AKT are quantified using an immunoassay (e.g., ELISA or Western blot).

• The ratio of pAKT to total AKT is calculated, and the IC50 value (the concentration of BBO-10203 that causes 50% inhibition of pAKT) is determined by fitting the data to a dose-response curve.

In Vivo Tumor Xenograft Studies

Objective: To evaluate the anti-tumor efficacy of BBO-10203 in a living organism.

Methodology:

• Human tumor cells (e.g., KYSE-410, BT-474) are subcutaneously implanted into immunocompromised mice.

• Once tumors reach a palpable size, mice are randomized into vehicle control and treatment groups.

• BBO-10203 is administered orally at various doses and schedules (e.g., daily).

• Tumor volume is measured regularly using calipers.

• At the end of the study, tumors may be excised for pharmacodynamic analysis (e.g., measurement of pAKT levels).

Oral Glucose Tolerance Test (OGTT)

Objective: To assess the effect of BBO-10203 on glucose metabolism in vivo.

Methodology:

• Mice are fasted overnight.

• A baseline blood glucose measurement is taken.

• BBO-10203 or a vehicle control is administered orally.

• After a specified time, a glucose solution is administered orally.

• Blood glucose levels are measured at various time points post-glucose administration (e.g., 15, 30, 60, 120 minutes).

• Blood samples may also be collected to measure insulin or C-peptide levels.

Signaling Pathways and Experimental Workflow

Caption: Mechanism of action of BBO-10203.

Caption: BBO-10203's lack of interference with insulin signaling.

Caption: Workflow for Oral Glucose Tolerance Test (OGTT).

Alternatives and Broader Context

While conventional PI3Kα inhibitors represent the most direct comparison for BBO-10203's anti-cancer effects, it is useful to consider other agents in the context of glucose metabolism.

• Metformin (B114582): A first-line treatment for type 2 diabetes, metformin primarily acts by decreasing hepatic glucose production and improving insulin sensitivity. Its mechanism is distinct from PI3Kα inhibition.

• Insulin: Essential for individuals with type 1 diabetes and used in advanced type 2 diabetes, insulin directly promotes glucose uptake into cells.

• Molecular Glues (e.g., D223, D927): These compounds represent an opposing strategy to BBO-10203. They enhance the interaction between RAS and PI3Kα to promote insulin-independent glucose uptake, highlighting the dual role of this pathway in cancer and metabolism.

• Other Oral Hypoglycemic Agents: A variety of other drug classes, including sulfonylureas, thiazolidinediones, and GLP-1 receptor agonists, are used to manage glucose levels through different mechanisms, such as stimulating insulin secretion or improving insulin sensitivity.

References

• 1. BBO-10203 inhibits RAS-driven PI3Kα activity in tumor cells without changes in glucose metabolism | BioWorld [bioworld.com]
• 2. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Small Molecules That Inhibit or Promote PI3K/RAS Interactions Provide Distinct Therapies for Diabetes and Cancer [bldpharm.com]
• 4. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]

BBO-10203 Demonstrates Superiority in Avoiding Hyperglycemia Compared to an Existing PI3Kα Inhibitor

For Immediate Release

SOUTH SAN FRANCISCO, Calif. – December 2, 2025 – Preclinical data demonstrate that BBO-10203, a first-in-class, orally bioavailable small-molecule inhibitor, effectively inhibits tumor growth without inducing hyperglycemia, a significant and often dose-limiting side effect associated with current PI3Kα inhibitors such as alpelisib (B612111).[1][2][3] BBO-10203's unique mechanism of action, which involves selectively blocking the interaction between the RAS proteins and phosphoinositide 3-kinase alpha (PI3Kα), preserves insulin (B600854) signaling, a critical pathway for maintaining normal blood glucose levels.[1][4][5][6]

BBO-10203 is an investigational drug that covalently binds to the RAS-binding domain (RBD) of PI3Kα, preventing its activation by oncogenic RAS isoforms (HRAS, NRAS, and KRAS).[1][6] This targeted approach contrasts with conventional PI3Kα inhibitors like alpelisib, which target the enzyme's kinase domain.[1] While effective in blocking tumor-promoting signals, kinase domain inhibition also disrupts the insulin signaling pathway, leading to hyperglycemia.[3] BBO-10203's mechanism spares this vital metabolic pathway, offering the potential for a safer therapeutic window.[1][4]

Comparative Analysis of Glycemic Control

To evaluate the impact of BBO-10203 on glucose metabolism, an oral glucose tolerance test (OGTT) was conducted in preclinical models, comparing its effects to those of alpelisib. The results clearly illustrate BBO-10203's favorable metabolic profile.

Treatment Group	Dose (mg/kg)	Peak Blood Glucose (mg/dL) at 30 min	Area Under the Curve (AUC) of Blood Glucose
Vehicle	-	~175	Normal
BBO-10203	100	~175	No significant change from vehicle
Alpelisib	20	~250	Significantly increased
Alpelisib	50	>300	Markedly increased

Data sourced from preclinical studies in C57BL/6 mice.[7][8]

The data unequivocally show that while alpelisib causes a dose-dependent increase in blood glucose levels, BBO-10203 does not lead to hyperglycemia, even at a high dose.[7][8]

Experimental Protocols

Oral Glucose Tolerance Test (OGTT) in Mice

The study was conducted using male C57BL/6 mice. The animals were fasted for 16 hours prior to the experiment but had access to water. After the fasting period, baseline blood glucose levels were measured. The mice were then randomized into treatment groups (n=6 per group) and received a single oral dose of either vehicle, BBO-10203, or alpelisib. Sixty minutes after drug administration, a baseline blood glucose measurement was taken again. Subsequently, all animals were orally administered a 2 g/kg glucose solution to initiate the OGTT. Blood glucose levels were then measured at 15, 30, 60, 90, and 120 minutes following the glucose challenge.[7][8]

Mechanism of Action and Signaling Pathways

BBO-10203's distinct advantage in avoiding hyperglycemia stems from its unique mechanism of action. The following diagrams illustrate the differential effects of BBO-10203 and alpelisib on the PI3Kα signaling pathway in the context of both cancer cell proliferation and normal insulin-mediated glucose uptake.

References

• 1. osti.gov [osti.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Covalent inhibitors of the PI3Kα RAS binding domain impair tumor growth driven by RAS and HER2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bbotx.com [bbotx.com]
• 7. bbotx.com [bbotx.com]
• 8. docs.publicnow.com [docs.publicnow.com]

A Comparative Analysis of BBO-10203 and Pan-RAS Inhibitors for Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

The RAS family of small GTPases (KRAS, HRAS, and NRAS) are among the most frequently mutated oncogenes in human cancers, making them a critical target for therapeutic intervention. For decades, RAS proteins were considered "undruggable." However, recent advancements have led to the development of novel inhibitory strategies. This guide provides a comparative analysis of two distinct approaches: the first-in-class RAS:PI3Kα breaker, BBO-10203, and the broader class of pan-RAS inhibitors.

Executive Summary

BBO-10203 represents a novel strategy by indirectly targeting RAS signaling. It is an orally bioavailable, covalent small molecule that selectively disrupts the interaction between RAS isoforms and phosphoinositide 3-kinase alpha (PI3Kα)[1][2][3][4][5]. This targeted approach aims to inhibit the PI3K/AKT pathway, a critical downstream effector of RAS, without the dose-limiting hyperglycemia associated with direct PI3Kα kinase inhibitors[1][2][3][6][7][8][9]. Preclinical data have demonstrated its potential in tumors with KRAS or PIK3CA mutations, as well as those with HER2 amplification[4][9].

Pan-RAS inhibitors, on the other hand, are designed to target multiple RAS isoforms, and in some cases, both mutant and wild-type forms of the protein. These inhibitors can be broadly categorized based on their mechanism of action, such as those that target the active GTP-bound state of RAS (RAS(ON)) or those that bind to the nucleotide-free state[10][11][12]. This approach aims to overcome the challenge of specific RAS mutations and potential resistance mechanisms that may arise from isoform switching.

This guide will delve into a detailed comparison of these two strategies, presenting their mechanisms of action, preclinical efficacy data, and the experimental protocols used to generate this data.

Mechanism of Action

BBO-10203 and pan-RAS inhibitors employ fundamentally different strategies to thwart RAS-driven oncogenesis.

BBO-10203: A RAS:PI3Kα Interaction Breaker

BBO-10203 selectively and covalently binds to Cysteine 242 within the RAS-binding domain (RBD) of the p110α catalytic subunit of PI3Kα[1][3][4][5]. This covalent modification sterically hinders the binding of all three RAS isoforms (KRAS, HRAS, and NRAS) to PI3Kα, thereby preventing its activation and subsequent downstream signaling through the PI3K/AKT pathway. A key advantage of this mechanism is that it does not inhibit the intrinsic kinase activity of PI3Kα, which is crucial for insulin (B600854) signaling. This preserves normal glucose metabolism and avoids the hyperglycemia commonly observed with direct PI3Kα kinase inhibitors[1][2][3].

BBO-10203 Mechanism of Action

Pan-RAS Inhibitors: Targeting the Core Oncogene

Pan-RAS inhibitors take a more direct approach by targeting the RAS protein itself. Their mechanisms can vary:

• RAS(ON) Inhibitors (e.g., RMC-6236): These inhibitors, often referred to as "molecular glues," form a ternary complex with the active, GTP-bound RAS protein and another cellular protein, such as cyclophilin A (CypA). This complex prevents RAS from interacting with its downstream effectors, including RAF and PI3K, thereby blocking both the MAPK and PI3K/AKT signaling pathways[13][14][15][16].

• Nucleotide-Free RAS Inhibitors (e.g., ADT-007): This class of inhibitors binds to RAS in its transient, nucleotide-free state. This binding event prevents the loading of GTP, effectively trapping RAS in an inactive conformation and inhibiting its activation[10][11][12].

Pan-RAS Inhibitor Mechanism of Action

Preclinical Performance: A Quantitative Comparison

The following tables summarize key preclinical data for BBO-10203 and representative pan-RAS inhibitors, ADT-007 and RMC-6236. It is important to note that these data are compiled from different studies and direct head-to-head comparisons may not be available.

Table 1: In Vitro Potency

Compound	Assay Type	Target/Cell Line	IC50/EC50	Reference
BBO-10203	NanoBRET PPI	PI3Kα:KRAS Interaction	3 nM	[17]
Cellular Target Engagement	BT-474 (ER+, HER2amp, PIK3CA K111N)	1.4 nM	[5][18]
pAKT Inhibition	BT-474 Cells	~5 nM	[19]
pAKT Inhibition	Diverse Breast Cancer Cell Lines (mean)	3.2 nM	[5][18]
ADT-007	Growth Inhibition	HCT 116 (KRAS G13D)	5 nM	[1]
Growth Inhibition	MIA PaCa-2 (KRAS G12C)	2 nM	[1]
Growth Inhibition	Multiple Myeloma Cell Lines	0.76 - 12 nM	[3]
RMC-6236	Not specified	Not specified	Not specified

Table 2: In Vivo Efficacy

Compound	Animal Model	Tumor Type	Dosing	Tumor Growth Inhibition (TGI)	Reference
BBO-10203	Mouse Xenograft (KYSE-410)	Esophageal Squamous Cell Carcinoma	30 mg/kg, oral, daily	Tumor Regression	[19][20]
Mouse Xenograft (BT-474)	HER2+ Breast Cancer	100 mg/kg, oral, daily	88%	[2][5][18]
ADT-007	Syngeneic Mouse Model (CT26)	Colorectal Cancer	Not specified	Significant TGI	[1]
RMC-6236	Mouse Xenograft (Capan-2)	Pancreatic Ductal Adenocarcinoma	3, 10, 25 mg/kg	Dose-dependent TGI	[21]

Table 3: Pharmacokinetic Properties

Compound	Species	Key Parameters	Reference
BBO-10203	Mouse	Good oral bioavailability, dose-proportional plasma levels	[17][22]
ADT-007	Mouse	Rapidly metabolized by the liver, stable in plasma	[1]
RMC-6236	Mouse	Dose-dependent blood and tumor exposure, no accumulation with repeated doses	[21]
Human	Dose-dependent pharmacokinetics compatible with once-daily dosing	[23]

Detailed Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the preclinical evaluation of BBO-10203 and pan-RAS inhibitors.

1. NanoBRET™ Protein-Protein Interaction (PPI) Assay

This assay is used to measure the disruption of the RAS-PI3Kα interaction by BBO-10203 in live cells.

• Principle: Bioluminescence Resonance Energy Transfer (BRET) is a proximity-based assay that measures the transfer of energy from a bioluminescent donor (NanoLuc® Luciferase fused to one protein of interest) to a fluorescent acceptor (a fluorescently labeled HaloTag® fused to the interacting protein). Energy transfer only occurs when the two proteins are in close proximity (<10 nm).

• Protocol Outline:

  • Vector Construction: Clone the cDNAs for the RAS isoform (e.g., KRAS) and PI3Kα into NanoLuc® and HaloTag® expression vectors, respectively.

  • Cell Culture and Transfection: Co-transfect mammalian cells (e.g., HEK293T) with the expression vectors.

  • Assay Plate Preparation: Seed the transfected cells into a 96-well or 384-well white, opaque plate.

  • Compound Treatment: Add serial dilutions of BBO-10203 or vehicle control to the wells.

  • Acceptor Labeling: Add the HaloTag® NanoBRET™ 618 ligand to the wells and incubate.

  • Signal Detection: Add the NanoLuc® substrate and immediately measure the donor emission (at 460 nm) and acceptor emission (at >600 nm) using a plate reader equipped with the appropriate filters.

  • Data Analysis: Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor signal. The IC50 value is determined by plotting the BRET ratio against the inhibitor concentration.

NanoBRET™ PPI Assay Workflow

2. Western Blot Analysis for Phosphorylated AKT (pAKT) and MAPK Signaling

This assay is used to determine the effect of inhibitors on the phosphorylation status of key downstream signaling proteins.

• Principle: Western blotting uses antibodies to detect specific proteins in a sample. By using antibodies that recognize the phosphorylated forms of proteins like AKT and ERK, the activation state of these signaling pathways can be assessed.

• Protocol Outline:

  • Cell Culture and Treatment: Plate cancer cells and treat with various concentrations of the inhibitor (BBO-10203 or a pan-RAS inhibitor) for a specified time.

  • Protein Extraction: Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

  • Blocking: Block the membrane with a solution like non-fat milk or bovine serum albumin (BSA) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated protein of interest (e.g., anti-pAKT Ser473, anti-pERK1/2 Thr202/Tyr204).

  • Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

  • Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.

  • Stripping and Re-probing: The membrane can be stripped of antibodies and re-probed for total protein (e.g., total AKT, total ERK) and a loading control (e.g., GAPDH, β-actin) to normalize the data.

Western Blot Workflow

3. In Vivo Tumor Xenograft Studies

These studies are essential for evaluating the anti-tumor efficacy of drug candidates in a living organism.

• Principle: Human cancer cells are implanted into immunodeficient mice, where they form tumors. The mice are then treated with the test compound, and tumor growth is monitored over time.

• Protocol Outline:

  • Cell Culture: Culture the desired human cancer cell line in appropriate media.

  • Animal Model: Use immunodeficient mice (e.g., nude or SCID mice) to prevent rejection of the human tumor cells.

  • Tumor Implantation: Inject a specific number of cancer cells (e.g., 1-10 million) subcutaneously into the flank of each mouse.

  • Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomization and Treatment: Randomize the mice into treatment and control groups. Administer the drug (e.g., BBO-10203 or a pan-RAS inhibitor) and vehicle control according to the specified dose and schedule (e.g., daily oral gavage).

  • Tumor Measurement: Measure the tumor dimensions with calipers at regular intervals and calculate the tumor volume (Volume = (Length x Width²)/2).

  • Data Analysis: Plot the average tumor volume over time for each group to assess tumor growth inhibition. At the end of the study, tumors can be excised for further analysis (e.g., Western blotting, immunohistochemistry).

In Vivo Xenograft Study Workflow

Conclusion

BBO-10203 and pan-RAS inhibitors represent two promising and distinct strategies for targeting RAS-driven cancers. BBO-10203 offers a highly specific mechanism by disrupting the RAS-PI3Kα interaction, thereby inhibiting the PI3K/AKT pathway with a favorable safety profile that avoids hyperglycemia. Pan-RAS inhibitors provide a broader approach by targeting multiple RAS isoforms, which may be advantageous in overcoming mutational heterogeneity and resistance. The choice between these strategies will likely depend on the specific tumor type, its genetic background, and the development of potential resistance mechanisms. The preclinical data presented here highlight the potential of both approaches, and ongoing clinical trials will be crucial in determining their ultimate therapeutic value for patients with RAS-driven malignancies.

References

• 1. benchchem.com [benchchem.com]
• 2. Establishment of in-vivo tumor xenograft experiments [bio-protocol.org]
• 3. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Drug blocking cancer-driving RAS-PI3K pathway enters clinical trials | Frederick National Laboratory [frederick.cancer.gov]
• 7. bbotx.com [bbotx.com]
• 8. Preclinical Data Presented at the 2025 AACR-NCI-EORTC International Conference on Molecular Targets and Cancer Therapeutics Support Potential of BBO-10203, a First-in-Class RAS:PI3Kα Breaker That Inhibits KRAS-Mutant Tumor Growth without Inducing Hyperglycemia - BioSpace [biospace.com]
• 9. businesswire.com [businesswire.com]
• 10. A Pan-RAS Inhibitor with a Unique Mechanism of Action Blocks Tumor Growth and Induces Antitumor Immunity in Gastrointestinal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. A Novel Pan-RAS Inhibitor with a Unique Mechanism of Action Blocks Tumor Growth in Mouse Models of GI Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Translational and Therapeutic Evaluation of RAS-GTP Inhibition by RMC-6236 in RAS-Driven Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Revolution Medicines Announces Publication on the Discovery [globenewswire.com]
• 15. Translational and Therapeutic Evaluation of RAS-GTP Inhibition by RMC-6236 in RAS-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. revmed.com [revmed.com]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. revvity.com [revvity.com]
• 20. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 21. benchchem.com [benchchem.com]
• 22. bbotx.com [bbotx.com]
• 23. benchchem.com [benchchem.com]

A Preclinical Head-to-Head Comparison: BBO-10203 Versus Existing Cancer Therapies

For Researchers, Scientists, and Drug Development Professionals

Introduction

BBO-10203 is a first-in-class, orally bioavailable small molecule inhibitor that selectively targets the interaction between RAS and phosphoinositide 3-kinase alpha (PI3Kα). By covalently binding to cysteine 242 in the RAS-binding domain (RBD) of PI3Kα, BBO-10203 prevents its activation by RAS isoforms, a critical signaling node in many cancers.[1][2] A key differentiating feature of BBO-10203 is its mechanism of action, which avoids the direct inhibition of the PI3Kα kinase domain. This unique approach is designed to mitigate the hyperglycemia often associated with traditional PI3Kα inhibitors.[1][2][3] Currently in Phase 1 clinical trials, BBO-10203 is being evaluated in patients with advanced solid tumors, including those with HER2+ breast cancer, PIK3CA-mutant breast cancer, and KRAS-mutant colorectal and non-small cell lung cancer.

This guide provides a comparative preclinical overview of BBO-10203 against existing standard-of-care therapies for these indications, based on available data.

Mechanism of Action: A Novel Approach to PI3Kα Pathway Inhibition

BBO-10203 introduces a novel strategy for targeting the PI3K pathway. Unlike conventional PI3Kα inhibitors that target the enzyme's kinase activity, BBO-10203 acts as a "breaker" of the RAS:PI3Kα protein-protein interaction. This upstream inhibition is intended to selectively block oncogenic signaling without interfering with insulin-mediated glucose metabolism, a common dose-limiting toxicity of kinase inhibitors like alpelisib.

References

• 1. bbotx.com [bbotx.com]
• 2. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]

BBO-10203: A Comparative Analysis of Kinase Cross-Reactivity

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of BBO-10203's cross-reactivity with other kinases, supported by available experimental data.

BBO-10203 is a first-in-class, orally bioavailable small molecule that operates not as a traditional kinase inhibitor, but as a disruptor of the protein-protein interaction between RAS GTPases (HRAS, NRAS, and KRAS) and phosphoinositide 3-kinase alpha (PI3Kα).[1][2] By covalently binding to a specific cysteine residue (Cys242) within the RAS-binding domain (RBD) of the p110α catalytic subunit of PI3Kα, BBO-10203 effectively prevents RAS-mediated activation of PI3Kα.[1][3] This mechanism is distinct from ATP-competitive kinase inhibitors and is designed to spare the kinase activity of PI3Kα in other contexts, such as insulin (B600854) signaling, thereby avoiding common side effects like hyperglycemia.[1][2]

Selectivity Profile of BBO-10203

To assess the selectivity of BBO-10203 and its potential for off-target effects, comprehensive screening against a panel of kinases and other safety-related targets was conducted. Preclinical data indicates that BBO-10203 exhibits excellent selectivity. The primary publication describing the preclinical evaluation of BBO-10203 states that the compound was profiled in the Eurofins Discovery SafetyScreen44™ and KINOMEscan™ screening panels, showing a highly selective profile.

While the specific quantitative data from these screening panels is located in the supplementary materials of the primary publication by Simanshu, Xu, Stice, et al. in Science, the main text confirms the compound's high specificity.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway of BBO-10203 and a general workflow for assessing kinase inhibitor selectivity.

Figure 1: BBO-10203 Mechanism of Action.

Figure 2: General Workflow for Kinase Selectivity Profiling.

Experimental Protocols

Detailed experimental protocols for the KINOMEscan™ and SafetyScreen44™ assays are proprietary to Eurofins Discovery. However, the general principles of these assays are well-established.

KINOMEscan™ Assay (General Protocol)

The KINOMEscan™ platform utilizes a competition binding assay to quantify the interaction between a test compound and a large panel of kinases.

• Assay Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site-directed ligand for binding to a DNA-tagged kinase.

• Procedure:

  • A DNA-tagged kinase, an immobilized ligand, and the test compound (BBO-10203) are combined.

  • If the test compound binds to the kinase, it prevents the kinase from binding to the immobilized ligand.

  • The amount of kinase bound to the immobilized ligand is quantified by measuring the amount of the associated DNA tag using quantitative PCR (qPCR).

  • The results are typically reported as "percent of control" (%Ctrl), where a lower percentage indicates stronger binding of the test compound to the kinase. Dissociation constants (Kd) can also be determined from dose-response curves.

Eurofins Discovery SafetyScreen44™ Panel (General Protocol)

This panel consists of a battery of in vitro binding and enzymatic assays against 44 targets known to be associated with adverse drug reactions.

• Assay Principle: A variety of assay formats are used, including radioligand binding assays for receptors and transporters, and enzymatic assays for enzymes.

• Procedure:

  • For binding assays, the test compound's ability to displace a high-affinity radiolabeled ligand from its target is measured.

  • For enzyme assays, the test compound's effect on the activity of the target enzyme is determined.

  • The results are typically expressed as the percent inhibition of binding or enzyme activity at a single high concentration of the test compound.

Summary of Cross-Reactivity Data

As the specific quantitative data from the supplementary materials of the primary publication were not accessible through the conducted searches, a detailed table of kinase cross-reactivity cannot be provided at this time. However, the qualitative assessment from the publication is that BBO-10203 demonstrates "excellent selectivity". For a comprehensive quantitative comparison, researchers are directed to the supplementary information of the following publication:

• Simanshu, D. K., Xu, R., Stice, J. P., et al. (2025). BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction. Science.

References

• 1. bbotx.com [bbotx.com]
• 2. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment | springermedizin.de [springermedizin.de]
• 3. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Protocols for BBO-10203

For laboratory personnel, including researchers, scientists, and professionals in drug development, the proper handling and disposal of the investigational compound BBO-10203 are critical for maintaining a safe working environment and ensuring regulatory compliance. This document provides a comprehensive guide to the recommended disposal procedures for BBO-10203, based on available safety data.

Disposal and Handling Precautions

Waste materials containing BBO-10203 must be disposed of in accordance with national and local regulations. It is imperative to keep the chemical in its original container and not mix it with other waste. Uncleaned containers should be treated with the same precautions as the product itself. For spills, it is advised to cover drains, then collect, bind, and pump off the spilled material. The affected area should be thoroughly cleaned, avoiding the generation of dust. All disposal activities should be carried out by an approved waste disposal plant.

Precautionary Statement Code	Description
P210	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
P220	Keep and store away from clothing and other combustible materials.
P234	Keep only in original container.
P261	Avoid breathing dust.
P264	Wash skin thoroughly after handling.
P270	Do not eat, drink or smoke when using this product.
P273	Avoid release to the environment.
P280	Wear protective gloves, eye protection, and face protection.
P301 + P312 + P330	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.
P304 + P340 + P312	IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor if you feel unwell.
P370 + P378	In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to extinguish.
P403 + P235	Store in a well-ventilated place. Keep cool.
P420	Store away from other materials.
P501	Dispose of contents/container to an approved waste disposal plant.

Experimental Workflow for Disposal

The following diagram outlines the procedural steps for the safe disposal of BBO-10203. Adherence to this workflow is essential to minimize risks and ensure proper waste management.

BBO-10203 Disposal Workflow

Signaling Pathway Context

BBO-10203 is an orally available drug that specifically and covalently binds to the rat sarcoma (RAS)–binding domain of phosphoinositide 3-kinase α (PI3Kα)[1][2]. This action prevents its activation by HRAS, NRAS, and KRAS, thereby inhibiting tumor growth without inducing hyperglycemia, a common side effect of other PI3Kα inhibitors[1][2]. The diagram below illustrates the targeted signaling pathway.

BBO-10203 Mechanism of Action

References

• 1. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling BBO-10203

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, and logistical information for the handling and disposal of BBO-10203, a first-in-class, orally bioavailable small molecule inhibitor. BBO-10203 covalently binds to the RAS-binding domain of phosphoinositide 3-kinase α (PI3Kα), preventing its activation by RAS isoforms (K-RAS, H-RAS, and N-RAS) and subsequently inhibiting the PI3K/Akt/mTOR signaling pathway.[1][2][3] Given that a specific Safety Data Sheet (SDS) for BBO-10203 is not publicly available, the following guidance is based on best practices for handling potent, novel research chemicals and information regarding its solvent, Dimethyl Sulfoxide (DMSO).

Immediate Safety and Handling Protocols

All personnel must be thoroughly trained on the potential hazards and safe handling procedures before working with BBO-10203.

Personal Protective Equipment (PPE):

Due to the potent nature of BBO-10203 as a signaling pathway inhibitor, stringent adherence to PPE protocols is mandatory to prevent accidental exposure.

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Chemical splash goggles are required at all times.
Hand Protection	Chemical-Resistant Gloves	Double-gloving with nitrile gloves is recommended. Change gloves immediately if contaminated, punctured, or torn.
Body Protection	Laboratory Coat	A buttoned lab coat must be worn at all times.
Respiratory Protection	Fume Hood	All handling of BBO-10203 powder and solutions should be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.

Engineering Controls:

Control	Description
Ventilation	Work must be performed in a well-ventilated area, preferably a chemical fume hood.
Eyewash Station	An operational and easily accessible eyewash station must be located nearby.
Safety Shower	A safety shower should be readily available in the immediate work area.

Emergency Procedures:

Situation	Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.
Spill	Evacuate the area. For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. For large spills, contact your institution's environmental health and safety department.

Operational and Disposal Plans

Storage and Handling:

Proper storage is crucial to maintain the stability and integrity of BBO-10203.

Form	Storage Temperature	Duration	Container
Powder	-20°C	Up to 2 years	Tightly sealed, light-resistant container
In Solvent (DMSO)	-80°C	Up to 6 months	Aliquoted in tightly sealed, freezer-safe vials

Handling Powder:

• Always handle in a chemical fume hood.

• Avoid generating dust.

• Use appropriate tools for weighing and transferring.

Preparing Solutions:

• BBO-10203 is soluble in DMSO.[4]

• Prepare stock solutions in a chemical fume hood.

• Use sterile techniques to avoid contamination.

• Aliquot stock solutions to minimize freeze-thaw cycles.

Disposal Plan:

All waste containing BBO-10203 must be treated as hazardous chemical waste.

Waste Type	Disposal Procedure
Solid Waste	Collect in a designated, sealed, and clearly labeled hazardous waste container. This includes empty vials, contaminated gloves, and weighing papers.
Liquid Waste	Collect all solutions containing BBO-10203 in a designated, sealed, and clearly labeled hazardous waste container. Do not pour down the drain.[5]
Sharps	Needles, syringes, and other contaminated sharps must be disposed of in a designated sharps container.

Signaling Pathway and Experimental Workflow

BBO-10203 Mechanism of Action:

BBO-10203 is a covalent inhibitor that specifically binds to Cysteine 242 in the RAS-binding domain of PI3Kα.[1][2] This binding event sterically hinders the interaction between PI3Kα and RAS, thereby preventing the activation of the PI3K signaling pathway.[1][2]

References

• 1. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BBO-10203 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bbotx.com [bbotx.com]
• 5. depts.washington.edu [depts.washington.edu]